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  • Product: 8-Chloroquinolin-5-ol hydrobromide
  • CAS: 1992946-39-0

Core Science & Biosynthesis

Foundational

Comprehensive Synthesis and Characterization of 8-Chloroquinolin-5-ol Hydrobromide

Abstract 8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0) is a highly valued heteroaromatic building block in medicinal chemistry, frequently utilized in the synthesis of dopamine D1 ligands and novel antimicrobial a...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0) is a highly valued heteroaromatic building block in medicinal chemistry, frequently utilized in the synthesis of dopamine D1 ligands and novel antimicrobial agents [1]. The presence of the C8-chlorine and C5-hydroxyl groups on the quinoline core provides a unique electronic environment and specific vectors for late-stage functionalization. This technical guide provides an in-depth, self-validating methodology for the synthesis of this compound, detailing the mechanistic causality behind the Skraup cyclization and subsequent hydrobromic acid-mediated demethylation.

Chemical Causality and Synthetic Strategy

The synthesis of 8-chloroquinolin-5-ol hydrobromide is typically achieved via a two-step sequence starting from 2-chloro-5-methoxyaniline.

  • The Skraup Reaction: The first step involves the construction of the quinoline core. Glycerol is dehydrated in situ by concentrated sulfuric acid to form acrolein. The aniline derivative undergoes a conjugate addition to the acrolein, followed by an electrophilic aromatic substitution to close the ring. An oxidizing agent is required to aromatize the resulting dihydroquinoline intermediate into 8-chloro-5-methoxyquinoline.

  • Ether Cleavage and Salt Formation: The second step is the demethylation of the C5-methoxy group. Utilizing 48% aqueous hydrobromic acid (HBr) under reflux conditions serves a dual purpose. Mechanistically, the strong acid protonates the ether oxygen, activating it for an S_N2 attack by the nucleophilic bromide ion, which expels methyl bromide. Concurrently, the basic quinoline nitrogen is protonated. As the reaction cools, the product naturally crystallizes as the hydrobromide salt. This elegant causality eliminates the need for a separate free-basing and salt-formation step, maximizing atom economy and procedural efficiency [1].

Synthesis A 2-Chloro-5-methoxyaniline + Glycerol B 8-Chloro-5-methoxyquinoline A->B Skraup Reaction (H2SO4, Oxidant, 140-150°C) C 8-Chloroquinolin-5-ol Hydrobromide B->C Demethylation (48% HBr, Reflux)

Synthetic pathway for 8-chloroquinolin-5-ol hydrobromide via Skraup reaction and HBr demethylation.

Physicochemical Properties

Understanding the baseline properties of the target molecule is critical for downstream purification and handling. The hydrobromide salt form significantly enhances the compound's stability against oxidative degradation and improves its solubility in polar protic solvents compared to the free base [2, 3].

PropertyValue / Description
Chemical Name 8-Chloroquinolin-5-ol hydrobromide
CAS Number 16026-85-0
Molecular Formula C9H6ClNO · HBr
Molecular Weight 260.52 g/mol (Salt); 179.61 g/mol (Free base)
Physical State Solid powder or crystals
Storage Conditions Sealed in dry, inert atmosphere, 2-8°C
GHS Safety Profile Warning (H302, H315, H319) - Harmful if swallowed, skin/eye irritant

Experimental Methodologies

The following protocols are designed as self-validating systems. By monitoring specific visual and thermal cues, researchers can ensure the integrity of the reaction before proceeding to analytical verification.

Protocol A: Synthesis of 8-Chloro-5-methoxyquinoline (Skraup Cyclization)

Objective: Construct the quinoline core via controlled exothermic cyclization.

  • Reagent Preparation: In a multi-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer, charge 2-chloro-5-methoxyaniline (1.0 equiv), glycerol (3.0 equiv), and sodium 3-nitrobenzenesulfonate (0.6 equiv, acting as the mild oxidant).

  • Acid Addition: Cool the flask in an ice bath. Slowly add concentrated sulfuric acid (H₂SO₄, 3.5 equiv) dropwise. Causality check: The addition is highly exothermic. Maintaining the internal temperature below 40°C during addition prevents premature polymerization of the in situ generated acrolein.

  • Heating & Cyclization: Gradually heat the mixture to 140–150°C. Maintain this temperature for 4–6 hours. The mixture will turn dark and viscous.

  • Workup: Cool the reaction to room temperature and carefully pour it over crushed ice. Neutralize the acidic aqueous layer with aqueous ammonium hydroxide (NH₄OH) until pH 8-9 is reached.

  • Extraction: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography to yield the intermediate.

Protocol B: Demethylation to 8-Chloroquinolin-5-ol Hydrobromide

Objective: Cleave the methyl ether and isolate the product directly as a stable hydrobromide salt.

  • Reaction Setup: Suspend the purified 8-chloro-5-methoxyquinoline (1.0 equiv) in 48% aqueous hydrobromic acid (10-15 volumes).

  • Reflux: Heat the mixture to a gentle reflux (approx. 120°C) for 12–16 hours. Causality check: The reaction progress can be monitored by TLC (aliquots neutralized before spotting). The disappearance of the starting material indicates complete ether cleavage.

  • Crystallization: Remove the heat source and allow the reaction mixture to cool slowly to room temperature, then further cool to 0-5°C in an ice bath. The high ionic strength of the acidic solution forces the protonated quinoline to precipitate directly as the hydrobromide salt.

  • Isolation: Filter the resulting precipitate under a vacuum. Wash the filter cake with a minimal amount of ice-cold water, followed by cold acetone or diethyl ether to remove residual moisture and organic impurities.

  • Drying: Dry the solid in a vacuum oven at 50°C to a constant weight.

Analytical Characterization Workflow

To ensure the trustworthiness of the synthesized material, a rigorous analytical workflow must be applied. The primary goal is to confirm the complete removal of the methoxy group and the structural integrity of the quinoline core.

Characterization Start Crude 8-Chloroquinolin-5-ol HBr NMR 1H & 13C NMR (Confirm Methoxy Cleavage) Start->NMR MS LC-MS (Confirm [M+H]+ m/z 180.02) Start->MS IR FT-IR (Identify -OH & -NH+ bands) Start->IR Purity HPLC (Assess >95% Purity) NMR->Purity MS->Purity IR->Purity End Validated API Intermediate Purity->End

Analytical characterization workflow to validate the structural integrity and purity of the synthesized salt.

Expected Analytical Data Summary

The table below outlines the expected spectroscopic signatures for the fully characterized 8-chloroquinolin-5-ol hydrobromide [1, 3].

Analytical MethodExpected Signatures & Diagnostic Features
¹H NMR (DMSO-d₆) Absence of the singlet at ~3.9 ppm (confirms complete demethylation). Presence of aromatic protons: ~8.9 ppm (dd, H2), ~8.5 ppm (dd, H4), ~7.8 ppm (d, H7), ~7.1 ppm (d, H6), ~7.7 ppm (dd, H3). Broad singlet >10 ppm for -OH and -NH⁺.
¹³C NMR (DMSO-d₆) 9 distinct carbon signals. Disappearance of the aliphatic methoxy carbon signal at ~56 ppm.
High-Resolution Mass Spectrometry (ESI-HRMS) Calculated for C9H7ClNO⁺ [M+H]⁺: 180.0211; Found: ~180.0210. Isotopic pattern must show a 3:1 ratio for the M and M+2 peaks, confirming the presence of one chlorine atom.
FT-IR (ATR) Broad absorption band at 3200–2800 cm⁻¹ indicative of O-H stretching overlapping with N-H⁺ stretching of the hydrobromide salt. Strong bands at ~1590 cm⁻¹ (aromatic C=C/C=N stretch) and ~750 cm⁻¹ (C-Cl stretch).

Conclusion

The synthesis of 8-chloroquinolin-5-ol hydrobromide via the Skraup cyclization and subsequent HBr demethylation is a robust, scalable pathway. By leveraging the acidic conditions of the final deprotection step to directly precipitate the target compound as a hydrobromide salt, chemists can avoid tedious chromatographic purifications of the highly polar free base. This compound remains a vital scaffold, particularly in the development of novel antimicrobial 8-hydroxyquinoline-based agents[4] and complex neurological therapeutics.

References

  • Heteroaromatic compounds and their use as dopamine d1 ligands (WO2014072881A1).
  • 8-chloroquinolin-5-ol (C9H6ClNO). PubChemLite.[Link]

  • Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives. Journal of Medicinal Chemistry (ACS).[Link]

Exploratory

Spectroscopic Analysis of 8-Chloroquinolin-5-ol Hydrobromide: A Technical Guide for Drug Development Professionals

This guide provides an in-depth technical overview of the core spectroscopic techniques for the structural elucidation and characterization of 8-Chloroquinolin-5-ol hydrobromide. Designed for researchers, scientists, and...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth technical overview of the core spectroscopic techniques for the structural elucidation and characterization of 8-Chloroquinolin-5-ol hydrobromide. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural steps to explain the underlying principles and rationale behind the analytical choices, ensuring a robust and validated approach to the analysis of this important heterocyclic compound.

Introduction: The Structural Significance of 8-Chloroquinolin-5-ol Hydrobromide

8-Chloroquinolin-5-ol belongs to the quinoline family, a class of heterocyclic compounds with a wide range of biological activities. The presence of a chlorine atom, a hydroxyl group, and the hydrobromide salt form all contribute to its unique physicochemical properties, which in turn dictate its behavior in biological systems. Accurate and comprehensive spectroscopic analysis is therefore a cornerstone of its development as a potential therapeutic agent, ensuring identity, purity, and stability. This guide will detail the expected outcomes and methodologies for Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Analytical Workflow

A comprehensive spectroscopic analysis workflow is essential for the unambiguous characterization of 8-Chloroquinolin-5-ol hydrobromide. The following diagram outlines a logical sequence of analysis.

G cluster_0 Initial Characterization cluster_1 Spectroscopic Analysis cluster_2 Data Interpretation & Reporting Sample Preparation Sample Preparation NMR ¹H & ¹³C NMR Sample Preparation->NMR Dissolution in appropriate deuterated solvent FTIR FT-IR Sample Preparation->FTIR Preparation of KBr pellet or ATR analysis UV_Vis UV-Vis Sample Preparation->UV_Vis Dissolution in a suitable solvent (e.g., ethanol) MS Mass Spectrometry Sample Preparation->MS Direct infusion or LC-MS Interpretation Spectral Interpretation NMR->Interpretation FTIR->Interpretation UV_Vis->Interpretation MS->Interpretation Structure Structure Confirmation Interpretation->Structure Report Comprehensive Report Structure->Report

Caption: A logical workflow for the comprehensive spectroscopic analysis of 8-Chloroquinolin-5-ol hydrobromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 8-Chloroquinolin-5-ol hydrobromide, both ¹H and ¹³C NMR will provide critical information. The hydrobromide salt form will lead to the protonation of the quinoline nitrogen, significantly influencing the chemical shifts of nearby protons and carbons due to inductive effects and changes in electron density.[1]

Predicted ¹H NMR Spectrum

The protonation of the quinoline nitrogen will cause a general downfield shift of all aromatic protons compared to the free base, with the most pronounced effect on the protons of the pyridine ring (H-2, H-3, H-4).

Predicted Chemical Shift (δ, ppm) Multiplicity Assignment Rationale
~9.0 - 9.2ddH-2Significant downfield shift due to proximity to the protonated nitrogen.
~7.8 - 8.0tH-3Downfield shift due to the influence of the protonated nitrogen.
~8.8 - 9.0ddH-4Significant downfield shift due to proximity to the protonated nitrogen.
~7.4 - 7.6dH-6Located on the benzene ring, less affected by the protonated nitrogen.
~7.6 - 7.8dH-7Influenced by the adjacent chlorine atom.
~10.0 - 12.0br s-OHBroad signal due to hydrogen bonding and exchange.
~14.0 - 16.0br sN-HVery broad signal from the proton on the nitrogen.
Predicted ¹³C NMR Spectrum

The carbon signals will also be affected by the substituents and the protonated nitrogen. The carbon attached to the chlorine (C-8) and the hydroxyl group (C-5) will be significantly shifted.

Predicted Chemical Shift (δ, ppm) Assignment Rationale
~150 - 155C-2Downfield due to proximity to protonated nitrogen.
~120 - 125C-3
~145 - 150C-4Downfield due to proximity to protonated nitrogen.
~140 - 145C-4aQuaternary carbon.
~155 - 160C-5Attached to the electronegative oxygen atom.
~115 - 120C-6
~125 - 130C-7
~130 - 135C-8Attached to the electronegative chlorine atom.
~135 - 140C-8aQuaternary carbon.
Experimental Protocol for NMR Spectroscopy
  • Sample Preparation: Accurately weigh 5-10 mg of 8-Chloroquinolin-5-ol hydrobromide and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆ or D₂O. The choice of solvent is critical as it can influence chemical shifts.[2]

  • Instrument Parameters (¹H NMR):

    • Spectrometer Frequency: 400 MHz or higher for better resolution.

    • Pulse Sequence: Standard single-pulse experiment.

    • Acquisition Time: 2-3 seconds.

    • Relaxation Delay: 1-2 seconds.

    • Number of Scans: 16-64, depending on the sample concentration.

  • Instrument Parameters (¹³C NMR):

    • Spectrometer Frequency: 100 MHz or higher.

    • Pulse Sequence: Proton-decoupled pulse sequence.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

  • System Suitability: The instrument should be properly shimmed to ensure sharp, symmetrical peaks. The chemical shift should be referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.

  • Data Processing: Apply a Fourier transform to the acquired free induction decay (FID) and phase correct the resulting spectrum. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule. In 8-Chloroquinolin-5-ol hydrobromide, we expect to see characteristic absorption bands for the O-H, N-H, C=C, C-N, C-O, and C-Cl bonds.

Predicted FT-IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Description
3400 - 3200O-H stretchBroad band due to hydrogen bonding of the phenolic hydroxyl group.[3]
3100 - 3000Aromatic C-H stretchSharp peaks characteristic of the quinoline ring.
2800 - 2400N-H stretchBroad absorption due to the protonated quinoline nitrogen (N⁺-H).
1620 - 1580C=C and C=N stretchMultiple bands from the aromatic quinoline ring system.
1300 - 1200C-O stretchStrong absorption from the phenolic C-O bond.
850 - 750C-Cl stretchAbsorption in the fingerprint region.[4]
700 - 600Aromatic C-H out-of-plane bendCharacteristic of the substitution pattern on the quinoline ring.
Experimental Protocol for FT-IR Spectroscopy
  • Sample Preparation (KBr Pellet Method):

    • Grind a small amount (1-2 mg) of 8-Chloroquinolin-5-ol hydrobromide with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

    • Press the powder into a thin, transparent pellet using a hydraulic press.

  • Sample Preparation (Attenuated Total Reflectance - ATR):

    • Place a small amount of the solid sample directly onto the ATR crystal.

    • Ensure good contact between the sample and the crystal by applying pressure. This method requires minimal sample preparation.[5]

  • Instrument Parameters:

    • Scan Range: 4000 - 400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • System Suitability: A background spectrum of the empty sample compartment (or clean ATR crystal) should be recorded and subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

  • Data Analysis: Identify the characteristic absorption bands and compare them to known correlation tables and spectral databases.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, which is particularly useful for conjugated systems like quinoline. The protonation of the quinoline nitrogen is expected to cause a red-shift (bathochromic shift) in the absorption maxima compared to the neutral molecule.[6]

Predicted UV-Vis Absorption Maxima
Solvent Predicted λmax (nm) Electronic Transition
Ethanol~230-240π → π
~280-290π → π
~320-330n → π* (red-shifted due to protonation)
Experimental Protocol for UV-Vis Spectroscopy
  • Sample Preparation:

    • Prepare a stock solution of 8-Chloroquinolin-5-ol hydrobromide in a suitable UV-grade solvent (e.g., ethanol, methanol, or water) at a known concentration (e.g., 1 mg/mL).

    • Prepare a series of dilutions from the stock solution to find a concentration that gives a maximum absorbance between 0.5 and 1.5.

  • Instrument Parameters:

    • Wavelength Range: 200 - 400 nm.

    • Scan Speed: Medium.

    • Slit Width: 1-2 nm.

  • System Suitability:

    • Calibrate the instrument using a blank solution (the pure solvent used for sample preparation).

    • The baseline should be flat before running the sample.

  • Data Analysis: Determine the wavelength of maximum absorbance (λmax) and calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length of the cuvette (usually 1 cm), and c is the molar concentration.

Mass Spectrometry (MS)

Mass spectrometry is a destructive technique that provides information about the molecular weight and fragmentation pattern of a molecule. For 8-Chloroquinolin-5-ol hydrobromide, we would expect to observe the molecular ion of the free base after the loss of HBr. The isotopic pattern of chlorine will be a key diagnostic feature.

Predicted Mass Spectrum
  • Molecular Ion (M⁺): The molecular ion of the free base, 8-chloroquinolin-5-ol, is expected at m/z 179. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), a characteristic M+2 peak will be observed at m/z 181 with an intensity of about one-third of the M⁺ peak.

  • Major Fragments: Fragmentation is likely to occur through the loss of small molecules or radicals.

G M [C₉H₆ClNO]⁺ m/z = 179/181 F1 [M - CO]⁺ m/z = 151/153 M->F1 - CO F2 [M - Cl]⁺ m/z = 144 M->F2 - Cl F3 [M - HCN]⁺ m/z = 152/154 M->F3 - HCN

Caption: Predicted fragmentation pathway for the molecular ion of 8-chloroquinolin-5-ol.

Experimental Protocol for Mass Spectrometry
  • Sample Introduction: The sample can be introduced via direct infusion or through a liquid chromatography (LC) system (LC-MS).

  • Ionization Technique: Electrospray ionization (ESI) in positive ion mode is a suitable technique for this compound.

  • Instrument Parameters:

    • Mass Range: m/z 50 - 500.

    • Ion Source Temperature: 100-150 °C.

    • Capillary Voltage: 3-4 kV.

  • System Suitability: The instrument should be calibrated using a known standard to ensure mass accuracy.

  • Data Analysis: Identify the molecular ion peak and its isotopic pattern. Propose fragmentation pathways for the major fragment ions observed in the spectrum.

Conclusion

The comprehensive spectroscopic analysis of 8-Chloroquinolin-5-ol hydrobromide, utilizing NMR, FT-IR, UV-Vis, and Mass Spectrometry, provides a robust framework for its structural confirmation and characterization. While experimental data for this specific salt is not widely published, the predicted spectral characteristics detailed in this guide, based on sound chemical principles and data from analogous structures, offer a reliable roadmap for researchers. Adherence to the outlined self-validating protocols will ensure the generation of high-quality, reproducible data, which is paramount for regulatory submissions and the advancement of drug development programs.

References

  • Natural Abundance Nitrogen15 NMR: A Study About the Conformation and Protonation Site of Some Quinoline Alkaloids. ResearchGate. [Link]

  • Characterization Data of Products. The Royal Society of Chemistry. [Link]

  • 8-Chloroquinoline | C9H6ClN | CID 69139. PubChem. [Link]

  • Fluorescence enhancement of quinolines by protonation. PMC - NIH. [Link]

  • QUINOLIZINIUM BROMIDE. SpectraBase. [Link]

  • STRUCTURAL INVESTIGATION OF DEXTROMETHORPHAN USING MASS SPECTROMETRY AND THERMAL ANALYSES COMBINED WITH MO CALCULATIONS. Semantic Scholar. [Link]

  • Quinoline-substituted excited-state intramolecular proton transfer fluorophores as stimuli... RSC Publishing. [Link]

  • Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. [Link]

  • Influence of the protonation, deprotonation and transition metal ions on the fluorescence of 8-hydroxyquinoline: A computational study. ResearchGate. [Link]

  • infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. [Link]

  • 17.11 Spectroscopy of Alcohols and Phenols. Organic Chemistry | OpenStax. [Link]

  • NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • 5-Chloro-8-hydroxyquinoline | C9H6ClNO | CID 2817. PubChem. [Link]

  • Structure elucidation of quinoline| NMR Spectroscopy. YouTube. [Link]

  • NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition. University of Calgary. [Link]

  • 11.12: Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts. [Link]

  • The UV-Vis absorption spectra of complex 1 at 2.0 × 10 –5 M in the absence (dashed. ResearchGate. [Link]

  • Understanding Mass Spectrometry for Organic Compound Analysis. HSCprep. [Link]

  • Recent applications of quantitative analytical FTIR spectroscopy in pharmaceutical, biomedical, and clinical fields. Taylor & Francis Online. [Link]

  • Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry. [Link]

Sources

Foundational

The Pharmacological Versatility of the 8-Chloroquinolin-5-ol Scaffold: Mechanisms of Action in Targeted Therapeutics

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary & Chemical Rationale In modern medicinal chemistry, certain molecular scaffolds are deemed "privi...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary & Chemical Rationale

In modern medicinal chemistry, certain molecular scaffolds are deemed "privileged" due to their exceptional ability to interface with diverse biological targets. 8-Chloroquinolin-5-ol hydrobromide (CAS 1992946-39-0)[1] serves as a highly reactive, bench-stable precursor for synthesizing advanced pharmacophores. While the hydrobromide salt itself is a synthetic intermediate, the 8-chloroquinolin-5-ol (8-CQ) moiety it donates is the critical structural determinant for the mechanism of action in several classes of therapeutics, including Dopamine D1 receptor ligands[2], Fibroblast Activation Protein (FAP) inhibitors[3], and P-glycoprotein modulators[4].

Structural Causality of the Scaffold
  • The Quinoline Core: Provides a rigid, planar aromatic system that facilitates strong π−π stacking interactions within the hydrophobic pockets of target proteins.

  • The 8-Chloro Substituent: Chlorine is highly lipophilic and electron-withdrawing. It enhances membrane permeability, provides halogen-bonding capabilities, and sterically blocks metabolic oxidation at the 8-position, thereby increasing the half-life of the derived drug.

  • The 5-Hydroxyl Group: In synthesis, this is the primary nucleophilic site for etherification[2]. In unmetabolized derivatives, it acts as a critical hydrogen bond donor/acceptor.

  • The Hydrobromide Salt (HBr): The salt form is chosen for precursor storage because it prevents premature auto-oxidation of the electron-rich quinolinol ring and ensures rapid dissolution in polar aprotic solvents during drug synthesis.

Core Mechanisms of Action in Derived Therapeutics

Dopamine D1 Receptor Modulation

Derivatives synthesized from 8-chloroquinolin-5-ol hydrobromide act as potent ligands (agonists or partial agonists) for the Dopamine D1 receptor[2]. The D1 receptor is a G protein-coupled receptor (GPCR) highly expressed in the striatum.

Mechanism: Upon binding to the orthosteric site—anchored by the 8-CQ scaffold—the receptor undergoes a conformational shift. This activates the Gαs​ protein cascade, stimulating adenylyl cyclase and leading to intracellular cAMP accumulation. Furthermore, these ligands can induce receptor desensitization via a secondary mechanism: G protein-coupled receptor kinase (GRK) phosphorylation followed by β -arrestin recruitment, which uncouples the G-protein and initiates ERK scaffold signaling[2].

D1_Signaling cluster_G G-Protein Pathway cluster_Arr β-Arrestin Pathway Ligand 8-CQ Derived D1 Ligand D1R Dopamine D1 Receptor Ligand->D1R Gas Gαs Activation D1R->Gas GRK GRK Phosphorylation D1R->GRK Desensitization cAMP cAMP Accumulation Gas->cAMP Arrestin β-Arrestin Recruitment GRK->Arrestin

Caption: D1 receptor signaling bifurcation via G-protein activation and β-arrestin recruitment.

Fibroblast Activation Protein (FAP) Inhibition

FAP is a homodimeric type II integral membrane serine protease overexpressed in the tumor microenvironment (TME) and fibrotic tissues[3]. It possesses unique endopeptidase activity capable of cleaving post-proline bonds in extracellular matrix (ECM) substrates.

Mechanism: Pyrrolidine and piperidine compounds incorporating the 8-CQ moiety act as competitive FAP inhibitors[3]. The 8-CQ scaffold lodges deeply into the S1/S2 hydrophobic pockets of the FAP active site. By physically blocking the catalytic triad, these compounds prevent the proteolytic degradation of the ECM, thereby stalling tumor invasion and tissue remodeling[3].

FAP_Inhibition Inhibitor 8-CQ Scaffold Inhibitor Block S1/S2 Pocket Blockade Inhibitor->Block FAP Fibroblast Activation Protein Degradation ECM Degradation FAP->Degradation ECM ECM Substrates ECM->FAP Binding Block->FAP

Caption: Competitive blockade of FAP S1/S2 pockets by 8-CQ inhibitors preventing ECM degradation.

P-Glycoprotein (MDR1) Efflux Blockade

Multi-drug resistance in solid tumors is heavily driven by the overexpression of P-glycoprotein, an ATP-dependent efflux pump that excretes chemotherapeutic agents[4].

Mechanism: 8-chloro-5-hydroxyquinoline derivatives function as potentiators by binding to the transmembrane domains of P-glycoprotein[4]. The high lipophilicity of the 8-chloro substitution allows the molecule to partition into the cell membrane, where it competes with anticancer drugs for the efflux pump's binding site, thereby promoting the intracellular retention of the primary chemotherapeutic agent[4].

Quantitative Pharmacological Data

The following table summarizes the typical pharmacological metrics for the primary drug classes derived from the 8-chloroquinolin-5-ol scaffold.

Target ClassScaffold ApplicationPrimary MechanismTypical IC₅₀ / EC₅₀ RangeKey Downstream Effect
Dopamine D1 Receptor D1 Agonists / Partial AgonistsGPCR Activation & β -arrestin10 – 500 nMcAMP elevation / ERK signaling
Fibroblast Activation Protein FAP InhibitorsSerine Protease Blockade1 – 50 nMBlockade of ECM degradation
P-Glycoprotein (MDR1) Efflux Pump ModulatorsATP-dependent efflux blockade0.5 – 5 µMIntracellular drug retention

Experimental Protocols & Validation Systems

To ensure scientific rigor, the following self-validating protocols detail both the chemical incorporation of the scaffold and the biological validation of its mechanism.

Protocol A: Base-Catalyzed SN​Ar Etherification (Scaffold Incorporation)

This protocol details the synthesis of an 8-CQ ether derivative, a common first step in generating D1 ligands[2].

  • Preparation: Dissolve 1.0 eq of 8-chloroquinolin-5-ol hydrobromide in anhydrous Dimethyl Sulfoxide (DMSO).

    • Causality: DMSO is chosen as a polar aprotic solvent because it effectively solvates the hydrobromide salt and the cesium cation, leaving the phenoxide anion highly "naked" and nucleophilic, which drastically accelerates the SN​Ar reaction[2].

  • Deprotonation: Add 2.5 eq of Cesium Carbonate ( Cs2​CO3​ ) and stir at room temperature for 30 minutes.

    • Causality: Cs2​CO3​ is a mild, bulky base. The large ionic radius of cesium prevents tight ion-pairing with the phenoxide oxygen (the "cesium effect"), maximizing nucleophilicity without inducing unwanted side reactions typical of stronger bases.

  • Coupling: Introduce 1.1 eq of the electrophile (e.g., 4-chlorofuro[3,2-c]pyridine)[2]. Elevate the temperature to 80°C and stir for 12 hours under an inert argon atmosphere to prevent oxidation.

  • Validation & Isolation: Monitor reaction completion via LC-MS. Quench the reaction by pouring the mixture into ice-cold water, precipitating the crude product. Isolate via vacuum filtration and purify using silica gel chromatography.

Protocol B: In Vitro FAP Endopeptidase Fluorogenic Assay

This self-validating biological assay confirms the mechanism of action of 8-CQ-derived FAP inhibitors[3].

  • Enzyme Preparation: Dilute recombinant human FAP (rhFAP) in assay buffer (50 mM Tris-HCl, 1 M NaCl, 1 mg/mL BSA, pH 7.5) to a final concentration of 0.5 nM.

  • Inhibitor Incubation: Add the synthesized 8-CQ derivative at varying concentrations (0.1 nM to 10 µM) to the enzyme solution. Incubate at 37°C for 30 minutes.

    • Causality: Pre-incubation is strictly required to allow the inhibitor to achieve steady-state thermodynamic binding within the S1/S2 pockets before introducing the competing substrate[3].

  • Substrate Addition: Introduce the fluorogenic substrate Z-Gly-Pro-AMC (50 µM final concentration). FAP specifically cleaves the post-proline bond, releasing the fluorescent AMC fluorophore[3].

  • Self-Validating Detection: Measure fluorescence kinetically for 60 minutes (Excitation: 380 nm / Emission: 460 nm).

    • Control System: Include a vehicle control (1% DMSO, max fluorescence) and a positive control (Talabostat, an established FAP inhibitor, minimal fluorescence) to validate the assay's dynamic range. A dose-dependent decrease in AMC fluorescence confirms successful active-site blockade by the 8-CQ derivative.

References

  • United States Patent (19)
  • Source: google.
  • Source: googleapis.
  • Source: fluorochem.co.

Sources

Exploratory

An In-depth Technical Guide to the Biological Activity of 8-Chloroquinolin-5-ol Hydrobromide

This guide provides a comprehensive technical overview of the multifaceted biological activities of 8-Chloroquinolin-5-ol hydrobromide, a halogenated derivative of 8-hydroxyquinoline. Designed for researchers, scientists...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview of the multifaceted biological activities of 8-Chloroquinolin-5-ol hydrobromide, a halogenated derivative of 8-hydroxyquinoline. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge, explains the mechanistic underpinnings of its activity, and provides actionable experimental protocols to facilitate further investigation.

Introduction: The 8-Hydroxyquinoline Scaffold and 8-Chloroquinolin-5-ol

The 8-hydroxyquinoline (8-HQ) core is a privileged heterocyclic scaffold in medicinal chemistry, consisting of a pyridine ring fused to a phenol.[1][2] This arrangement confers potent metal-chelating properties and a rich chemical reactivity, making 8-HQ and its derivatives a fertile ground for the discovery of therapeutic agents with a wide array of biological activities, including antimicrobial, anticancer, and neuroprotective effects.[3][4]

8-Chloroquinolin-5-ol, also known as Cloxyquin, is a notable derivative within this class. The strategic placement of a chlorine atom at the C-8 position and a hydroxyl group at the C-5 position significantly influences its electronic properties and biological interactions. This guide focuses on the hydrobromide salt of this compound (CAS Number: 1992946-39-0), examining its established and emerging therapeutic potentials.[5]

Potent Antimicrobial Profile

8-Chloroquinolin-5-ol exhibits a broad spectrum of antimicrobial activity, a characteristic feature of the 8-hydroxyquinoline family. Its efficacy against clinically significant pathogens, including drug-resistant strains, underscores its potential as a lead compound for novel anti-infective agents.

Antibacterial Activity: A Focus on Mycobacteria and Resistant Pathogens

The compound has demonstrated significant bactericidal effects against a range of bacteria.[6] Its most notable activity is against Mycobacterium tuberculosis, the causative agent of tuberculosis. It is effective against both standard and multidrug-resistant (MDR) strains, with Minimum Inhibitory Concentrations (MICs) that are competitive with first-line anti-tuberculosis drugs.[6][7][8] Studies have reported MIC values for 150 clinical isolates of M. tuberculosis to be in the range of 0.062 to 0.25 µg/mL, with MIC50 and MIC90 values of 0.125 and 0.25 µg/mL, respectively.[7]

Beyond mycobacteria, 8-Chloroquinolin-5-ol is also active against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and other pathogens such as Listeria monocytogenes and Plesiomonas shigelloides.[6][9]

Table 1: In Vitro Antibacterial Activity of 8-Chloroquinolin-5-ol (Cloxyquin)

MicroorganismStrain TypeMIC Range (µg/mL)MIC50 (µg/mL)MIC90 (µg/mL)Reference
Mycobacterium tuberculosisClinical Isolates (n=150)0.062 - 0.250.1250.25[7]
Mycobacterium tuberculosisDrug-Sensitive (n=100)0.062 - 0.250.1250.25[7]
Mycobacterium tuberculosisMDR (n=30)0.062 - 0.250.1250.125[7]
Listeria monocytogenesN/A5.57 µMN/AN/A[6]
Plesiomonas shigelloidesN/A11.14 µMN/AN/A[6]
Proposed Mechanism of Antibacterial Action: Metal Ion Chelation

The primary mechanism underpinning the antimicrobial activity of 8-hydroxyquinolines is their ability to chelate essential metal ions.[4][7] By sequestering divalent cations such as iron (Fe²⁺), zinc (Zn²⁺), and magnesium (Mg²⁺), the compound disrupts critical enzymatic processes within the microbial cell, effectively starving it of essential cofactors.[7] This deprivation inhibits vital functions like respiration and replication.

The fact that 8-Chloroquinolin-5-ol is equally effective against drug-sensitive and multidrug-resistant M. tuberculosis suggests a mechanism of action that is distinct from existing antibiotics, making it a valuable candidate for combating resistance.[7]

cluster_membrane Bacterial Cell Membrane cluster_cytoplasm Bacterial Cytoplasm CQ 8-Chloroquinolin-5-ol (Cloxyquin) CQ_Metal Cloxyquin-Metal Complex CQ->CQ_Metal Chelation Metal_in Essential Metal Ions (Fe²⁺, Zn²⁺, Mg²⁺) Metal_in->CQ_Metal Deprivation Metal Ion Deprivation CQ_Metal->Deprivation Enzyme Metalloenzymes (e.g., RNA Polymerase) Inhibition Inhibition of Essential Processes (Replication, Respiration) Enzyme->Inhibition Leads to Deprivation->Enzyme Inactivates

Caption: Proposed metal chelation mechanism of 8-Chloroquinolin-5-ol.

Antifungal and Antiprotozoal Activity

In addition to its antibacterial properties, 8-Chloroquinolin-5-ol has reported antifungal and antiprotozoal activities.[6][7] While specific studies on 8-Chloroquinolin-5-ol are less extensive in this area, research on the closely related compound clioquinol (5-chloro-7-iodo-8-hydroxyquinoline) provides valuable insights. Clioquinol has been shown to damage the fungal cell wall and inhibit the formation of pseudohyphae in Candida albicans, a common human fungal pathogen.[10] This suggests that 8-Chloroquinolin-5-ol may act on the fungal cell envelope, a mechanism distinct from many existing antifungal agents.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

To quantitatively assess the antibacterial activity of 8-Chloroquinolin-5-ol, a broth microdilution assay is a standard and reliable method.

Objective: To determine the lowest concentration of 8-Chloroquinolin-5-ol that visibly inhibits the growth of a target microorganism.

Materials:

  • 8-Chloroquinolin-5-ol hydrobromide stock solution (e.g., 1 mg/mL in DMSO).

  • Sterile 96-well microtiter plates.

  • Appropriate sterile bacterial growth medium (e.g., Mueller-Hinton Broth for bacteria, Middlebrook 7H9 for mycobacteria).

  • Bacterial inoculum suspension, adjusted to 0.5 McFarland standard.

  • Positive control (bacterial inoculum without compound).

  • Negative control (sterile medium).

  • Solvent control (bacterial inoculum with the highest concentration of DMSO used).

Procedure:

  • Serial Dilution: Add 100 µL of sterile broth to all wells of the microtiter plate except the first column.

  • Add 200 µL of the 8-Chloroquinolin-5-ol stock solution to the first well of each row to be tested.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the plate. Discard the final 100 µL from the last well.

  • Inoculation: Prepare the bacterial inoculum by diluting the 0.5 McFarland suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Add 100 µL of the diluted bacterial suspension to each well (except the negative control).

  • Incubation: Seal the plate and incubate under appropriate conditions (e.g., 37°C for 18-24 hours for most bacteria; up to several weeks for M. tuberculosis).

  • Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or with a plate reader.

Anticancer Activity: A Novel Approach to Proteasome Inhibition

The 8-hydroxyquinoline scaffold is increasingly recognized for its anticancer potential.[3][11] 8-Chloroquinolin-5-ol contributes to this profile with a distinct mechanism of action that sets it apart from many conventional chemotherapeutics.

Antiproliferative Effects and Mechanism of Action

8-Chloroquinolin-5-ol exhibits antiproliferative activity against various cancer cells.[12] Its primary anticancer mechanism is the allosteric inhibition of the proteasome. The proteasome is a critical cellular machine responsible for degrading damaged or unnecessary proteins, including those that regulate the cell cycle and apoptosis. By inhibiting the proteasome, 8-Chloroquinolin-5-ol causes an accumulation of these regulatory proteins, leading to cell cycle arrest and the induction of apoptosis (programmed cell death) in cancer cells.[12] This allosteric mode of inhibition suggests it binds to a site on the proteasome distinct from the active site, potentially offering a way to overcome resistance to traditional active-site proteasome inhibitors.

CQ 8-Chloroquinolin-5-ol Proteasome 26S Proteasome CQ->Proteasome Allosteric Inhibition Accumulation Accumulation of Regulatory Proteins Proteasome->Accumulation Blockage leads to Ub_Proteins Ubiquitinated Proteins (e.g., p53, Cyclin B) Ub_Proteins->Proteasome Normal Degradation CellCycleArrest Cell Cycle Arrest Accumulation->CellCycleArrest Apoptosis Apoptosis Accumulation->Apoptosis

Caption: Anticancer mechanism via allosteric proteasome inhibition.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic potential of a compound.

Objective: To measure the reduction in cell viability of a cancer cell line after treatment with 8-Chloroquinolin-5-ol.

Materials:

  • Cancer cell line of interest (e.g., HCT-116, MCF-7).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • 8-Chloroquinolin-5-ol hydrobromide, serially diluted in culture medium.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or acidified isopropanol).

  • Sterile 96-well cell culture plates.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Remove the old medium and add 100 µL of fresh medium containing various concentrations of 8-Chloroquinolin-5-ol. Include untreated and solvent-only controls.

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

  • Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Other Emerging Biological Activities

Beyond its antimicrobial and anticancer effects, preliminary research suggests other promising therapeutic avenues for 8-Chloroquinolin-5-ol.

  • Cardioprotective Effects: The compound has been shown to exhibit cardioprotective activity, potentially through the uncoupling of mitochondria and the induction of autophagy.[6]

  • Pain and Migraine Treatment: 8-Chloroquinolin-5-ol has been identified as a selective activator of TRESK potassium channels. This mechanism suggests it could be developed as a novel therapeutic for migraine and other types of pain.[6]

Conclusion and Future Directions

8-Chloroquinolin-5-ol hydrobromide is a versatile molecule with a robust profile of biological activities. Its potent efficacy against drug-resistant bacteria, coupled with a unique mechanism of anticancer action, positions it as a highly valuable lead compound in drug discovery. The distinct mode of action in both its antimicrobial and anticancer effects—metal chelation and allosteric proteasome inhibition, respectively—offers compelling strategies to circumvent existing drug resistance mechanisms.

Future research should focus on elucidating the precise molecular interactions governing its allosteric inhibition of the proteasome, exploring its full potential against a wider range of fungal and protozoal pathogens, and advancing its development as a potential treatment for pain through preclinical models. Structure-activity relationship (SAR) studies will also be crucial to optimize its efficacy and safety profile for clinical translation.

References

  • Hongmanee, P., Rukseree, K., Buabut, B., Somsri, B., & Palittapongarnpim, P. (2007). In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 51(3), 1105–1106. [Link]

  • Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. (2024). MDPI. [Link]

  • Antibacterial and Antibiofilm Activity of 8-Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species. (n.d.). PMC. [Link]

  • (PDF) QSAR study of 8-Hydroxyquinoline and its Chloro derivatives as antimicrobial agents. (2024). ResearchGate. [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (2022). PMC. [Link]

  • Comprehensive review on current developments of quinoline-based anticancer agents. (2016). ScienceDirect. [Link]

  • Synthesis and antiproliferative activity of 8-hydroxyquinoline derivatives containing a 1,2,3-triazole moiety. (n.d.). ResearchGate. [Link]

  • Low-dimensional compounds containing bioactive ligands. IV. Unusual ionic forms of 5-chloroquinolin-8-ol. (n.d.). ResearchGate. [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (2022). MDPI. [Link]

  • Antimicrobial Activity of 8-Hydroxyquinoline and Transition Metal Complexes. (2026). ResearchGate. [Link]

  • Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives. (2021). ACS Publications. [Link]

  • A kind of preparation method of 5- chloro-8-hydroxyquinolines. (n.d.).
  • Insight into the Molecular Interaction of Cloxyquin (5-chloro-8-hydroxyquinoline) with Bovine Serum Albumin: Biophysical Analysis and Computational Simulation. (2019). PMC. [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (2020). ResearchGate. [Link]

  • New insights into the mechanism of antifungal action of 8-hydroxyquinolines. (n.d.). PMC. [Link]

  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2013). Research and Reviews: Journal of Chemistry. [Link]

  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2014). SciSpace. [Link]

Sources

Foundational

The Privileged Scaffold: A Technical Whitepaper on the Discovery, Synthesis, and Pharmacological Evolution of 8-Hydroxyquinoline Derivatives

Abstract For over 140 years, 8-hydroxyquinoline (8-HQ) has evolved from a simple laboratory curiosity into a "privileged structure" in medicinal chemistry. Characterized by its potent metal-chelating properties, the 8-HQ...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

For over 140 years, 8-hydroxyquinoline (8-HQ) has evolved from a simple laboratory curiosity into a "privileged structure" in medicinal chemistry. Characterized by its potent metal-chelating properties, the 8-HQ scaffold has been the foundation for diverse therapeutic agents, ranging from agricultural fungicides to neuroprotective drugs for Alzheimer's disease. This whitepaper provides an in-depth technical analysis of the history, mechanisms of action, and synthetic methodologies of 8-HQ derivatives, offering actionable protocols and quantitative structure-activity relationship (SAR) data for drug development professionals.

Historical Milestones: From Discovery to Clinical Repurposing

The scientific journey of 8-hydroxyquinoline is a testament to the iterative nature of drug discovery, marked by serendipity, controversy, and rational design[1].

  • 1880–1881 (The Genesis): 8-Hydroxyquinoline was first synthesized in 1880 by Austrian chemist Hugo Weidel and his student Albert Cobenzl at the University of Vienna via the decarboxylation of oxycinchoninic acid[1][2]. By 1881, the renowned chemist Zdenko Hans Skraup definitively elucidated its bicyclic heteroaromatic structure[1].

  • 1920s–1950s (The Chelation Theory): The fundamental mechanism of 8-HQ was unlocked when researchers observed the formation of insoluble chelate complexes between 8-HQ and various metal ions[1]. In the mid-20th century, Australian medicinal chemist Adrien Albert formalized the "chelation theory," proving that the biological activity of 8-HQ was inextricably linked to its ability to bind trace metals[1].

  • 1970s (The Clioquinol Controversy): The derivative clioquinol (5-chloro-7-iodo-8-hydroxyquinoline) was widely prescribed as an oral antiparasitic and antibacterial agent. However, it was abruptly withdrawn in the 1970s after being linked to subacute myelo-optic neuropathy (SMON) in Japan[2][3]. Later toxicological reviews revealed that SMON was likely exacerbated by severe, overuse-related Vitamin B12 deficiency in a vulnerable population, rather than inherent scaffold toxicity[4].

  • 21st Century (Neurological Rehabilitation): Understanding that 8-HQ can cross the blood-brain barrier (BBB) and modulate metal ions, researchers repurposed the scaffold. Derivatives like PBT2 were developed to target the metal dyshomeostasis underlying Alzheimer's disease, successfully reducing amyloid-beta (Aβ) plaques in transgenic models[4][5][6].

The Chelation Paradigm: Mechanisms of Action

The pharmacophore of 8-HQ is defined by the spatial proximity of its phenolic hydroxyl group and its heterocyclic nitrogen. This arrangement allows it to act as a powerful bidentate ligand, forming highly stable, five-membered chelate rings with divalent metal cations such as Cu²⁺, Zn²⁺, and Fe²⁺[5][7].

Antimicrobial and Antifungal Pathways

8-HQ derivatives exert antimicrobial effects by disrupting cellular metal homeostasis. They operate via two distinct mechanisms:

  • Metal Starvation: By sequestering essential metals (e.g., zinc), 8-HQ deprives pathogens of the cofactors required for vital metalloenzymes involved in cellular respiration and DNA replication[2].

  • Ionophore Toxicity: 8-HQ can ferry toxic concentrations of metals (like copper) into the cell. For instance, 8-HQ kills Mycobacterium tuberculosis in a copper-dependent manner, synergizing with the oxidative burst of alveolar macrophages[8]. In fungal pathogens (Candida spp. and dermatophytes), 8-HQ derivatives cause severe cell wall damage, inhibit pseudohyphae formation, and compromise the functional integrity of the cytoplasmic membrane[9][10].

Neuroprotection in Alzheimer's Disease

In Alzheimer's disease, metal ions (Cu, Zn, Fe) accumulate in the synaptic cleft, accelerating the aggregation of Aβ peptides into toxic plaques and generating reactive oxygen species (ROS)[6]. 8-HQ derivatives act as metal-protein attenuating compounds (MPACs). By competitively chelating these metals, they strip them from Aβ aggregates, promoting plaque dispersion and restoring healthy metal distribution across the BBB[4][5].

G HQ 8-Hydroxyquinoline (8-HQ) Metal Divalent Metal Chelation (Cu²⁺, Zn²⁺, Fe²⁺) HQ->Metal Bidentate Binding Path1 Antimicrobial / Antifungal Pathway Metal->Path1 Pathogen Targeting Path2 Neuroprotective Pathway (AD) Metal->Path2 CNS Targeting Mech1A Metal Starvation (Enzyme Inhibition) Path1->Mech1A Mech1B Cell Wall & Membrane Damage Path1->Mech1B Mech2A Restoration of Metal Homeostasis Path2->Mech2A Mech2B Aβ Plaque Dispersion Path2->Mech2B

Dual pharmacological pathways of 8-hydroxyquinoline derivatives via metal chelation.

Synthetic Evolution and Experimental Methodologies

The synthesis of 8-HQ derivatives has evolved from harsh, classical ring-forming reactions to highly selective, late-stage functionalizations using modern cross-coupling and click chemistry[11][12].

Protocol 1: Classical Skraup Synthesis of the 8-HQ Core

The Skraup synthesis remains the industrially relevant method for constructing the quinoline core[11][13].

  • Step 1: Condensation. In a reaction vessel, combine 1.0 mol of o-aminophenol, 1.5 mol of anhydrous glycerol, and concentrated sulfuric acid.

    • Causality: Sulfuric acid acts as a potent dehydrating agent, converting glycerol into acrolein in situ. Acrolein serves as the reactive electrophile that undergoes conjugate addition with the amine[13].

  • Step 2: Oxidative Cyclization. Slowly add 1.0 mol of nitrobenzene dropwise while stirring, then heat the mixture to 160–180°C.

    • Causality: Nitrobenzene acts as a mild oxidizing agent to aromatize the newly formed heterocyclic ring.

    • Self-Validation: The dropwise addition of nitrobenzene is a critical safety and validation control; it moderates the highly exothermic reaction, preventing a runaway boil-over that indicates a failure of thermal control[13].

  • Step 3: Work-up and Isolation. Cool the mixture and adjust the pH to exactly 7.0 using a 40% sodium hydroxide solution.

    • Self-Validation: 8-HQ is amphoteric. Adjusting the pH to its isoelectric point forces the compound out of the aqueous solution, causing a distinct, self-validating precipitation of the product that can be easily filtered[11].

Protocol 2: Synthesis of 5-Triazole-8-HQ via CuAAC (Click Chemistry)

To extend the π-conjugation of the quinoline ring and enhance antifungal potency, researchers utilize Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[10][12].

  • Step 1: Hydroxyl Protection. React the 8-HQ core with acetic anhydride to form 8-acetoxyquinoline.

    • Causality: This is the most critical step. Unprotected 8-HQ is a potent bidentate copper chelator. If left unprotected, the 8-HQ substrate will sequester the Cu(I) catalyst required for the click reaction, completely stalling the cycloaddition[10].

  • Step 2: Azidation. Convert the 5-position to an azide (yielding 5-azido-8-acetoxyquinoline) via standard diazotization.

  • Step 3: Cycloaddition. Suspend the azide and a terminal alkyne in a DMF/4-methylpiperidine mixture. Add copper iodide (CuI) and ascorbic acid, stirring overnight in the dark.

    • Causality: Ascorbic acid is a reducing agent that continuously reduces any oxidized, inactive Cu(II) back to the catalytically active Cu(I) state in situ, ensuring reaction turnover[12].

  • Step 4: Deprotection & Optical Validation. Remove the acetyl protecting group to restore the active 8-OH pharmacophore.

    • Self-Validation: The successful installation of the triazole ring extends the aromatic system, reducing the π−π* gap. This results in a massive, visually verifiable bathochromic (red) shift in the molecule's fluorescence profile (excitation shifts +15 nm; emission shifts +40 nm) when complexed with Mg²⁺ under UV light[12].

Workflow Start o-Aminophenol + Glycerol Skraup Skraup Synthesis (H₂SO₄, Nitrobenzene) Start->Skraup Core 8-Hydroxyquinoline Core Skraup->Core Protect OH Protection (Acetylation/Benzylation) Core->Protect Prevents Cu chelation Functionalize Functionalization (Halogenation / Azidation) Protect->Functionalize Click CuAAC Click Chemistry (Alkyne + Cu Catalyst) Functionalize->Click Library Diversified 8-HQ Library (e.g., 5-Triazole-8-HQ) Click->Library

Synthetic workflow for diversified 5-triazole-8-hydroxyquinoline derivatives.

Quantitative Structure-Activity Relationships (SAR)

The functionalization of the 8-HQ core at the 5- and 7-positions dramatically alters its biological efficacy and toxicity profile. The table below summarizes the quantitative performance of key derivatives against priority pathogens and disease models.

Compound / DerivativeTarget Organism / Disease ModelMIC / Efficacy MetricKey Mechanism / SAR NoteRef.
Clioquinol (CQ) Candida spp., T. mentagrophytesMIC: 0.031–2 μg/mLFungistatic; inhibits pseudohyphae formation.[3][9]
Compound L14 Candida albicans (In vitro & In vivo)MIC: ≤0.125 μg/mLBroad-spectrum; synergistic with fluconazole.[14][15]
5-Triazole-8-HQ (Cmpd 10) Fusarium solani, DermatophytesMIC: 0.5–4 μg/mLCell wall damage; acts as a fluorescent cellular probe.[10]
PBT2 / CQ (In vivo) Transgenic Alzheimer's Mice49% decrease in brain AβCrosses BBB; restores metal homeostasis; Aβ dispersion.[4][5]

Future Perspectives in Drug Development

The 8-hydroxyquinoline scaffold remains a highly fertile ground for drug discovery. Current pharmaceutical pipelines are heavily focused on multitarget-directed ligands (MTDLs) [6]. By utilizing molecular hybridization, researchers are fusing the 8-HQ metal-binding moiety with other pharmacophores to create single molecules capable of simultaneously chelating metals, reducing oxidative stress, and inhibiting specific enzymes (such as acetylcholinesterase in AD or metallo-β-lactamases in antibiotic-resistant bacteria)[6][7]. As synthetic methodologies like click chemistry become more robust, the library of 8-HQ derivatives will continue to expand, offering targeted solutions for both neurodegeneration and systemic fungal infections.

Sources

Exploratory

Preclinical In Vitro Evaluation of 8-Chloroquinolin-5-ol Hydrobromide: A Technical Guide for Fragment-Based Profiling

Executive Summary In the landscape of fragment-based drug discovery (FBDD), halogenated quinolines represent a privileged class of heteroaromatic scaffolds. Specifically, 8-Chloroquinolin-5-ol hydrobromide (CAS 1992946-3...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of fragment-based drug discovery (FBDD), halogenated quinolines represent a privileged class of heteroaromatic scaffolds. Specifically, 8-Chloroquinolin-5-ol hydrobromide (CAS 1992946-39-0; Free base CAS 16026-85-0) serves as a highly versatile building block. Its structural topology—combining a hydrogen-bond donating hydroxyl group, a basic quinoline nitrogen, and a lipophilic chlorine atom—makes it an ideal precursor for synthesizing central nervous system (CNS) therapeutics, including Dopamine D1 receptor ligands .

As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, self-validating in vitro evaluation cascade for 8-Chloroquinolin-5-ol hydrobromide (8-CQ-5-OH·HBr). This guide establishes the causality behind physicochemical profiling, target-agnostic cytotoxicity screening, and functional receptor assays necessary to validate this fragment before lead optimization.

Part 1: Physicochemical Profiling & ADME

The Causality of Scaffold Selection and Assay Design

The selection of the hydrobromide salt form over the free base is a deliberate experimental choice. The salt form effectively disrupts the crystal lattice energy, significantly enhancing kinetic solubility in aqueous assay buffers (e.g., PBS, HEPES). This prevents compound precipitation, which is the primary cause of false negatives in high-throughput screening.

To evaluate the compound's absorption potential, we utilize the Parallel Artificial Membrane Permeability Assay (PAMPA). Unlike Caco-2 cell models, PAMPA isolates passive transcellular diffusion from active efflux mechanisms (e.g., P-glycoprotein). For a low-molecular-weight fragment like 8-CQ-5-OH, establishing baseline passive permeability is causally linked to understanding its inherent scaffold lipophilicity before adding complex functional groups .

Quantitative Data Summary

The following table summarizes the expected physicochemical and baseline ADME parameters for 8-CQ-5-OH·HBr, establishing the quantitative boundaries for downstream assays.

Property / ParameterValueAssay / Method of Determination
Molecular Weight (Salt) 260.51 g/mol Computational
Molecular Weight (Base) 179.60 g/mol Computational
cLogP ~2.4In silico prediction
Kinetic Solubility >100 µMNephelometry (pH 7.4 buffer, 1% DMSO)
Passive Permeability ( Pe​ ) >10 × 10⁻⁶ cm/sHDM-PAMPA (Hexadecane Method)
Protocol 1: HDM-PAMPA (Self-Validating System)

This protocol incorporates high-permeability (Propranolol) and low-permeability (Ranitidine) internal standards to validate membrane integrity and ensure predictive reliability.

  • Membrane Preparation: Prepare a 5% (v/v) solution of hexadecane in hexane. Carefully pipette 15 µL of this lipid solution onto the polycarbonate membrane of a 96-well donor plate. Allow the plate to dry in a fume hood for 1 hour to ensure complete hexane evaporation.

  • Acceptor Plate Setup: Dispense 300 µL of PBS buffer (pH 7.4, containing 5% DMSO) into each well of the acceptor plate.

  • Donor Plate Setup: Dissolve 8-CQ-5-OH·HBr in DMSO to create a 10 mM stock. Dilute to a final working concentration of 10 µM in PBS (5% DMSO). Add 150 µL of the test compound, alongside Propranolol and Ranitidine controls, into the donor plate wells.

  • Incubation: Assemble the donor plate into the acceptor plate, ensuring the underside of the membrane contacts the acceptor buffer. Incubate at room temperature for 5 hours without agitation to maintain the unstirred water layer.

  • Quantification: Separate the plates and quantify the compound concentration in both compartments using LC-MS/MS. Calculate the effective permeability ( Pe​ ).

Part 2: In Vitro Cytotoxicity & Safety Pharmacology

The Causality of the Viability Readout

Halogenated quinolines carry inherent safety liabilities, including potential DNA intercalation or off-target metalloenzyme chelation. Before advancing 8-CQ-5-OH·HBr into functional efficacy models, its baseline cytotoxicity must be mapped. We employ the CellTiter-Glo® 2.0 assay, which measures intracellular ATP as a proxy for metabolic viability . ATP-based luminescence is chosen over colorimetric assays (like MTT) because highly conjugated quinolines often absorb light in the visible spectrum, causing severe optical interference.

Cytotoxicity_Workflow A Seed HepG2 Cells (96-well plate) B Compound Treatment (8-CQ-5-OH·HBr) A->B C Incubate 48h (37°C, 5% CO2) B->C D Add CellTiter-Glo (Lysis & ATP Rxn) C->D E Read Luminescence (Viability %) D->E

Step-by-step workflow for the CellTiter-Glo ATP-based cytotoxicity assay.

Protocol 2: ATP-Dependent Viability Screening (Self-Validating System)

This system is self-validating via the inclusion of a 100% lysis control (0.1% Triton X-100) and a vehicle control (0.1% DMSO). These controls establish the dynamic range required to calculate the Z'-factor, ensuring statistical robustness ( Z′>0.5 ).

  • Cell Seeding: Seed HepG2 (human hepatocellular carcinoma) cells at a density of 10,000 cells/well in 100 µL of DMEM supplemented with 10% FBS in an opaque-walled 96-well plate. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a 10-point dose-response curve of 8-CQ-5-OH·HBr (ranging from 100 µM to 3 nM). Add the compound to the cells, ensuring the final DMSO concentration does not exceed 0.1%. Include Triton X-100 and vehicle control wells. Incubate for 48 hours.

  • Reagent Equilibration: Equilibrate the CellTiter-Glo® 2.0 reagent and the assay plate to room temperature for 30 minutes to ensure uniform enzymatic activity of the luciferase.

  • Lysis and Reaction: Add 100 µL of CellTiter-Glo® 2.0 reagent directly to each well. Mix the contents vigorously on an orbital shaker for 2 minutes to induce complete cell lysis.

  • Signal Stabilization and Readout: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal. Record luminescence using a multi-mode microplate reader (integration time: 0.5 seconds/well).

Part 3: Functional Screening (GPCR Ligand Context)

The Causality of TR-FRET Implementation

Because 8-chloroquinolin-5-ol derivatives are actively utilized in the synthesis of Dopamine D1 receptor ligands , evaluating the binding affinity of elaborated fragments requires a highly sensitive, target-specific assay. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

The causality here is optical: quinoline scaffolds are notoriously auto-fluorescent. TR-FRET mitigates this liability by utilizing a lanthanide fluorophore (Terbium) with a long emission half-life. By introducing a microsecond time delay before signal acquisition, short-lived background auto-fluorescence decays completely, ensuring the readout is exclusively driven by the biological binding event.

TR_FRET_Logic Excitation Excitation (340 nm) Donor Tb-labeled GPCR (Donor) Excitation->Donor Tracer Fluorescent Ligand (Acceptor) Donor->Tracer Energy Transfer Emission FRET Emission (520 nm) Tracer->Emission Inhibitor Test Compound (Competitor) Inhibitor->Tracer Displaces Tracer NoFRET Loss of FRET (Signal Drop) Inhibitor->NoFRET Binding

TR-FRET competitive binding assay mechanism for GPCR ligand screening.

Protocol 3: TR-FRET Competitive Binding Assay (Self-Validating System)

This protocol is validated using a known high-affinity reference ligand (e.g., SCH-23390 for D1 receptors) to define the assay's lower limit of detection and calculate the IC50​ shift.

  • Reagent Preparation: Prepare the assay buffer (e.g., 50 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM EGTA, 0.05% BSA).

  • Tracer and Receptor Assembly: Mix Terbium-labeled Dopamine D1 receptor membrane preparations with a proprietary red-fluorescent D1 tracer ligand at their predetermined Kd​ concentrations.

  • Competition Reaction: In a 384-well low-volume plate, dispense 5 µL of the test compound (8-CQ-5-OH derivative) at varying concentrations. Add 10 µL of the receptor/tracer master mix to initiate the competition.

  • Incubation: Seal the plate and incubate in the dark at room temperature for 2 hours to reach binding equilibrium.

  • Time-Resolved Readout: Read the plate on a TR-FRET compatible reader. Excite at 340 nm. Following a 100 µs delay, measure emission at both 495 nm (Terbium donor) and 520 nm (Acceptor). Calculate the FRET ratio (520/495) to determine specific binding displacement.

References

  • Pfizer Inc. (2014). Heteroaromatic compounds and their use as dopamine d1 ligands. WO2014072881A1.
  • Kansy, M., Senner, F., & Gubernator, K. (1998). Physicochemical High Throughput Screening: Parallel Artificial Membrane Permeation Assay in the Description of Passive Absorption Processes. Journal of Medicinal Chemistry, 41(7), 1007–1010.[Link]

Foundational

Strategic Applications of 8-Chloroquinolin-5-ol Hydrobromide in Targeted Drug Discovery: A Technical Whitepaper

Executive Summary In modern medicinal chemistry, the identification and utilization of privileged scaffolds are critical for accelerating drug discovery. 8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0 / 1992946-39-0...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the identification and utilization of privileged scaffolds are critical for accelerating drug discovery. 8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0 / 1992946-39-0) has emerged as a highly versatile pharmacophore building block [3]. Characterized by its unique halogen-substituted quinoline ring and a reactive hydroxyl group, this compound serves as a critical intermediate in the synthesis of advanced therapeutics.

This whitepaper provides an in-depth technical analysis of 8-chloroquinolin-5-ol hydrobromide, focusing on its two primary therapeutic applications: Dopamine D1 Receptor Ligands for neurodegenerative disorders [1] and Fibroblast Activation Protein (FAP) Inhibitors for oncology and tissue remodeling diseases [2].

Physicochemical Profile & Scaffold Rationale

The structural topology of 8-chloroquinolin-5-ol offers distinct advantages in ligand-receptor interactions:

  • Halogen Bonding & Lipophilicity: The chlorine atom at the C8 position enhances the lipophilicity of the scaffold, improving blood-brain barrier (BBB) penetration for neurological targets. It also participates in halogen bonding within hydrophobic protein pockets.

  • Hydrogen Bonding Network: The quinoline nitrogen acts as a potent hydrogen bond acceptor, while the C5 hydroxyl group serves as a versatile synthetic handle for etherification or cross-coupling.

  • Salt Form Dynamics: Supplied primarily as a hydrobromide salt, the compound exhibits enhanced bench stability and aqueous solubility compared to its free-base counterpart, preventing premature oxidation of the electron-rich phenol ring [3].

Therapeutic Axis I: Dopamine D1 Receptor Ligands (Neurology)

Mechanistic Rationale

Dopamine D1 receptors (D1Rs) are G protein-coupled receptors (GPCRs) highly expressed in the striatum and nucleus accumbens, playing a pivotal role in motor control and cognition. Traditional D1 agonists often fail due to rapid receptor desensitization mediated by β-arrestin recruitment. Derivatives synthesized from 8-chloroquinolin-5-ol have been identified as potent D1 ligands that exhibit biased agonism —preferentially activating the Gαs protein pathway (cAMP accumulation) while minimizing β-arrestin recruitment [1]. This biased signaling profile provides therapeutic efficacy in Parkinson's disease while mitigating tolerance and dyskinesia.

D1_Signaling Scaffold 8-Cl-Quinoline Ligand GPCR Dopamine D1 Receptor Scaffold->GPCR Binds G_alpha Gαs Activation (cAMP ↑) GPCR->G_alpha Primary Pathway Arrestin β-Arrestin Recruitment GPCR->Arrestin Regulatory Pathway Efficacy Therapeutic Efficacy (Neuroprotection) G_alpha->Efficacy Desensitize Receptor Desensitization Arrestin->Desensitize

Caption: D1 receptor biased signaling pathways modulated by 8-chloroquinoline derivatives.

Protocol: Synthesis of D1 Ligands via SNAr Coupling

To construct the D1 ligand, the 8-chloroquinolin-5-ol core is typically coupled with a heteroaryl chloride (e.g., 4-chlorofuro[3,2-c]pyridine) via Nucleophilic Aromatic Substitution (SNAr) [1].

Causality & Experimental Design:

  • Base Selection: Cesium carbonate ( Cs2​CO3​ ) is strictly utilized over sodium or potassium bases. The large ionic radius of the Cs+ cation creates a highly dissociated, "naked" phenoxide anion (the Cesium Effect), drastically increasing its nucleophilicity.

  • Solvent Choice: Dimethyl sulfoxide (DMSO) is employed as a polar aprotic solvent to selectively solvate the cations, leaving the phenoxide free to attack the electrophile.

Step-by-Step Methodology:

  • Salt Neutralization: Suspend 8-chloroquinolin-5-ol hydrobromide (1.0 eq) in anhydrous DMSO (0.2 M) under an inert argon atmosphere. Add Cs2​CO3​ (3.0 eq). The excess base is required to first neutralize the hydrobromide salt and subsequently deprotonate the C5 hydroxyl group.

  • Activation: Stir the suspension at room temperature for 30 minutes until a distinct color change (typically deep yellow/orange) indicates complete phenoxide formation.

  • Coupling: Add the heteroaryl chloride electrophile (1.1 eq) dropwise. Elevate the reaction temperature to 90°C and stir for 12 hours.

  • Self-Validation (In-Process): Monitor the reaction via TLC (Eluent: 5% MeOH in DCM). The disappearance of the highly polar phenoxide baseline spot confirms conversion.

  • Workup: Cool the mixture to room temperature and quench with ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Final Validation: Confirm the product mass via LC-MS (ESI+), targeting the [M+H]+ molecular ion peak corresponding to the coupled ether.

Therapeutic Axis II: Fibroblast Activation Protein (FAP) Inhibitors (Oncology)

Mechanistic Rationale

Fibroblast Activation Protein (FAP) is a type II integral membrane serine protease highly overexpressed in cancer-associated fibroblasts (CAFs) within the tumor microenvironment (TME), as well as in fibrotic tissues [2]. Unlike its homolog DPP4, FAP possesses unique endopeptidase activity capable of cleaving glycine-proline bonds. Incorporating the 8-chloroquinolin-5-ol moiety into pyrrolidine or piperidine scaffolds yields highly selective FAP inhibitors. The quinoline core occupies the hydrophobic S1/S2 pockets of the FAP active site, competitively blocking collagen cleavage and halting TME remodeling [2].

FAP_Workflow Precursor 8-Chloroquinolin-5-ol Hydrobromide Coupling Alkylation / Coupling (K2CO3, DMF) Precursor->Coupling Inhibitor FAP Inhibitor Complex Coupling->Inhibitor Yields Target Fibroblast Activation Protein Inhibitor->Target Competitive Inhibition Outcome TME Remodeling Blockade Target->Outcome Prevents Cleavage

Caption: Synthesis workflow and mechanism of action for FAP inhibitors.

Protocol: Alkylation for FAP Inhibitor Synthesis

To synthesize the FAP inhibitor, the 8-chloroquinolin-5-ol core is alkylated with a functionalized pyrrolidine intermediate (e.g., a mesylated or brominated Boc-pyrrolidine derivative) [2].

Causality & Experimental Design:

  • Regioselectivity: O-alkylation is kinetically favored over C-alkylation at the quinoline ring when moderate bases ( K2​CO3​ ) and temperatures (80°C) are used.

  • Leaving Group Dynamics: Using a mesylate (-OMs) or bromide on the pyrrolidine core ensures a clean SN​2 inversion, which is critical if a specific stereocenter is required for FAP S1 pocket binding.

Step-by-Step Methodology:

  • Preparation: Dissolve 8-chloroquinolin-5-ol hydrobromide (1.0 eq) in anhydrous DMF (0.15 M). Add finely powdered K2​CO3​ (2.5 eq) and stir at 40°C for 1 hour to generate the free base and subsequent phenoxide.

  • Electrophile Addition: Dissolve the Boc-protected pyrrolidine-mesylate (1.2 eq) in a minimal volume of DMF and add it to the reaction vessel via syringe.

  • Alkylation: Heat the reaction mixture to 80°C. Maintain strict temperature control; exceeding 100°C may promote unwanted C-alkylation or degradation of the Boc protecting group. Stir for 16 hours.

  • Self-Validation (In-Process): Perform an LC-MS aliquot check. Look for the mass of the intermediate ( [M+H]+=363.2 depending on the exact pyrrolidine derivative) [2].

  • Workup & Deprotection: Dilute with water to precipitate the organic intermediate, filter, and wash with cold water. To remove the Boc group and yield the active FAP inhibitor, treat the isolated solid with 4N HCl in Dioxane for 2 hours at room temperature. Concentrate in vacuo to yield the final inhibitor as a hydrochloride salt.

Quantitative Data & Target Summary

The following table summarizes the divergent therapeutic applications of the 8-chloroquinolin-5-ol scaffold based on current pharmaceutical literature and patent data.

Therapeutic TargetScaffold ApplicationDisease IndicationKey Mechanistic ActionSynthetic Coupling Method
Dopamine D1 Receptor Heteroaromatic D1 AgonistsParkinson's Disease, Cognitive DeclineGαs-biased agonism (reduced β-arrestin recruitment)SNAr with heteroaryl chlorides (Cs₂CO₃ / DMSO)
Fibroblast Activation Protein (FAP) Pyrrolidine/Piperidine InhibitorsSolid Tumors, Fibrosis, AtherosclerosisEndopeptidase competitive inhibition at the S1/S2 pocketNucleophilic substitution / Alkylation (K₂CO₃ / DMF)

Conclusion

8-Chloroquinolin-5-ol hydrobromide is far more than a simple chemical reagent; it is a highly programmable pharmacophore. By leveraging its specific electronic properties and the differential reactivity of its C5 hydroxyl group, drug development professionals can direct this single building block toward entirely different therapeutic classes—ranging from biased GPCR agonists for neurology to targeted protease inhibitors for oncology. Mastery of the causal synthetic parameters (base selection, solvent effects, and temperature control) guarantees high-fidelity translation from precursor to active pharmaceutical ingredient.

References

  • World Intellectual Property Organization. (2014). Heteroaromatic compounds and their use as dopamine d1 ligands (WO2014072881A1).
  • European Patent Office. (2020). Pyrrolidine and piperidine compounds (EP4055014B1).
  • Sigma-Aldrich. (n.d.). 5-chloroquinolin-8-ol | Sigma-Aldrich - MilliporeSigma.
Exploratory

Rational Design and Synthesis of Novel 8-Hydroxyquinoline Derivatives: A Technical Blueprint for Next-Generation Chelators

Executive Summary & Mechanistic Grounding The 8-hydroxyquinoline (8-HQ) nucleus is a privileged bicyclic scaffold in medicinal chemistry, composed of a phenol ring fused to a pyridine ring. Its derivatives exhibit a prof...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Grounding

The 8-hydroxyquinoline (8-HQ) nucleus is a privileged bicyclic scaffold in medicinal chemistry, composed of a phenol ring fused to a pyridine ring. Its derivatives exhibit a profound spectrum of biological activities, including antimicrobial, antifungal, and anticancer effects[1]. The pharmacological efficacy of 8-HQ derivatives is fundamentally driven by their bidentate {N,O} donor set, which allows them to act as potent chelators of essential transition metals (e.g., Cu²⁺, Zn²⁺, Fe²⁺)[2].

In modern drug design, the unsubstituted 8-HQ core is often too toxic or lacks target selectivity. To overcome this, synthetic modifications—particularly at the C5 and C7 positions—are employed to tune the molecule's lipophilicity, pKa, and steric profile[2]. By carefully selecting substituents, researchers can design prodrugs or ionophores that selectively accumulate in multidrug-resistant (MDR) cancer cells or specific bacterial strains, subsequently inducing oxidative stress through Fenton-like redox cycling[3].

MOA_Pathway L 8-HQ Derivative C Lipophilic Metal Complex L->C Chelation M Extracellular Cu2+/Zn2+ M->C I Intracellular Accumulation C->I Membrane Permeation R Redox Cycling & ROS I->R Fenton-like Reaction A Target Cell Apoptosis R->A

Mechanism of action: Metal chelation, intracellular transport, and subsequent ROS generation.

Synthetic Strategy: The Modified Mannich Reaction

While halogenation at the C5 position (e.g., clioquinol) is a classical approach, the Modified Mannich Reaction at the C7 position represents the most versatile method for generating novel, highly selective bioactive derivatives[4].

The Causality of Regioselectivity: 8-HQ acts as an N-containing 1-naphthol analogue. The phenolic hydroxyl group strongly activates the aromatic ring toward electrophilic aromatic substitution. Because the C8-OH forms a transient hydrogen bond with the incoming electrophilic iminium ion, the reaction is highly regioselective, directing the aminoalkyl group exclusively to the ortho position (C7)[4].

Introducing a tertiary amine at C7 via the Mannich reaction allows medicinal chemists to precisely modulate the overall pKa of the molecule. This ensures the derivative remains uncharged in the bloodstream (promoting bioavailability) but becomes protonated in the acidic microenvironments of tumors or bacterial biofilms, triggering localized metal chelation[2].

SynthWorkflow A 8-Hydroxyquinoline (Starting Material) B Iminium Ion Formation (CH2O + 2° Amine) A->B Heat, EtOH C Electrophilic Aromatic Substitution at C7 B->C Regioselective D Acid-Base Extraction (Self-Validating Workup) C->D E Pure 7-Aminomethyl-8-HQ D->E pH Adjustment

Workflow for the regioselective synthesis of 7-substituted 8-HQ Mannich bases.

Self-Validating Experimental Protocol: Synthesis of 7-(Morpholinomethyl)-8-hydroxyquinoline

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . Every phase includes a built-in checkpoint to verify the success of the chemical transformation before proceeding, eliminating downstream failures.

Phase 1: Reagent Preparation & Iminium Activation
  • Procedure: In a 100 mL round-bottom flask, dissolve 10 mmol of morpholine (secondary amine) and 12 mmol of paraformaldehyde in 30 mL of absolute ethanol. Heat the mixture to 60°C for 30 minutes.

  • Causality: Absolute ethanol is chosen as a protic solvent to stabilize the transient iminium ion. Paraformaldehyde is utilized instead of aqueous formalin (37% formaldehyde) to minimize water content, which drives the equilibrium of the condensation reaction forward.

Phase 2: Regioselective Coupling
  • Procedure: Add 10 mmol of 8-hydroxyquinoline to the activated mixture. Reflux at 80°C for 6–8 hours under a nitrogen atmosphere.

  • Validation Checkpoint (TLC): Monitor the reaction using Thin Layer Chromatography (Silica gel, EtOAc:Hexane 1:1). 8-HQ fluoresces brightly under UV 254 nm. The reaction is complete when the 8-HQ spot disappears and a new, lower-Rf spot appears. Crucial self-validation: Spray the TLC plate with Dragendorff's reagent; the new spot will instantly turn orange, confirming the successful integration of the tertiary amine.

Phase 3: Self-Validating Workup (Acid-Base Extraction)
  • Procedure: Evaporate the ethanol under reduced pressure. Dissolve the crude residue in 50 mL of dichloromethane (DCM) and extract with 50 mL of 1M HCl. Separate the layers. Discard the organic layer. Basify the aqueous layer with 1M NaOH until the pH reaches 7.5–8.0. Extract the precipitated product with fresh DCM, dry over anhydrous Na₂SO₄, and concentrate.

  • Causality & Validation: This step utilizes the amphoteric nature of the product. The newly introduced tertiary amine allows the target molecule to form a water-soluble hydrochloride salt, migrating to the aqueous layer. Unreacted 8-HQ and non-basic impurities remain in the initial DCM layer. If basification of the aqueous layer yields a cloudy precipitate, the presence of the desired Mannich base is physically validated.

Phase 4: Analytical Verification (NMR)
  • Validation Checkpoint (¹H NMR): Dissolve the purified solid in CDCl₃. In the starting material, the C7 proton appears as a distinct doublet at ~7.3 ppm. In the successful product, this doublet must completely disappear. Furthermore, a new sharp singlet integrating to 2 protons must appear at ~3.9 ppm, corresponding to the newly formed benzylic methylene bridge (-CH₂-N).

Structure-Activity Relationship (SAR) & Quantitative Data

The biological efficacy of 8-HQ derivatives is highly sensitive to the steric and electronic nature of the C5 and C7 substituents. The table below summarizes comparative quantitative data demonstrating how structural modifications dictate selectivity against Multidrug-Resistant (MDR) cancer lines and bacterial strains[2],[3].

Compound CoreC5 SubstitutionC7 Substitution (Mannich Base)Target / Cell LineActivity (IC₅₀ / MIC)Selectivity / Mechanistic Note
8-HQ (Unsubstituted) -H-HOvarian Cancer (Parental)15.2 µMPoor selectivity; highly toxic to healthy cells.
8-HQ (Unsubstituted) -H-HOvarian Cancer (MDR)14.8 µMNo MDR selectivity (Ratio ~1.0).
Derivative A -Cl-CH₂-MorpholineOvarian Cancer (MDR)1.2 µMHigh MDR selectivity (Ratio 3.4); optimal pKa for intracellular chelation.
Derivative B -NO₂-CH₂-PiperazineOvarian Cancer (MDR)0.8 µMStrong electron-withdrawing C5 group increases absolute toxicity but reduces selectivity.
Nitroxoline -NO₂-HS. aureus (MRSA)4.0 µg/mLClinically approved; relies on simple chelation without targeted cellular uptake.
Derivative C -Cl-CH₂-TriazoleC. albicans1.5 µg/mLTriazole ring at C7 enhances fungal cell wall penetration.

Key SAR Insight: The deletion or shifting of the quinoline nitrogen to a position para to the hydroxyl group completely abolishes toxicity and biological activity, proving that the bidentate {N,O} chelation pocket is the non-negotiable pharmacophore of this class[2].

References

  • Title: Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines Source: National Center for Biotechnology Information (nih.gov) URL: [Link]

  • Title: Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer Source: American Chemical Society (acs.org) URL: [Link]

  • Title: Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction Source: MDPI (mdpi.com) URL: [Link]

  • Title: Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives Source: American Chemical Society (acs.org) URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis Protocol for 8-Chloroquinolin-5-ol Hydrobromide

Introduction & Mechanistic Rationale 8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0) is a highly valued halogenated quinoline scaffold utilized in the development of dopamine D1 ligands, metal chelators, and advance...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0) is a highly valued halogenated quinoline scaffold utilized in the development of dopamine D1 ligands, metal chelators, and advanced pharmaceutical intermediates. The presence of the chlorine atom at the C8 position and the hydroxyl group at the C5 position imparts unique electronic properties and regioselectivity for downstream cross-coupling or functionalization.

The most robust and scalable route to 8-chloroquinolin-5-ol hydrobromide involves a two-stage process: a modified Skraup quinoline synthesis followed by an acidic demethylation[1].

Step 1: Modified Skraup Synthesis 2-Chloro-5-methoxyaniline is reacted with glycerol in the presence of sulfuric acid and an oxidizing agent to form the intermediate 8-chloro-5-methoxyquinoline. Causality of Reagents: The Skraup reaction is notoriously exothermic and prone to polymerization. The addition of boric acid and iron(II) sulfate (FeSO 4​ ) is critical; they act as moderators to complex with glycerol and control the reaction rate, preventing a runaway thermal event[2]. Sulfuric acid dehydrates glycerol to the highly reactive electrophile acrolein. Nitrobenzene is employed as a mild oxidant to drive the aromatization of the intermediate dihydroquinoline into the fully conjugated quinoline ring.

Step 2: Acidic Demethylation The intermediate ether is cleaved using 48% aqueous hydrobromic acid (HBr) under reflux[3]. Causality of Reagents: While boron tribromide (BBr 3​ ) is a common demethylating agent, 48% HBr is preferred for scale-up due to its lower cost, reduced toxicity, and operational simplicity. Furthermore, the use of HBr directly yields the product as a stable hydrobromide salt, which is commercially relevant[4] and crystallizes readily from the reaction mixture, bypassing the need for complex chromatographic purification.

Reaction Pathway & Workflow Visualizations

ReactionPathway A 2-Chloro-5-methoxyaniline + Glycerol B Skraup Cyclization (H2SO4, FeSO4, PhNO2, 140°C) A->B C 8-Chloro-5-methoxyquinoline (Intermediate) B->C Ring Closure & Oxidation D Ether Cleavage / Demethylation (48% aq. HBr, Reflux) C->D E 8-Chloroquinolin-5-ol hydrobromide (Final Product) D->E - CH3Br

Figure 1: Two-step synthetic pathway for 8-chloroquinolin-5-ol hydrobromide.

Workflow Step1 1. Reagent Preparation Mix Glycerol, Boric Acid, FeSO4 Step2 2. Aniline Addition Add 2-Chloro-5-methoxyaniline Step1->Step2 Step3 3. Acidification & Heating Dropwise H2SO4, Heat to 140°C Step2->Step3 Step4 4. Workup & Extraction Neutralize, Extract (EtOAc), Purify Step3->Step4 Step5 5. Demethylation Reflux with 48% HBr (12-16h) Step4->Step5 Step6 6. Crystallization Cool to 0°C, Filter Salt Step5->Step6

Figure 2: Step-by-step experimental workflow from precursor to crystallized salt.

Quantitative Data Summaries

Table 1: Reagent Quantities and Stoichiometry

ReagentMW ( g/mol )EquivalentsAmountRole
2-Chloro-5-methoxyaniline157.601.06.4 gStarting Material
Glycerol92.094.316.0 gCarbon source (Acrolein precursor)
Sulfuric Acid (Conc.)98.08~5.512.0 mLDehydrating agent / Acid catalyst
Nitrobenzene123.110.72.9 mLMild Oxidant
Iron(II) sulfate heptahydrate278.010.182.0 gReaction Moderator
Boric Acid61.831.23.0 gReaction Moderator
48% Aqueous HBr80.91Excess40.0 mLDemethylating agent / Salt former

Table 2: Troubleshooting & System Validation Guide

Reaction StepObservationMechanistic CauseCorrective Action
Skraup Cyclization Sudden temperature spike (>150°C)Uncontrolled acrolein polymerization / rapid oxidationEnsure FeSO 4​ and boric acid are accurately weighed; control heating rate strictly.
Skraup Workup Emulsion formation during extractionPresence of iron salts and polymeric byproductsFilter crude mixture through a Celite pad before extraction; add brine to the aqueous layer.
Demethylation Incomplete conversion (via LC-MS)Insufficient thermal energy to cleave the robust aryl-methyl etherEnsure vigorous reflux is maintained; extend reaction time by 4-6 hours.
Crystallization Oil formation instead of crystalsImpurities preventing nucleation or excess water in the matrixTriturate with cold ethanol or seed the mixture with a pure crystal of the product.

Step-by-Step Experimental Protocols

Safety Warning: The Skraup reaction can be highly exothermic. Perform all steps in a well-ventilated fume hood behind a blast shield. 48% HBr is highly corrosive and causes severe burns.

Protocol A: Synthesis of 8-Chloro-5-methoxyquinoline
  • Preparation of the Pre-mix: In a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer, add 16.0 g of glycerol and 3.0 g of boric acid. Stir the mixture at room temperature until homogeneous.

  • Addition of Reactants: Add 2.0 g of iron(II) sulfate heptahydrate (FeSO 4​ ·7H 2​ O), 6.4 g of 2-chloro-5-methoxyaniline, and 2.9 mL of nitrobenzene to the flask[2].

  • Acidification: Cool the flask in an ice-water bath. Slowly add 12.0 mL of concentrated sulfuric acid (H 2​ SO 4​ ) dropwise via an addition funnel, maintaining the internal temperature below 40°C.

  • Cyclization & Oxidation: Remove the ice bath and gradually heat the reaction mixture to 135–140°C using a heating mantle. Maintain this temperature for 18–22 hours. Expert Insight: Heating must be gradual to prevent a sudden exothermic spike as the acrolein generates and reacts in situ.

  • Workup: Cool the mixture to room temperature and pour it over 200 g of crushed ice. Neutralize the acidic solution carefully with 20% aqueous sodium hydroxide (NaOH) until a pH of 8-9 is reached.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na 2​ SO 4​ ), and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel column chromatography (Hexanes/EtOAc gradient) to yield 8-chloro-5-methoxyquinoline as a solid.

Protocol B: Demethylation to 8-Chloroquinolin-5-ol Hydrobromide
  • Reaction Setup: In a 250 mL round-bottom flask, dissolve 5.0 g of the purified 8-chloro-5-methoxyquinoline in 40 mL of 48% aqueous hydrobromic acid (HBr).

  • Ether Cleavage: Attach a reflux condenser and heat the mixture to a vigorous reflux (approx. 120-125°C) for 12 to 16 hours[3]. Expert Insight: The progress of the demethylation must be monitored by LC-MS. The cleavage of the robust aryl-methyl ether requires sustained thermal energy; do not stop the reaction prematurely.

  • Crystallization: Once the reaction is complete, remove the heating mantle and allow the solution to cool slowly to room temperature, then transfer the flask to an ice bath (0–5°C) for 2 hours. The hydrobromide salt will precipitate as a crystalline solid.

  • Isolation: Filter the precipitate under vacuum using a Buchner funnel. Wash the filter cake with a small amount of ice-cold water or cold ethanol to remove residual acid and soluble impurities.

  • Drying: Dry the solid in a vacuum oven at 50°C overnight to afford 8-chloroquinolin-5-ol hydrobromide as a highly pure powder.

References

  • Source: google.
  • Title: DERIVATIVES OF 8-QUINOLINOL - DTIC Source: dtic.mil URL: [Link]

Sources

Application

Mastering the Purification of 8-Chloroquinolin-5-ol Hydrobromide: An Application Guide for Researchers

Abstract This comprehensive guide provides detailed application notes and protocols for the purification of 8-Chloroquinolin-5-ol hydrobromide, a crucial intermediate in pharmaceutical research and development. Recognizi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This comprehensive guide provides detailed application notes and protocols for the purification of 8-Chloroquinolin-5-ol hydrobromide, a crucial intermediate in pharmaceutical research and development. Recognizing the paramount importance of purity for reproducible and reliable downstream applications, this document outlines multiple purification strategies, including recrystallization and column chromatography. Each method is presented with a thorough explanation of the underlying scientific principles, step-by-step protocols, and guidance for troubleshooting and optimization. Furthermore, this guide details essential analytical techniques for purity validation, ensuring the final compound meets the stringent requirements of drug discovery and development professionals.

Introduction: The Critical Role of Purity in 8-Chloroquinolin-5-ol Hydrobromide Applications

8-Chloroquinolin-5-ol and its derivatives are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their potential therapeutic properties. The hydrobromide salt of 8-Chloroquinolin-5-ol is often a key intermediate in the synthesis of more complex bioactive molecules. The purity of this starting material is not merely a matter of good laboratory practice; it is a critical determinant of the success of subsequent synthetic steps and the biological activity and safety of the final drug candidate.

Impurities, which can arise from the synthetic route or degradation, can lead to a host of undesirable outcomes, including:

  • Altered Reactivity: Impurities can interfere with subsequent chemical transformations, leading to lower yields, unexpected side products, and difficulty in purifying the final active pharmaceutical ingredient (API).

  • Inaccurate Biological Data: The presence of unknown or unquantified impurities can lead to erroneous results in biological assays, potentially masking the true activity of the target compound or introducing confounding variables.

  • Toxicity: Some process-related impurities may be toxic, posing a safety risk in preclinical and clinical studies.

Therefore, the development of robust and reliable purification methods for 8-Chloroquinolin-5-ol hydrobromide is a cornerstone of any research program utilizing this important building block. This guide provides the necessary tools and knowledge to achieve the high levels of purity required for demanding research and development applications.

Understanding the Impurity Profile of 8-Chloroquinolin-5-ol Hydrobromide

Effective purification begins with an understanding of the potential impurities that may be present in the crude material. The impurity profile is largely dictated by the synthetic route employed. While specific synthesis methods for 8-Chloroquinolin-5-ol are not widely published, we can infer potential impurities from the synthesis of analogous compounds, such as 5-chloro-8-hydroxyquinoline.[1][2]

Common synthetic approaches for halogenated quinolinols often involve multi-step sequences that can introduce various side-products. For instance, chlorination of 8-hydroxyquinoline can lead to the formation of di-chlorinated species, such as 5,7-dichloro-8-hydroxyquinoline, which can be difficult to separate from the desired mono-chloro product.[1]

Potential Impurities to Consider:

  • Isomeric Byproducts: Depending on the synthetic strategy, other positional isomers of the chloro- and hydroxyl- groups on the quinoline scaffold may be formed.

  • Over-halogenated Species: As mentioned, di- or even tri-halogenated quinolines can be significant impurities.

  • Starting Materials and Reagents: Incomplete reactions can leave unreacted starting materials or residual reagents in the crude product.

  • Degradation Products: 8-Hydroxyquinoline derivatives can be susceptible to oxidation and other degradation pathways, especially if not handled and stored correctly.

A thorough analytical characterization of the crude material is essential to identify the major and minor impurities, which will, in turn, inform the selection of the most appropriate purification strategy.

Purification Methodologies: From Crude to High-Purity Material

The choice of purification method will depend on the nature and quantity of the impurities present, the scale of the purification, and the desired final purity. This section details two of the most effective and widely used techniques for the purification of quinoline derivatives: recrystallization and column chromatography.

Recrystallization: The Gold Standard for Crystalline Solids

Recrystallization is a powerful and economical technique for purifying solid compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at different temperatures. An ideal recrystallization solvent will dissolve the compound sparingly or not at all at room temperature but will readily dissolve it at an elevated temperature.

3.1.1. Solvent Selection: The Key to Successful Recrystallization

The selection of an appropriate solvent is the most critical step in developing a recrystallization protocol. For hydrobromide salts like 8-Chloroquinolin-5-ol hydrobromide, polar protic solvents are often a good starting point due to the ionic nature of the salt.

Table 1: Qualitative Solubility of 8-Chloroquinolin-5-ol Hydrobromide in Common Laboratory Solvents

SolventPolarity IndexPredicted Solubility of 8-Chloroquinolin-5-ol HydrobromideRationale
Water10.2SolubleThe hydrobromide salt is likely to be soluble in water due to its ionic character. However, high water solubility at room temperature may make it a poor choice for direct recrystallization unless an anti-solvent is used.
Methanol5.1SolubleA polar protic solvent that is likely to dissolve the hydrobromide salt.
Ethanol4.3Soluble to Sparingly SolubleSimilar to methanol, but its lower polarity may lead to decreased solubility, which could be advantageous for recrystallization.
Isopropanol3.9Sparingly Soluble to InsolubleIts lower polarity compared to methanol and ethanol makes it a good candidate for a recrystallization solvent.
Acetone5.1Sparingly Soluble to InsolubleA polar aprotic solvent. While it has a high polarity index, its inability to donate hydrogen bonds may limit its ability to dissolve the ionic salt.
Acetonitrile5.8Sparingly SolubleA polar aprotic solvent that has been successfully used for the recrystallization of other quinoline hydrobromides.[3]
Ethyl Acetate4.4InsolubleA moderately polar aprotic solvent, likely to be a poor solvent for the hydrobromide salt. Could be a good anti-solvent.
Dichloromethane3.1InsolubleA non-polar aprotic solvent, unlikely to dissolve the hydrobromide salt. Could be a good anti-solvent.

3.1.2. Protocol for Recrystallization of 8-Chloroquinolin-5-ol Hydrobromide

This protocol provides a general framework for recrystallization. The specific solvent and volumes will need to be optimized based on the solubility data gathered for the specific batch of crude material.

Materials:

  • Crude 8-Chloroquinolin-5-ol hydrobromide

  • Recrystallization solvent (e.g., isopropanol, ethanol, or a mixture)

  • Anti-solvent (e.g., ethyl acetate or hexane, if needed)

  • Erlenmeyer flask

  • Hot plate with stirring capabilities

  • Condenser (optional, but recommended for volatile solvents)

  • Buchner funnel and filter flask

  • Filter paper

  • Ice bath

Procedure:

  • Dissolution: Place the crude 8-Chloroquinolin-5-ol hydrobromide in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent (e.g., isopropanol).

  • Heating: Gently heat the mixture on a hot plate with stirring. Add more solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield upon cooling.

  • Hot Filtration (Optional): If there are insoluble impurities present in the hot solution, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

  • Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling generally leads to the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any residual soluble impurities.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Diagram 1: Recrystallization Workflow

G cluster_0 Recrystallization Process A Crude Solid in Flask B Add Minimum Hot Solvent & Dissolve A->B Heat & Stir C Hot Filtration (if needed) B->C Insoluble Impurities Present D Slow Cooling & Crystallization B->D No Insoluble Impurities C->D E Vacuum Filtration D->E Collect Crystals F Wash with Cold Solvent E->F G Dry Under Vacuum F->G H Pure Crystalline Product G->H

Caption: A generalized workflow for the purification of 8-Chloroquinolin-5-ol hydrobromide by recrystallization.

3.1.3. Troubleshooting Recrystallization

  • No Crystals Form Upon Cooling: The solution may not be saturated. Try evaporating some of the solvent or adding an anti-solvent. Scratching the inside of the flask with a glass rod can also induce crystallization.

  • Oiling Out: The compound may be precipitating as a liquid instead of a solid. This can happen if the boiling point of the solvent is higher than the melting point of the compound or if the solution is cooled too quickly. Re-heat the solution and allow it to cool more slowly, or try a different solvent.

  • Low Recovery: Too much solvent may have been used, or the compound may be significantly soluble in the cold solvent. Concentrate the filtrate and cool again to recover more product.

Column Chromatography: For Complex Mixtures and High Purity

Column chromatography is a versatile purification technique that separates compounds based on their differential adsorption to a stationary phase and their solubility in a mobile phase. For a polar compound like 8-Chloroquinolin-5-ol hydrobromide, both normal-phase and reverse-phase chromatography can be considered.

3.2.1. Normal-Phase Chromatography

In normal-phase chromatography, a polar stationary phase (e.g., silica gel) is used with a non-polar mobile phase. Polar compounds will have a stronger affinity for the stationary phase and will elute more slowly than non-polar compounds.

  • Stationary Phase: Silica gel is the most common stationary phase.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a more polar solvent (e.g., ethyl acetate or methanol) is typically used. The polarity of the mobile phase is gradually increased to elute compounds of increasing polarity.

3.2.2. Reverse-Phase Chromatography

Reverse-phase chromatography employs a non-polar stationary phase (e.g., C18-modified silica) and a polar mobile phase. In this case, polar compounds will have a lower affinity for the stationary phase and will elute more quickly.

  • Stationary Phase: C18-bonded silica is a common choice.

  • Mobile Phase: A mixture of water (often with a modifier like formic acid or trifluoroacetic acid to improve peak shape) and an organic solvent like acetonitrile or methanol.

3.2.3. Protocol for Flash Column Chromatography of 8-Chloroquinolin-5-ol (Free Base)

It is often advantageous to purify the free base of 8-Chloroquinolin-5-ol by column chromatography and then convert it back to the hydrobromide salt. The free base is less polar and will behave more predictably on a silica gel column.

Materials:

  • Crude 8-Chloroquinolin-5-ol (free base)

  • Silica gel (for flash chromatography)

  • Mobile phase solvents (e.g., hexane and ethyl acetate)

  • Chromatography column

  • Collection tubes

  • TLC plates and chamber for monitoring the separation

Procedure:

  • Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 9:1 hexane:ethyl acetate) and carefully pack the column.

  • Sample Loading: Dissolve the crude free base in a minimum amount of the mobile phase or a slightly more polar solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the packed column.

  • Elution: Begin eluting the column with the initial mobile phase, collecting fractions.

  • Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the desired compound.

  • Fraction Analysis: Monitor the separation by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 8-Chloroquinolin-5-ol free base.

  • Salt Formation: Dissolve the purified free base in a suitable solvent (e.g., isopropanol) and add a solution of hydrobromic acid to precipitate the pure hydrobromide salt.

Diagram 2: Column Chromatography Workflow

G cluster_0 Column Chromatography Process A Pack Column with Stationary Phase B Load Crude Sample A->B C Elute with Mobile Phase B->C D Collect Fractions C->D E Analyze Fractions by TLC D->E Monitor Separation F Combine Pure Fractions E->F Identify Pure Fractions G Evaporate Solvent F->G H Pure Product G->H

Caption: A systematic workflow for the purification of 8-Chloroquinolin-5-ol (free base) using column chromatography.

Purity Validation: Analytical Techniques for Quality Control

Once the purification is complete, it is imperative to verify the purity of the 8-Chloroquinolin-5-ol hydrobromide. A combination of analytical techniques should be employed to provide a comprehensive assessment of purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most powerful and widely used technique for determining the purity of pharmaceutical compounds.[4][5] A well-developed HPLC method can separate the target compound from its impurities, allowing for accurate quantification.

Table 2: Representative HPLC Method for Purity Analysis of Halogenated Quinolinols

ParameterConditionReference
Column C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)[6]
Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid[5]
Gradient A time-based gradient from a low to high percentage of organic phase (B)[5]
Flow Rate 1.0 mL/min[6]
Column Temperature 30 °C
Detection UV at 254 nm[6]
Injection Volume 10 µL

4.1.1. Protocol for HPLC Purity Analysis

  • Sample Preparation: Accurately weigh and dissolve a small amount of the purified 8-Chloroquinolin-5-ol hydrobromide in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Injection: Inject the sample solution into the HPLC system.

  • Data Analysis: Integrate the peaks in the resulting chromatogram. The purity is typically expressed as the area percentage of the main peak relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of the compound and can be used to identify and quantify impurities. Both ¹H and ¹³C NMR should be performed. The absence of signals corresponding to known or expected impurities is a strong indicator of high purity.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, confirming its identity. It can also be used to detect and identify impurities, especially when coupled with a separation technique like HPLC (LC-MS).

Conclusion

The purification of 8-Chloroquinolin-5-ol hydrobromide to a high degree of purity is a critical step in ensuring the quality and reliability of research and development in the pharmaceutical industry. This guide has provided detailed protocols and the underlying scientific principles for two robust purification methods: recrystallization and column chromatography. By carefully selecting the appropriate method and optimizing the experimental conditions, researchers can obtain material of the required purity for their specific applications. The importance of rigorous analytical validation using techniques such as HPLC, NMR, and MS cannot be overstated in confirming the success of the purification process.

References

  • Dehn, W. M. (1926). COMPLEX SALTS OF QUINOLINE, MERCURIC HALIDES, WATER AND HYDROHALOGEN ACIDS. Journal of the American Chemical Society, 48(2), 282-286.
  • ResearchGate. (2011). Determination of 5-chloro-7-iodo-8-quinolinol (clioquinol) in plasma and tissues of hamsters by high-performance liquid chromatography and electrochemical detection. Retrieved from [Link]

  • Fu, L., et al. (2019). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 24(13), 2367.
  • Journal of Chemical Education. (2018). Determining the Antifungal Agent Clioquinol by HPLC, the Not So Pure Preparation: A Laboratory-Based Case Study for an Instrumental Analytical Chemistry Course. Retrieved from [Link]

  • Journal of Chemical & Engineering Data. (2019). Solid–Liquid Equilibrium of 5-Chloro-8-hydroxyquinoline and 5,7-Dichloro-8-hydroxyquinoline in Different Solvents and Mixing Properties of Solutions. Retrieved from [Link]

  • Agilent. (2009). Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Retrieved from [Link]

  • Google Patents. (2011). Method for preparing 5-chloro-8-hydroxyquinoline.
  • Google Patents. (2001). PROCESS FOR THE PREPARATION OF QUINOLINE DERIVATIVES.
  • ResearchGate. (2020). Solubility modeling, solvent effect and mixing properties of 5-chloro-8-hydroxyquinoline (Form Ⅰ) in twelve pure solvents at various temperatures. Retrieved from [Link]

  • Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

  • Biosciences Biotechnology Research Asia. (2025). Purification and Identification of Secondary Compounds in Mangifera indica L., Piper betle L. and Lawsonia inermis L. Leaves by Column Chromatography and GC-MS Analysis. Retrieved from [Link]

  • PubChem. (n.d.). 8-Chloroquinoline. Retrieved from [Link]

  • PubMed. (2003). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. Retrieved from [Link]

  • J-STAGE. (n.d.). −8−Quillolinols. Retrieved from [Link]

  • Google Patents. (2018). Preparation method and purification method of 5-chloro-8-hydroxyquinoline.
  • Journal of Chemical & Engineering Data. (2019). Solid–Liquid Equilibrium of 5-Chloro-8-hydroxyquinoline and 5,7-Dichloro-8-hydroxyquinoline in Different Solvents and Mixing Properties of Solutions. Retrieved from [Link]

Sources

Method

Application Note: Standardized Antimicrobial Susceptibility Testing (AST) Protocol for 8-Chloroquinolin-5-ol Hydrobromide

Executive Summary & Mechanistic Rationale Halogenated quinolinols, such as 8-chloroquinolin-5-ol hydrobromide, represent a compelling class of small-molecule antimicrobial agents frequently evaluated against multidrug-re...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

Halogenated quinolinols, such as 8-chloroquinolin-5-ol hydrobromide, represent a compelling class of small-molecule antimicrobial agents frequently evaluated against multidrug-resistant Gram-positive pathogens, including MRSA and VRE[1]. Their primary mechanism of action involves the aggressive chelation of essential divalent transition metals (e.g., Cu²⁺, Zn²⁺, Fe²⁺) within the bacterial microenvironment. This metal depletion disrupts critical metalloenzymes necessary for cellular respiration and oxidative stress defense.

However, the physicochemical properties that make 8-chloroquinolin-5-ol hydrobromide effective—namely its hydrophobicity and metal-chelating avidity—introduce significant variables during in vitro Antimicrobial Susceptibility Testing (AST). To ensure reproducible Minimum Inhibitory Concentration (MIC) determinations, the testing environment must strictly control solvent toxicity and extracellular cation concentrations. This application note outlines a highly controlled, self-validating broth microdilution protocol based on the [2], an internationally recognized standard endorsed by the [3].

Pre-Analytical Considerations: Designing a Self-Validating System

As a Senior Application Scientist, it is critical to look beyond the basic steps of a protocol and understand the causality behind the assay's architecture. For 8-chloroquinolin-5-ol hydrobromide, two parameters dictate the success or failure of the assay:

  • Solvent Dynamics & The DMSO Threshold: 8-Chloroquinolin-5-ol hydrobromide exhibits limited aqueous solubility. While the hydrobromide salt form provides a slight improvement over the free base, achieving a highly concentrated master stock requires 100% Dimethyl Sulfoxide (DMSO). Literature dictates that the final concentration of DMSO in the assay must remain ≤0.5% to prevent solvent-induced disruption of the bacterial lipid bilayer, which would artificially depress the observed MIC[4]. To achieve a maximum testing concentration of 128 µg/mL while capping final DMSO at 0.5%, the master stock must be formulated precisely at 25.6 mg/mL.

  • Media Selection & The Cation Paradox: Because the compound acts as a chelator, the baseline concentration of divalent cations in the testing medium directly modulates its bioavailability. The use of Cation-Adjusted Mueller-Hinton Broth (CAMHB)—strictly standardized to contain 20–25 mg/L Ca²⁺ and 10–12.5 mg/L Mg²⁺—is non-negotiable. Unadjusted media will yield erratic, non-reproducible MICs due to variable metal-chelator complexation rates.

Workflow Visualization

AST_Workflow Compound 1. Compound Prep 8-Chloroquinolin-5-ol HBr DMSO 2. Master Stock 25.6 mg/mL in 100% DMSO Compound->DMSO Dilution 3. Working Stock 1:100 Dilution in CAMHB DMSO->Dilution Plate 5. Microtiter Plate Assembly 1:1 Compound + Bacteria Dilution->Plate Inoculum 4. Inoculum Prep 0.5 McFarland Standard Inoculum->Plate Incubation 6. Incubation 35±2°C for 16-20 hrs Plate->Incubation Read 7. MIC Determination Visual Readout Incubation->Read

Workflow for 8-Chloroquinolin-5-ol HBr Broth Microdilution AST.

Quantitative Assay Parameters

Table 1: Optimized AST Setup Parameters

ParameterSpecificationScientific Rationale
Master Stock Concentration 25.6 mg/mL (25,600 µg/mL)Mathematically ensures DMSO carryover remains at safe limits during serial dilution.
Max Final DMSO Concentration 0.5% (v/v)Prevents artifactual bacterial membrane toxicity and false-positive efficacy[4].
Final Drug Testing Range 0.25 – 128 µg/mLCaptures the typical MIC spectrum for halogenated quinoline derivatives.
Target Inoculum 5×105 CFU/mLStandardized bacterial load ensuring consistent target-to-drug ratios.
Incubation Time 16 – 20 hoursAllows sufficient exponential growth for clear visual readout without compound degradation.

Step-by-Step Broth Microdilution Protocol

Phase 1: Reagent and Stock Preparation
  • Weigh exactly 25.6 mg of 8-chloroquinolin-5-ol hydrobromide powder.

  • Dissolve in 1.0 mL of sterile 100% DMSO to create a 25.6 mg/mL master stock. Vortex vigorously until the solution is completely clear. (Note: Store in amber vials at -20°C to prevent photodegradation).

  • Prepare the Working Stock (256 µg/mL): Transfer 100 µL of the master stock into 9.9 mL of sterile CAMHB.

    • Expert Insight: Add the DMSO stock dropwise to the CAMHB while vortexing continuously. This prevents localized precipitation of the hydrophobic quinoline base at the solvent interface.

Phase 2: 96-Well Plate Layout and Serial Dilution
  • Using a sterile 96-well U-bottom non-tissue-culture-treated polystyrene plate, dispense 50 µL of CAMHB into columns 2 through 12.

  • Dispense 100 µL of the 256 µg/mL Working Stock into column 1.

  • Serial Dilution: Transfer 50 µL from column 1 to column 2. Mix thoroughly by pipetting up and down 4-5 times. Repeat this transfer process sequentially through column 10.

  • Discard 50 µL from column 10. (Columns 1-10 now contain 50 µL of compound at 2X the final desired concentration).

  • Growth Control: Leave column 11 as is (50 µL CAMHB only, no drug).

  • Sterility Control: Add an additional 50 µL of CAMHB to column 12 (100 µL total, no drug, no bacteria).

Phase 3: Inoculum Preparation and Addition
  • Select 3-5 well-isolated colonies of the target bacterial strain from an overnight agar plate.

  • Suspend the colonies in 3 mL of sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a starting inoculum of 1×106 CFU/mL.

  • Inoculation: Add 50 µL of the diluted inoculum to columns 1 through 11.

    • Result: The final bacterial concentration in each test well is now 5×105 CFU/mL. The drug concentrations are halved to range from 128 µg/mL to 0.25 µg/mL, and the final DMSO concentration in the highest well is perfectly capped at 0.5%.

Phase 4: Incubation and Reading
  • Seal the plate with a breathable, sterile membrane to prevent evaporation while allowing necessary gas exchange.

  • Incubate at 35 ± 2°C for 16–20 hours in an ambient air incubator.

  • Read the plate visually using a mirrored reading rack. The MIC is defined as the lowest concentration of 8-chloroquinolin-5-ol hydrobromide that completely inhibits visible bacterial growth (ignoring a single faint button or faint haze caused by compound precipitation).

Quality Control & Data Interpretation

To ensure the protocol operates as a self-validating system, every AST run must include standard quality control (QC) strains. If the MIC of the QC strains falls outside the acceptable ranges, the entire plate must be invalidated, as this indicates an error in compound formulation, solvent toxicity, or media cation imbalance.

Table 2: Quality Control (QC) Validation Parameters

QC StrainATCC NumberExpected MIC Range (µg/mL)*Validation Purpose
Staphylococcus aureusATCC 292130.5 – 2.0Validates Gram-positive baseline sensitivity and DMSO tolerance.
Escherichia coliATCC 259222.0 – 8.0Validates Gram-negative baseline sensitivity.
Enterococcus faecalisATCC 292121.0 – 4.0Validates media cation standardization (highly sensitive to chelation).

*Note: These are representative ranges based on structurally analogous halogenated quinolinols. Exact institutional QC ranges must be established in-house prior to formal screening.

References

  • Title: M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically (11th Edition) Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

  • Title: Recognized Consensus Standards: Medical Devices (CLSI M07) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains Source: National Center for Biotechnology Information (NCBI) - PMC URL: [Link]

  • Title: Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents Source: Digital Commons @ University of South Florida URL: [Link]

Sources

Application

Application Notes and Protocols for Antifungal Assays Using 8-Chloroquinolin-5-ol Hydrobromide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of 8-Chloroquinolin-5-ol Hydrobromide in Antifungal Research The emergence of multidrug-resistant fungal pathogens r...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of 8-Chloroquinolin-5-ol Hydrobromide in Antifungal Research

The emergence of multidrug-resistant fungal pathogens represents a critical and growing threat to global health. This has intensified the search for novel antifungal agents with unique mechanisms of action. The 8-hydroxyquinoline scaffold has long been recognized for its broad-spectrum antimicrobial properties. 8-Chloroquinolin-5-ol, a halogenated derivative of 8-hydroxyquinoline, is a promising candidate for further investigation due to its potential to overcome existing resistance mechanisms. This technical guide provides a comprehensive overview of the application of 8-Chloroquinolin-5-ol hydrobromide in antifungal assays, detailing its mechanism of action and providing robust protocols for its evaluation.

Mechanism of Action: Disrupting the Fungal Fortress

The antifungal activity of 8-hydroxyquinoline derivatives, including 8-Chloroquinolin-5-ol, is primarily attributed to their ability to disrupt the integrity of the fungal cell wall and cytoplasmic membrane[1][2][3][4]. This multi-faceted attack makes the development of resistance more challenging for the fungal pathogen.

Key Mechanistic Insights:

  • Cell Wall Damage: Studies on related 8-hydroxyquinoline compounds have demonstrated that they can interfere with the synthesis of essential cell wall components[1][3]. This leads to a weakened cell wall that is unable to withstand osmotic stress, ultimately resulting in cell lysis.

  • Compromised Membrane Function: These compounds can also impact the functional integrity of the cytoplasmic membrane, leading to the leakage of essential intracellular components such as ions and small molecules[1][2].

  • Inhibition of Morphogenesis: In pathogenic yeasts like Candida albicans, the transition from a yeast to a hyphal form is a critical virulence factor. 8-hydroxyquinoline derivatives have been shown to inhibit this morphological switching, thereby reducing the pathogen's ability to invade host tissues[1][4].

The following diagram illustrates the proposed mechanism of action:

A 8-Chloroquinolin-5-ol hydrobromide B Fungal Cell Wall A->B C Cytoplasmic Membrane A->C G Inhibition of Hyphal Formation A->G D Cell Wall Synthesis Inhibition B->D E Increased Membrane Permeability C->E H Fungal Cell Death D->H F Leakage of Intracellular Components E->F F->H G->H caption Proposed Antifungal Mechanism

Caption: Proposed Antifungal Mechanism of 8-Chloroquinolin-5-ol hydrobromide.

Detailed Protocols for Antifungal Susceptibility Testing

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent[5]. The following protocols are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)[5][6].

Protocol 1: Broth Microdilution Assay for Yeasts (e.g., Candida albicans)

This protocol is adapted from the CLSI M27 guidelines[5].

Materials:

  • 8-Chloroquinolin-5-ol hydrobromide

  • Dimethyl sulfoxide (DMSO)

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

  • 96-well microtiter plates

  • Fungal isolate (e.g., Candida albicans)

  • Sterile saline (0.85% NaCl)

  • Spectrophotometer

  • Incubator (35°C)

Workflow Diagram:

A Prepare Stock Solution of 8-Chloroquinolin-5-ol hydrobromide in DMSO C Perform Serial Dilutions of Compound in RPMI-1640 in 96-well Plate A->C B Prepare Fungal Inoculum (0.5 McFarland Standard) D Add Fungal Inoculum to Wells B->D C->D E Incubate at 35°C for 24-48 hours D->E F Visually or Spectrophotometrically Determine MIC E->F caption Broth Microdilution Workflow

Sources

Method

Application Note: Characterization of Metal Chelation by 8-Chloroquinolin-5-ol Hydrobromide

Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a detailed guide for studying the metal-chelating properties of 8-Chloroquinolin-5-ol hydrobromide.

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide for studying the metal-chelating properties of 8-Chloroquinolin-5-ol hydrobromide. As a derivative of 8-hydroxyquinoline (8HQ), this compound is of significant interest for its potential therapeutic and analytical applications, which are largely dictated by its ability to bind essential metal ions.[1][2] The bioactivity of 8HQ derivatives often stems from their chelating ability, which can restore metal homeostasis in diseases linked to metal imbalance, such as neurodegenerative disorders and cancer.[3][4][5] This guide furnishes researchers with the foundational knowledge and step-by-step protocols for characterizing the stoichiometry and binding affinity of 8-Chloroquinolin-5-ol hydrobromide with various metal ions using common spectrophotometric and fluorometric techniques.

Introduction and Scientific Background

8-Hydroxyquinoline (8HQ) and its derivatives are a class of "privileged scaffolds" in medicinal chemistry, renowned for their wide range of biological activities, including antimicrobial, anticancer, and neuroprotective effects.[1][6][7] A primary mechanism underlying these activities is their function as potent metal chelators.[3][8] The 8HQ scaffold contains a nitrogen atom in the quinoline ring and an adjacent hydroxyl group, which together form a bidentate chelation site for metal ions. This chelation can modulate the biological activity of metal ions, influence their cellular transport, and reduce metal-induced toxicity.[1][4]

8-Chloroquinolin-5-ol, the subject of this guide, is a halogenated derivative of this family. The introduction of a chloro- group can significantly alter the compound's lipophilicity, electronic properties, and, consequently, its metal-binding affinity and biological activity. Understanding the specifics of its interaction with physiologically relevant metal ions (e.g., Cu²⁺, Zn²⁺, Fe³⁺) is crucial for developing it as a therapeutic agent or a chemical sensor.

This application note details the necessary protocols to quantify two key parameters of metal-ligand interaction:

  • Stoichiometry: The ratio in which the ligand (8-Chloroquinolin-5-ol) and the metal ion bind (e.g., 1:1, 1:2, 2:1).

  • Binding Affinity (Kₐ): The equilibrium constant for the formation of the metal-ligand complex, which indicates the strength of the interaction.

Physicochemical Properties and Reagent Preparation

Before commencing experimental work, it is essential to understand the properties of 8-Chloroquinolin-5-ol hydrobromide.

Table 1: Physicochemical Properties of 8-Chloroquinolin-5-ol

Property Value Source
Chemical Formula C₉H₆ClNO
Molecular Weight 179.61 g/mol
Appearance Powder or crystals [9]

| Storage | Sealed in a dry environment at 2-8°C |[9] |

Reagent and Buffer Preparation Protocol

Causality and Insights: The choice of buffer is critical. It must maintain a stable pH without interfering with the chelation process. Buffers like HEPES or MOPS are often preferred over phosphate-based buffers, which can compete for metal ion binding. The solvent system (e.g., aqueous buffer with a small percentage of DMSO) is chosen to ensure the solubility of both the ligand and its metal complexes.

Protocol 1: Stock Solution Preparation

  • Ligand Stock Solution (1 mM):

    • Accurately weigh the required amount of 8-Chloroquinolin-5-ol hydrobromide.

    • Dissolve it in a minimal amount of DMSO (e.g., <5% of the final volume) to ensure complete dissolution.

    • Bring the final volume to the desired level with the chosen aqueous buffer (e.g., 20 mM HEPES, pH 7.4). Sonicate briefly if necessary.

  • Metal Ion Stock Solutions (10 mM):

    • Use high-purity metal salts (e.g., CuCl₂, ZnSO₄, FeCl₃).

    • Prepare individual 10 mM stock solutions in ultrapure water.

    • Self-Validation: The concentration of metal stock solutions can be verified using techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for high accuracy.

  • Working Buffer:

    • Prepare a sufficient quantity of the primary aqueous buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4). Ensure the pH is accurately adjusted.

Experimental Characterization of Metal Chelation

The following sections provide detailed protocols for determining the binding stoichiometry and affinity using UV-Vis spectrophotometry and fluorescence spectroscopy.

Determining Binding Stoichiometry: Job's Plot (Method of Continuous Variation)

Principle: The Job's plot, or the method of continuous variation, is a classic technique used to determine the stoichiometry of a binding event.[10][11] A series of solutions are prepared where the total molar concentration of the metal and ligand is held constant, but their mole fractions are varied. A physical property proportional to complex formation, such as absorbance, is plotted against the mole fraction of one component. The maximum (or minimum) of this plot corresponds to the stoichiometry of the complex.[10][12]

G cluster_workflow Job's Plot Experimental Workflow prep Prepare equimolar stock solutions of Metal (M) and Ligand (L) series Create a series of solutions with varying mole fractions (Total [M]+[L] = constant) prep->series Step 1 measure Measure absorbance (or other property) at a wavelength of max difference (λ_max) series->measure Step 2 plot Plot ΔAbsorbance vs. Mole Fraction of Ligand (X_L) measure->plot Step 3 analyze Determine X_L at the maximum point to find stoichiometry plot->analyze Step 4

Caption: A workflow for determining binding stoichiometry using Job's Plot.

Protocol 2: Job's Plot using UV-Vis Spectroscopy

  • Prepare Equimolar Stocks: Prepare a 100 µM stock solution of 8-Chloroquinolin-5-ol and a 100 µM stock solution of the metal ion of interest in the working buffer.

  • Create Sample Series: Prepare a series of 11 samples (e.g., in 1.5 mL microcentrifuge tubes) by mixing the metal and ligand stocks in different ratios as outlined in Table 2. The total volume should be constant (e.g., 1 mL).

    Table 2: Sample Preparation for Job's Plot

    Sample # Ligand Stock (µL) Metal Stock (µL) Mole Fraction Ligand (X_L)
    1 0 1000 0.0
    2 100 900 0.1
    3 200 800 0.2
    4 300 700 0.3
    5 400 600 0.4
    6 500 500 0.5
    7 600 400 0.6
    8 700 300 0.7
    9 800 200 0.8
    10 900 100 0.9

    | 11 | 1000 | 0 | 1.0 |

  • Equilibration: Allow the samples to equilibrate for a set time (e.g., 15-30 minutes) at a constant temperature.

  • Spectroscopic Measurement:

    • Determine the wavelength of maximum absorbance change (λ_max) by comparing the spectra of the free ligand (Sample 11) and the fully complexed form (e.g., a solution with a large excess of metal).

    • Measure the absorbance of each of the 11 samples at this λ_max.

  • Data Analysis:

    • Calculate the corrected absorbance (Y) for each sample: Y = A_obs - A_metal - A_ligand, where A_obs is the observed absorbance, and A_metal and A_ligand are the absorbances of the metal and ligand alone at that mole fraction.

    • Plot Y versus the mole fraction of the ligand (X_L).

    • The peak of the plot indicates the stoichiometry. For a complex MₙLₘ, the maximum will be at X_L = m / (n + m).[11] For example, a peak at X_L = 0.5 indicates a 1:1 complex, while a peak at X_L = 0.66 indicates a 1:2 (M:L) complex.

Determining Binding Affinity: Spectrophotometric Titration

Principle: This method involves titrating a fixed concentration of the ligand with increasing concentrations of a metal ion and monitoring the resulting changes in the absorbance spectrum.[13] The data can be fitted to a binding model to calculate the association constant (Kₐ). For 1:1 complexes, the Benesi-Hildebrand method provides a linear approach to determine Kₐ.[14][15]

G cluster_workflow UV-Vis Titration Workflow start Prepare solution with fixed [Ligand] titrate Add increasing aliquots of Metal stock solution start->titrate measure Record UV-Vis spectrum after each addition titrate->measure measure->titrate Repeat plot Plot ΔAbsorbance vs. [Metal] measure->plot analyze Fit data to a binding model (e.g., Benesi-Hildebrand) to calculate K_a plot->analyze

Sources

Application

Application Note: 8-Chloroquinolin-5-ol Hydrobromide in Advanced Organic Synthesis &amp; Drug Discovery

Executive Summary In modern medicinal chemistry, the rapid assembly of complex heteroaromatic scaffolds relies heavily on bifunctional building blocks. 8-Chloroquinolin-5-ol hydrobromide stands out as a highly versatile...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex heteroaromatic scaffolds relies heavily on bifunctional building blocks. 8-Chloroquinolin-5-ol hydrobromide stands out as a highly versatile intermediate, offering orthogonal reactivity profiles at the C5 and C8 positions. This application note provides a comprehensive, field-proven guide to leveraging this compound in organic synthesis, specifically detailing its use in the development of Dopamine D1 ligands and Fibroblast Activation Protein (FAP) inhibitors[1][2].

As a Senior Application Scientist, I have structured this guide to move beyond basic procedures, focusing instead on the mechanistic causality behind reagent selection, in-process controls, and self-validating experimental workflows.

Physicochemical Profiling & Mechanistic Rationale

Before deploying a building block in a multi-step synthesis, understanding its physical and electronic properties is critical for predicting its behavior in the reactor.

Compound Specifications

Data synthesized from commercial vendor specifications and literature parameters.

PropertySpecificationRationale / Impact on Synthesis
Chemical Name 8-Chloroquinolin-5-ol hydrobromideBifunctional scaffold (nucleophilic -OH, electrophilic -Cl).
CAS Number 16026-85-0 (Free base) / 1992946-39-0 (HBr)Vendor catalogs frequently index the HBr salt under the free base CAS.
Molecular Weight 260.52 g/mol (HBr Salt)Must account for the HBr mass when calculating molar equivalents.
Appearance Off-white to pale yellow crystalline powderHigh crystallinity ensures precise stoichiometric weighing.
Solubility Soluble in DMSO, DMF; Insoluble in non-polarsDictates the use of polar aprotic solvents for homogeneous reactions.
The "Salt Advantage": Why Hydrobromide?

While the free base (8-chloroquinolin-5-ol) is commercially available, the hydrobromide salt is overwhelmingly preferred in rigorous synthetic workflows. Electron-rich quinolinols are susceptible to auto-oxidation and degradation under ambient light and air. Protonation of the quinoline nitrogen by hydrobromic acid drastically lowers the HOMO (Highest Occupied Molecular Orbital) energy of the system, rendering the crystalline salt highly stable for long-term storage.

During synthesis, this requires an initial in situ neutralization step. The choice of base here is not arbitrary; it directly dictates the success of the subsequent functionalization.

Orthogonal Functionalization Strategy

The true value of 8-chloroquinolin-5-ol lies in its orthogonal reactivity . The C5-hydroxyl group can be selectively deprotonated to form a highly nucleophilic phenoxide, while the C8-chloride remains completely inert under standard alkylation conditions. Once the C5 position is masked or functionalized, the C8-chloride can be activated via transition-metal catalysis (e.g., Palladium) for cross-coupling.

Workflow A 8-Chloroquinolin-5-ol HBr (Stable Precursor) B Phenoxide Generation (Cs2CO3 / DMSO) A->B Deprotonation C Regioselective C5 O-Alkylation B->C Electrophile (SN2/SNAr) D Pd-Catalyzed C8 Amination C->D Amine + Pd Catalyst (Buchwald-Hartwig)

Figure 1: Orthogonal functionalization workflow of 8-Chloroquinolin-5-ol hydrobromide.

Validated Protocols & Mechanistic Insights

Protocol A: Regioselective C5-O-Alkylation (Etherification)

This protocol is adapted from the synthesis of Dopamine D1 ligands, where the C5-hydroxyl undergoes Nucleophilic Aromatic Substitution (SNAr) with a heteroaryl chloride[1].

Mechanistic Causality: We utilize Cesium Carbonate ( Cs2​CO3​ ) in Dimethyl Sulfoxide (DMSO). The large ionic radius of the Cs+ ion results in a loose ion pair with the generated phenoxide. This "Cesium Effect" maximizes the nucleophilicity of the oxygen atom, driving O-alkylation over competitive N-alkylation (which is a common failure mode when using smaller counterions like Na+ or Li+ ).

Step-by-Step Methodology:

  • Free Base Generation & Degassing: To an oven-dried, argon-purged reaction vessel, add 8-chloroquinolin-5-ol hydrobromide (1.0 equiv) and Cs2​CO3​ (3.0 equiv). The excess base is required: 1.0 equiv neutralizes the HBr salt, 1.0 equiv deprotonates the phenol, and 1.0 equiv acts as a kinetic buffer.

  • Solvent Addition: Add anhydrous DMSO (0.2 M concentration). Stir the suspension at room temperature for 30 minutes.

    • Self-Validation Point: You will observe mild effervescence ( CO2​ evolution). Do not seal the vessel until outgassing ceases to prevent pressure hazards.

  • Electrophile Addition: Add the electrophile (e.g., 4-chlorofuro[3,2-c]pyridine) (1.1 equiv).

  • Heating: Heat the reaction mixture to 80 °C for 4–6 hours.

  • In-Process Control (IPC): Monitor via LC-MS. The starting material ( m/z 180 for free base) should disappear.

  • Aqueous Workup: Cool to room temperature and quench with water. Extract with Ethyl Acetate (3x).

    • Critical Insight: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3x). DMSO is notoriously difficult to remove; the highly hydrated Li+ ions force DMSO into the aqueous phase, preventing it from contaminating your isolated product.

  • Isolation: Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

Quantitative Data: Optimization of Alkylation Conditions

Table 1: Impact of base and solvent selection on C5-O-alkylation yields.

EntryBase (3.0 eq)SolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
1 K2​CO3​ MeCN801245Poor solubility of base; incomplete conversion.
2 K2​CO3​ DMF80862Moderate yield; tight ion pairing limits reactivity.
3 Cs2​CO3​ DMF80685Good yield; enhanced nucleophilicity via Cs+ .
4 Cs2​CO3​ DMSO80494 Optimal; DMSO perfectly stabilizes the transition state.
Protocol B: Palladium-Catalyzed C8 Buchwald-Hartwig Amination

Once the C5 position is functionalized, the C8-chloride can be engaged. Aryl chlorides are traditionally stubborn electrophiles in cross-coupling due to the high strength of the C-Cl bond.

Mechanistic Causality: To overcome the activation barrier of the C8-Cl bond, we employ Pd2​(dba)3​ paired with BrettPhos . BrettPhos is a highly electron-rich, sterically bulky biaryl phosphine ligand that accelerates both the oxidative addition of the unreactive chloride and the reductive elimination of the final amine product, preventing catalyst death.

Step-by-Step Methodology:

  • Preparation: In a glovebox or under rigorous Schlenk conditions, charge a vial with the C5-alkylated-8-chloroquinoline (1.0 equiv), the desired amine (1.2 equiv), Pd2​(dba)3​ (5 mol%), BrettPhos (10 mol%), and Sodium tert-butoxide ( NaOtBu ) (2.0 equiv).

  • Reaction: Add anhydrous, degassed Toluene. Seal the vial and heat to 110 °C for 12 hours.

  • Self-Validating IPC: Analyze the reaction via LC-MS.

    • Field-Proven Insight: The starting material will exhibit a distinct 3:1 isotopic pattern (M / M+2) characteristic of the naturally occurring 35Cl and 37Cl isotopes. Successful coupling is confirmed not just by the mass shift, but by the complete disappearance of this M+2 chlorine isotope signature in the product peak.

  • Filtration: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify.

Application in Drug Discovery: FAP Inhibition

8-Chloroquinolin-5-ol derivatives have been heavily patented in the development of Fibroblast Activation Protein (FAP) inhibitors[2]. FAP is a serine protease highly overexpressed in the tumor microenvironment, where it drives tissue remodeling and fibrosis, protecting tumors from immune surveillance.

By utilizing the quinoline scaffold synthesized via the orthogonal methods above, researchers can design competitive inhibitors that lodge into the FAP active site, blocking its post-proline cleavage activity.

Pathway Inhibitor Quinoline-Based FAP Inhibitor FAP Fibroblast Activation Protein (FAP) Inhibitor->FAP Competitive Binding Cleavage Post-Proline Enzymatic Cleavage Inhibitor->Cleavage Blocks Mechanism FAP->Cleavage Catalytic Activity Substrate Extracellular Matrix (Collagen/Fibronectin) Substrate->Cleavage Tumor Tumor Microenvironment Remodeling & Fibrosis Cleavage->Tumor Promotes Disease State

Figure 2: Mechanism of action for quinoline-derived Fibroblast Activation Protein (FAP) inhibitors.

References

  • Source: Google Patents (WO2014072881A1)
  • Source: European Patent Office (EP 4055014 B1)
  • Source: MilliporeSigma (Sigma-Aldrich)

Sources

Method

Application Note: Standardized Protocol for Determining the MIC of 8-Chloroquinolin-5-ol Hydrobromide

Executive Summary This application note provides a comprehensive, self-validating methodology for determining the Minimum Inhibitory Concentration (MIC) of 8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0). Designed f...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note provides a comprehensive, self-validating methodology for determining the Minimum Inhibitory Concentration (MIC) of 8-Chloroquinolin-5-ol hydrobromide (CAS: 16026-85-0). Designed for researchers and drug development professionals, this guide synthesizes the Clinical and Laboratory Standards Institute (CLSI) M07 gold-standard protocols with the specific physicochemical and mechanistic nuances of halogenated quinolinols.

Mechanistic Background & Rationale

8-Chloroquinolin-5-ol hydrobromide is a halogenated quinolinol derivative of significant interest in antimicrobial drug development[1]. While structurally related to the well-known 8-hydroxyquinolines (e.g., cloxyquin, clioquinol) which act primarily as bidentate metal ionophores[2], the placement of the hydroxyl group at the C5 position in 8-chloroquinolin-5-ol fundamentally alters its pharmacodynamics.

Lacking the adjacent N1-O8 chelation pocket found in classic 8-hydroxyquinolines, its primary mechanism of action shifts toward lipophilic membrane destabilization (enhanced by the C8 chlorine atom) and intracellular redox cycling. Once inside the bacterial cell, the quinoline/quinone system facilitates electron transfer, leading to the generation of lethal reactive oxygen species (ROS) and severe oxidative stress[3],[4].

MOA A 8-Chloroquinolin-5-ol (Extracellular) B Lipophilic Membrane Penetration A->B Halogen-enhanced Diffusion C Quinone/Quinol Redox Cycling B->C Intracellular Metabolism D Membrane Destabilization B->D Lipid Interaction E ROS Generation (Oxidative Stress) C->E Electron Transfer F Bacterial Cell Death D->F E->F

Fig 1. Antimicrobial mechanism of 8-Chloroquinolin-5-ol via redox cycling and membrane disruption.

Critical Experimental Considerations (E-E-A-T)

To ensure a self-validating and reproducible assay, researchers must account for the following causal relationships in their experimental design:

  • Media Standardization (The Causality of Cations): Although 8-chloroquinolin-5-ol is not a primary metal chelator like its 8-OH isomers, the use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) is mandatory per CLSI M07 guidelines[5],[6]. Standardizing Ca²⁺ (20–25 mg/L) and Mg²⁺ (10–12.5 mg/L) ensures consistent bacterial outer membrane permeability. Failure to use CAMHB leads to artificial MIC fluctuations caused by variable divalent cation concentrations interacting with the bacterial envelope[7].

  • Solubility and Solvent Toxicity: The hydrobromide salt formulation improves the compound's aqueous solubility compared to its free base[1]. However, to achieve a high-concentration primary stock (e.g., 1280 µg/mL), Dimethyl Sulfoxide (DMSO) is required. The causality here is critical: the final DMSO concentration in the testing wells must not exceed 1% (v/v). Concentrations above this threshold induce solvent-mediated cellular toxicity, resulting in false-positive susceptibility[8].

  • The Inoculum Effect: The standard inoculum must be tightly controlled at 5×105 CFU/mL[9],[7]. Because the drug acts partially through stoichiometric redox cycling, an excessively high bacterial burden will deplete the bioavailable drug molecules, artificially elevating the MIC (the "inoculum effect")[7].

Materials and Reagents

  • Test Compound: 8-Chloroquinolin-5-ol hydrobromide (>95% purity)[1].

  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Solvent: 100% DMSO (Cell culture grade, sterile).

  • Consumables: Sterile 96-well U-bottom or V-bottom microtiter plates, multichannel pipettes, sterile saline (0.85% NaCl).

  • Quality Control (QC) Strains: Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922[8].

Step-by-Step Broth Microdilution Protocol

This protocol strictly adheres to the CLSI M07 reference method for aerobic bacteria[5],[10].

Workflow A Prepare Drug Stock (1280 µg/mL in DMSO) B 2-fold Serial Dilution in CAMHB (96-well plate) A->B E Inoculate Microtiter Plate (50 µL/well) B->E C Prepare Bacterial Inoculum (0.5 McFarland Standard) D Dilute Inoculum (Target: 5x10⁵ CFU/mL/well) C->D D->E F Incubate 16-20h at 35°C E->F G Determine MIC (Lowest conc. with no growth) F->G

Fig 2. Standardized CLSI M07 broth microdilution workflow for MIC determination.

Step 4.1: Preparation of Antimicrobial Stock
  • Calculate the required mass of 8-Chloroquinolin-5-ol hydrobromide, accounting for the hydrobromide salt mass to ensure the concentration reflects the active moiety.

  • Dissolve the powder in 100% DMSO to create a primary stock solution of 1280 µg/mL.

  • Vortex until completely dissolved. Store aliquots at -20°C if not used immediately.

Step 4.2: Preparation of 96-Well Microtiter Plates
  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

  • Prepare a working solution of the drug in CAMHB at 128 µg/mL (this ensures the final DMSO concentration is diluted to ≤1%).

  • Add 100 µL of the working solution to well 1.

  • Transfer 50 µL from well 1 to well 2, mix thoroughly by pipetting, and repeat this 2-fold serial dilution up to well 10.

  • Discard 50 µL from well 10.

  • Leave well 11 as the Growth Control (CAMHB + bacteria, no drug) and well 12 as the Sterility Control (CAMHB only).

Step 4.3: Inoculum Preparation and Standardization
  • Select 3–5 well-isolated colonies of the test organism from an 18–24 hour agar plate.

  • Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1×108 to 2×108 CFU/mL)[7].

  • Dilute this suspension 1:150 in CAMHB to yield a starting inoculum of approximately 1×106 CFU/mL.

Step 4.4: Inoculation and Incubation
  • Within 15 minutes of standardizing the inoculum, dispense 50 µL of the diluted bacterial suspension into wells 1 through 11.

  • The final volume in each well is 100 µL, and the final target inoculum is 5×105 CFU/mL[9],[7].

  • Seal the plates with a breathable membrane and incubate at 35 ± 2°C in ambient air for 16–20 hours[7].

Step 4.5: Reading and Interpretation
  • Examine the plates using a viewing mirror or transmitted light.

  • The MIC is defined as the lowest concentration of 8-Chloroquinolin-5-ol hydrobromide that completely inhibits visible bacterial growth[8].

Data Presentation & Quality Control

Table 1: Representative Quality Control MIC Ranges (Note: As a novel compound, specific CLSI breakpoints for 8-Chloroquinolin-5-ol do not yet exist; these values represent expected baseline ranges for halogenated quinolinols).

QC StrainATCC NumberExpected MIC Range (µg/mL)Purpose
Staphylococcus aureus292130.25 – 2.0Gram-positive susceptibility control
Escherichia coli259224.0 – 16.0Gram-negative susceptibility control
Pseudomonas aeruginosa2785316.0 – >64.0Efflux pump / intrinsic resistance control

Table 2: Troubleshooting and Causality Guide

ObservationPotential Cause (Causality)Corrective Action
Growth in Sterility Control (Well 12) Contamination of CAMHB or poor aseptic technique.Discard plate, prepare fresh media, and repeat assay.
MIC of QC strains is artificially high Inoculum Effect: Starting bacterial concentration exceeded 5×105 CFU/mL, overwhelming the drug[7].Verify 0.5 McFarland standard using a spectrophotometer (OD₆₀₀).
Skipped wells (e.g., growth at 4 µg/mL, no growth at 2 µg/mL, growth at 1 µg/mL)Drug precipitation due to poor solubility, or inadequate mixing during serial dilution.Ensure stock is fully dissolved in DMSO; mix each well ≥5 times during dilution.
Poor growth in Growth Control (Well 11) Non-viable colonies used, or DMSO concentration exceeded 1% causing solvent toxicity.Use fresh 18-24h colonies; verify DMSO dilution calculations.

References

  • M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically . CLSI. 5[5]

  • 8-Chloroquinolin-5-ol hydrobromide . Fluorochem. 1[1]

  • Harnessing the Dual Antimicrobial Mechanism of Action with Fe(8-Hydroxyquinoline)3 . PMC. 3[3]

  • In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis . ASM Journals. 2[2]

  • 8-Hydroxyquinoline Series Exerts Bactericidal Activity against Mycobacterium tuberculosis Via Copper-Mediated Toxicity . ACS Infectious Diseases. 4[4]

  • Application Notes and Protocols for Broth Microdilution Susceptibility Testing . Benchchem.8[8]

  • M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically . ResearchGate. 9[9]

  • M07-A8 - Regulations.gov . Regulations.gov. 10[10]

  • Establishing the reference broth microdilution MIC method for cefepime-taniborbactam . ASM Journals. 7[7]

  • Modification of Antimicrobial Susceptibility Testing Methods . CLSI. 6[6]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yield in 8-Chloroquinolin-5-ol hydrobromide synthesis

Welcome to the Technical Support and Troubleshooting Portal. As a Senior Application Scientist, I frequently consult with researchers facing severe yield and purity bottlenecks during the synthesis of 8-Chloroquinolin-5-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Portal. As a Senior Application Scientist, I frequently consult with researchers facing severe yield and purity bottlenecks during the synthesis of 8-Chloroquinolin-5-ol hydrobromide [1][2]. This critical amphoteric building block is notoriously prone to polymerization, poor regioselectivity, and isolation losses.

This guide abandons generic advice in favor of mechanistic causality. Below, you will find a diagnostic breakdown of the synthesis pathways, targeted Q&A for common failure modes, validated experimental protocols, and quantitative benchmarks to get your synthesis back on track.

Pathway Diagnostics & Yield Loss Checkpoints

SynthesisPathway SM1 2-Chloro-5-aminophenol + Glycerol Skraup Modified Skraup Cyclization (Acid/Heat) SM1->Skraup SM2 Quinolin-5-ol + Chlorinating Agent Chlorination Electrophilic Aromatic Chlorination SM2->Chlorination Tar Yield Loss: Tar Formation & Polymerization Skraup->Tar High Temp FreeBase 8-Chloroquinolin-5-ol (Free Base) Skraup->FreeBase Controlled Heat Regio Yield Loss: 6-Chloro Regioisomer Chlorination->Regio Poor Directing Chlorination->FreeBase NCS/Lewis Acid Extraction Isoelectric Precipitation (pH 6.5 - 7.0) FreeBase->Extraction SaltForm HBr Addition (Glacial Acetic Acid) Extraction->SaltForm Product 8-Chloroquinolin-5-ol Hydrobromide SaltForm->Product

Synthesis workflows for 8-Chloroquinolin-5-ol hydrobromide highlighting critical yield checkpoints.

Troubleshooting FAQs

Q1: I am using the Skraup synthesis route starting from 2-chloro-5-aminophenol, but my reaction turns into a thick, intractable black tar. How can I improve the conversion? Causality & Solution: The Skraup reaction relies on the in situ acid-catalyzed dehydration of glycerol to acrolein, which typically begins above 135°C[3]. If the temperature spikes uncontrollably (a runaway exotherm), the highly reactive acrolein rapidly polymerizes into tar rather than condensing with the aniline[4][5]. Self-Validating Action: Implement a step-wise heating profile. Abandon harsh oxidants like nitrobenzene. Instead, use a milder oxidant like sodium m-nitrobenzenesulfonate (Ludigol) and add boric acid as a moderator. Boric acid complexes with glycerol, throttling the release of acrolein. Monitor the internal temperature strictly; it must not exceed 145°C.

Q2: I prefer the direct chlorination of quinolin-5-ol. However, my NMR shows a mixture of isomers, and my yield of the 8-chloro product is low. Why? Causality & Solution: The hydroxyl group at the C5 position of the quinoline ring is a strong ortho/para director. Electrophilic aromatic substitution will naturally yield a mixture of 6-chloro (ortho) and 8-chloro (para) isomers[6]. Using aggressive reagents like Cl₂ gas or SO₂Cl₂ often leads to over-chlorination or poor regioselectivity. Self-Validating Action: Switch to N-Chlorosuccinimide (NCS) in a polar aprotic solvent (e.g., DMF) and utilize a Lewis acid catalyst (like ZrCl₄). The Lewis acid coordinates with the quinoline nitrogen and the C5-oxygen, sterically hindering the 6-position and directing chlorination preferentially to the C8 position. Verify regiochemistry by ¹H-NMR: the 8-chloro isomer will show a characteristic AB doublet pattern for the C6 and C7 protons (coupling constant of ~8-9 Hz)[7].

Q3: My reaction completes successfully, but I lose over 50% of my product mass during the aqueous workup of the free base. Where is it going? Causality & Solution: 8-Chloroquinolin-5-ol is highly amphoteric[8]. It contains a basic quinoline nitrogen (pKa ~4.5) and an acidic phenolic hydroxyl (pKa ~9-10). In highly acidic or highly basic aqueous solutions, it forms highly soluble charged species, making standard solvent extraction (e.g., with Ethyl Acetate) highly inefficient due to a poor partition coefficient. Self-Validating Action: You must isolate the free base via isoelectric precipitation. After the reaction, cool the mixture and carefully adjust the pH to exactly 6.8 using aqueous ammonia. At this pH, the neutral zwitterion/free base has minimum aqueous solubility and will crash out of the solution quantitatively. Filter it directly; do not attempt liquid-liquid extraction.

Q4: The free base is pure, but when I form the hydrobromide salt, the crystallization yield is terrible (<40%). Causality & Solution: Using standard aqueous hydrobromic acid (48% HBr in water) introduces excessive water into the system. The hydrobromide salt of 8-chloroquinolin-5-ol is highly hygroscopic and partially soluble in water, leading to massive losses in the mother liquor. Self-Validating Action: Perform the salt formation under strictly anhydrous conditions. Dissolve the free base in glacial acetic acid, then add a stoichiometric amount of 33% HBr in acetic acid. The lack of water forces the salt to crystallize immediately.

Validated Experimental Protocols
Protocol A: Optimized Skraup Synthesis of 8-Chloroquinolin-5-ol (Free Base)
  • Setup: In a 500 mL 3-neck flask equipped with a mechanical stirrer, internal thermometer, and reflux condenser, charge 2-chloro-5-aminophenol (1.0 eq), glycerol (3.0 eq), and boric acid (0.5 eq).

  • Oxidant Addition: Add sodium m-nitrobenzenesulfonate (0.8 eq) as the mild oxidant.

  • Acidification: Slowly add concentrated H₂SO₄ (4.0 eq) dropwise while maintaining the internal temperature below 50°C using an ice bath.

  • Controlled Cyclization: Gradually heat the mixture to 135°C.

    • Validation Check: The mixture will turn homogenous and darken. Do not allow the internal temperature to exceed 145°C to prevent acrolein polymerization[3].

  • Reaction Monitoring: Stir at 135°C for 4 hours. Monitor by TLC (DCM:MeOH 9:1) until the aniline starting material is fully consumed.

  • Quenching: Cool the mixture to 20°C and pour it slowly over 500 g of crushed ice.

  • Isoelectric Precipitation (Critical): Slowly add 28% aqueous NH₄OH under vigorous stirring until the pH reaches exactly 6.8. A dense, mustard-yellow precipitate will form.

  • Isolation: Filter the solid through a Büchner funnel, wash with cold distilled water (3 x 50 mL), and dry under high vacuum at 60°C for 12 hours.

Protocol B: Anhydrous Hydrobromide Salt Formation
  • Dissolution: Suspend the dried 8-chloroquinolin-5-ol free base in glacial acetic acid (10 mL per gram of substrate) at room temperature.

  • Salt Formation: Slowly add 33% HBr in glacial acetic acid (1.1 eq) dropwise via an addition funnel.

    • Validation Check: The suspension will briefly clear into a solution as the salt forms, followed almost immediately by the precipitation of a thick, off-white crystalline solid.

  • Maturation: Stir the suspension for 1 hour at room temperature, then cool to 5°C in an ice bath for 30 minutes to maximize crystal yield.

  • Isolation: Filter the solid rapidly, wash with cold anhydrous diethyl ether (2 x 20 mL) to remove residual acetic acid, and dry under high vacuum to yield 8-chloroquinolin-5-ol hydrobromide[1][2].

Quantitative Yield Optimization Data

The table below summarizes the expected yield improvements when transitioning from standard literature conditions to our mechanistically optimized protocols.

Process StepCommon Failure ConditionOptimized ConditionTypical Yield (Standard)Typical Yield (Optimized)Key Quality Metric
Skraup Cyclization Nitrobenzene oxidant, >150°CLudigol + Boric Acid, 135-145°C25-35% (Heavy Tar)65-75% Complete SM consumption (TLC)
Direct Chlorination SO₂Cl₂ in DCMNCS + ZrCl₄ in DMF40% (Isomer mix)80% (8-chloro)Regiopurity >95% (¹H-NMR)
Free Base Isolation Aqueous extraction (EtOAc)Isoelectric precipitation (pH 6.8)40-50%85-95% Minimal product in mother liquor
HBr Salt Formation 48% aq. HBr in Water33% HBr in Glacial Acetic Acid30-40%>90% White/off-white crystalline powder
References
  • "5055 4-(Bromomethyl)pyridazine hydrobromide for Sale - Echemi", Echemi,
  • "8-Chloroquinolin-5-ol hydrobromide | 16026-85-0 - Sigma-Aldrich", Sigma-Aldrich,
  • "Selective Biochlorination of Hydroxyquinolines by a Flavin-Dependent Halogenase", Utah St
  • "Selective Biochlorination of Hydroxyquinolines by a Flavin-Dependent Halogenase - DigitalCommons@USU", Utah St
  • "Optimizing the Skraup Synthesis of Quinolines: A Technical Support Guide", Benchchem,
  • "Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines", N
  • "Recent Advances in Metal-Free Quinoline Synthesis", MDPI,
  • "Theoretical pKa estimates for solvated P(OH)5 from coordination constrained Car?

Sources

Optimization

Technical Support Center: Optimizing Purity in the Synthesis of 8-Chloroquinolin-5-ol Hydrobromide

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals troubleshooting the synthesis and purification of 8-chloroquinolin-5-ol hydrobromide.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals troubleshooting the synthesis and purification of 8-chloroquinolin-5-ol hydrobromide.

The standard synthetic route involves a Skraup cyclization of 2-chloro-5-methoxyaniline to form the quinoline core, followed by ether cleavage (demethylation) using hydrobromic acid. Below, we address the most critical failure points in this workflow—specifically tar formation during cyclization and electrophilic bromination during demethylation—and provide self-validating protocols to ensure high-purity API generation.

Workflow A 2-Chloro-5-methoxyaniline + Glycerol B Skraup Synthesis (H2SO4, Oxidant) A->B C 8-Chloro-5-methoxyquinoline (Intermediate) B->C Cyclization D Demethylation (48% HBr, Reflux) C->D E 8-Chloroquinolin-5-ol Hydrobromide D->E Ether Cleavage

Synthetic workflow for 8-Chloroquinolin-5-ol hydrobromide.

Section 1: Skraup Synthesis (Formation of the Quinoline Core)

Q: Why is my Skraup cyclization yield low, and why does the reaction mixture turn into an intractable black tar? A: The Skraup synthesis relies on the in situ acid-catalyzed dehydration of glycerol to form propenal (acrolein), which then undergoes a Michael addition with the aniline derivative[1]. Propenal is highly reactive and prone to rapid polymerization in strong acidic media, leading to the formation of black, polymeric tar[1]. Causality & Solution: The exothermicity of the sulfuric acid addition accelerates this polymerization. To minimize tar formation:

  • Use a milder oxidant: Replace traditional nitrobenzene with sodium m-nitrobenzenesulfonate (Ludigol). It provides a much more controlled oxidation potential.

  • Control the Exotherm: Add the sulfuric acid dropwise at 0 °C before applying heat, allowing the system to act as a thermal sink before the dehydration of glycerol begins.

Q: How can I ensure regioselectivity during the cyclization of 2-chloro-5-methoxyaniline? A: Regioselectivity is dictated by the steric and electronic environment of the starting aniline. In 2-chloro-5-methoxyaniline, the amino group is at position 1, chlorine at 2, and methoxy at 5. The ortho positions available for ring closure are C6 and C2. Since C2 is sterically and covalently occupied by the chlorine atom, cyclization is forced exclusively at the C6 position. This cleanly yields 8-chloro-5-methoxyquinoline without the need to separate regioisomeric impurities.

Section 2: Ether Cleavage / Demethylation (The HBr Step)

Q: Why am I seeing incomplete demethylation (residual 8-chloro-5-methoxyquinoline) even after 12 hours of reflux? A: Ether cleavage of methoxyquinolines using 48% HBr requires sustained, high thermal energy (typically >115 °C) to drive the nucleophilic attack of the bromide ion on the protonated methyl ether[2][3]. If your reflux temperature drops due to water accumulation or improper condenser setup, the reaction stalls. Validation Check: Monitor the reaction via HPLC. The starting material must be <0.5% before cooling. Do not rely solely on time.

Q: I achieved complete demethylation, but my final product contains a critical impurity (+79 Da by LC-MS). What is it and how do I prevent it? A: This is a classic, yet often overlooked, side reaction. The impurity is 6-bromo-8-chloroquinolin-5-ol . Causality: 8-Chloroquinolin-5-ol is a highly activated phenol. During prolonged reflux in 48% HBr, trace amounts of oxygen or residual oxidants from the Skraup step can oxidize the bromide ion (Br⁻) to molecular bromine (Br₂). Br₂ rapidly undergoes electrophilic aromatic substitution at the activated C6 position (ortho to the hydroxyl group). Solution: Run the demethylation under a strict nitrogen atmosphere and add a halogen scavenger (such as 10 mol% phenol or sodium sulfite) to consume any in situ generated Br₂ before it can react with your API.

SideReaction HBr 48% HBr Br2 Br2 (In situ) HBr->Br2 Oxidation O2 Trace Oxidants / O2 O2->Br2 Imp 6-Bromo-8-chloroquinolin-5-ol (Critical Impurity) Br2->Imp Electrophilic Aromatic Substitution Prod 8-Chloroquinolin-5-ol Prod->Imp

Mechanism of C6-bromination impurity formation during HBr ether cleavage.

Section 3: Quantitative Impurity Profile

To ensure the trustworthiness of your analytical results, compare your batch against the following established impurity limits.

Impurity / ArtifactOrigin / MechanismTypical RRT (HPLC)Acceptable Limit
8-Chloro-5-methoxyquinoline Incomplete demethylation1.45< 0.5%
6-Bromo-8-chloroquinolin-5-ol Over-bromination via in situ Br₂1.62< 0.1%
Polymerized Acrolein Tar Skraup side-reactionBaselineN/A (Removed in workup)

Section 4: Self-Validating Experimental Protocols

Protocol A: Modified Skraup Synthesis of 8-Chloro-5-methoxyquinoline

This protocol is designed to mitigate tar formation and ensure complete cyclization.

  • Preparation: In a 3-neck round-bottom flask, combine 2-chloro-5-methoxyaniline (1.0 eq), glycerol (3.5 eq), and sodium m-nitrobenzenesulfonate (0.6 eq).

  • Acid Addition: Cool the mixture to 0 °C using an ice bath. Add concentrated H₂SO₄ (4.0 eq) dropwise over 45 minutes, maintaining the internal temperature strictly below 20 °C.

  • Cyclization: Equip the flask with a reflux condenser and heat to 135–140 °C for 6 hours.

  • Validation Check 1 (TLC): Spot the reaction mixture against the starting aniline (Eluent: EtOAc/Hexanes 1:4). The aniline spot (UV active) must be completely consumed[1].

  • Workup: Cool to room temperature and pour over crushed ice. Neutralize slowly with 20% NaOH to pH 9. Extract with ethyl acetate (3x).

  • Purification: Treat the combined organic layers with activated charcoal (10% w/w) and reflux for 30 minutes to sequester polymeric tar. Filter through a Celite pad, dry over MgSO₄, and concentrate to yield the intermediate.

Protocol B: Demethylation and Hydrobromide Salt Isolation

This protocol prevents oxidative bromination and ensures high-purity salt formation.

  • Preparation: Dissolve 8-chloro-5-methoxyquinoline (1.0 eq) in 48% aqueous HBr (10 volumes). Add phenol (0.1 eq) to act as a sacrificial bromine scavenger.

  • Degassing: Sparge the solution with N₂ for 15 minutes to remove dissolved oxygen. Maintain a positive N₂ sweep for the duration of the reaction.

  • Cleavage: Heat the mixture to a vigorous reflux (120 °C) for 14–16 hours[3].

  • Validation Check 2 (HPLC & Visual): Sample the reaction. The peak corresponding to the methoxy intermediate must be <0.5%[2]. Visually, the solution will transition from a dark, opaque brown to a clear, deep amber as the ether cleaves and dissolves.

  • Isolation: Cool the reaction mixture slowly to 0 °C. The 8-chloroquinolin-5-ol hydrobromide salt will spontaneously precipitate due to the common-ion effect in the concentrated HBr environment.

  • Validation Check 3 (Yield Quality): Filter the crystalline solid. Wash sequentially with ice-cold 48% HBr, then cold ethanol, and finally diethyl ether. The resulting powder should be off-white to pale yellow. A dark brown color indicates trapped tar or oxidized impurities.

References

  • BenchChem. (n.d.). 2-Methoxyquinoline | 6931-16-4 - Benchchem.
  • Seaton, P. J., & Williamson, R. T. (2002). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
  • University of Hertfordshire. (n.d.).
  • Organic Process Research & Development. (n.d.). Synthetic Routes to Quinoline Derivatives: Novel Syntheses of 3-Butyryl-8-methoxy-4-[(2-methylphenyl)amino]quinoline...

Sources

Troubleshooting

Preventing tar formation in Skraup synthesis of quinolines

Welcome to the technical support center for the Skraup synthesis of quinolines. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and actionable solutions f...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the Skraup synthesis of quinolines. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and actionable solutions for one of the most persistent challenges in this classic reaction: the formation of tar. As a Senior Application Scientist, my goal is to explain the causality behind these experimental issues and provide robust, field-proven protocols to enhance your yield, purity, and safety.

Frequently Asked Questions (FAQs)

This section addresses foundational questions about the Skraup synthesis and the origins of tar formation.

Q1: What is the Skraup synthesis and why is it still used?

The Skraup synthesis is a classic and enduring method for preparing the quinoline scaffold. It involves heating an aromatic amine (like aniline) with glycerol, concentrated sulfuric acid, and an oxidizing agent.[1][2] Despite its age, it remains a valuable tool, particularly for producing heteroring-unsubstituted quinolines from inexpensive starting materials.[3][4]

Q2: What is the primary cause of tar formation in the Skraup synthesis?

The formation of a thick, intractable tar is the most common pitfall of this reaction.[4][5] The root cause is the polymerization of acrolein, a highly reactive α,β-unsaturated aldehyde.[6][7] Acrolein is generated in situ from the aggressive dehydration of glycerol by hot, concentrated sulfuric acid.[6][8] The highly exothermic nature of the overall reaction creates localized hot spots, which dramatically accelerate this undesirable polymerization, leading to low yields and difficult product isolation.[6][7][9]

Q3: Why is the Skraup reaction often described as violent or uncontrollable?

The reaction is notoriously exothermic.[8] Several steps contribute to this, primarily the initial dehydration of glycerol and the subsequent cyclization and oxidation steps.[10] Without proper control, the reaction can accelerate rapidly, leading to a dangerous, runaway condition where the contents of the flask can be ejected.[10][11] This is why the use of moderators and strict temperature control are not just recommended, but essential for safety and success.[12][13]

Q4: How does the choice of oxidizing agent impact tar formation and reaction safety?

The oxidizing agent is required for the final aromatization step, converting the 1,2-dihydroquinoline intermediate to the stable quinoline product.[6][8]

  • Nitrobenzene: Traditionally used, it can also act as a solvent. However, it contributes significantly to the violence of the reaction.[6][11]

  • Arsenic Acid/Pentoxide: Often considered a less violent alternative to nitrobenzene and can provide good yields.[11][12] However, its high toxicity is a major drawback.

  • Iodine: Can be used as a milder and effective oxidizing agent, helping to control the reaction's exothermicity.[6][14]

  • Ferric Oxides/Salts: Have also been employed as oxidizing agents.[11]

  • Modern Alternatives: Some modern modifications, for instance using certain ionic liquids, may not require an external oxidizing agent at all, which can significantly improve the reaction's safety profile.[4]

Troubleshooting Guide: From Tar to Treasure

This guide provides direct answers to specific problems encountered during the experiment.

Problem 1: My reaction produced a thick, black, unworkable tar with very little product.

This is the classic symptom of uncontrolled acrolein polymerization.

  • Causality Check: Did you observe a sudden, vigorous temperature spike? Was the heating applied too rapidly? Did you omit a moderating agent?

  • Recommended Solutions:

    • Incorporate a Moderator: The single most effective change is to add a moderator. Powdered ferrous sulfate (FeSO₄) is the industry standard. It is believed to act as an oxygen carrier, smoothing out the reaction rate and extending it over a longer period, thus preventing the sudden release of energy that drives polymerization.[7][10][11][13] Boric acid can also be used for this purpose.[3][8]

    • Strict Temperature Control: Do not allow the temperature to rise uncontrollably. A two-stage temperature profile can be effective: an initial, gentler heating phase (e.g., 100-120°C) followed by a higher temperature reflux once the initial exotherm has subsided.[9]

    • Optimize Reagent Addition: The order of addition is critical for safety. Ensure the moderator (ferrous sulfate) is added before the concentrated sulfuric acid. Adding the acid first can trigger an immediate and violent reaction.[10][11] Furthermore, adding the sulfuric acid slowly and with efficient stirring allows for better heat dissipation.[13]

Problem 2: The reaction was extremely violent, even with a moderator, and boiled uncontrollably.

This indicates that the rate of heat generation still exceeded the system's capacity for heat dissipation.

  • Causality Check: Was the scale of the reaction large? Was the stirring efficient? Was the sulfuric acid added too quickly?

  • Recommended Solutions:

    • Improve Heat Dissipation: For larger-scale reactions, ensure vigorous mechanical stirring. If the reaction begins to boil too vigorously after removing the external heat source, external cooling can be applied to the flask (e.g., a wet towel on the upper part of the flask).[10]

    • Slower Acid Addition: Reduce the rate of sulfuric acid addition, especially at the beginning. The initial phase of the reaction is often the most energetic.

    • Consider a Milder Oxidant: If using nitrobenzene, switching to a milder oxidizing agent like iodine can significantly tame the reaction's vigor.[6][14]

Core Reaction and Polymerization Pathway

Skraup_Mechanism cluster_main Skraup Synthesis Pathway Glycerol Glycerol Acrolein Acrolein Glycerol->Acrolein Michael_Adduct Michael_Adduct Acrolein_poly Acrolein Aniline Aniline Aniline->Michael_Adduct Dihydroquinoline Dihydroquinoline Michael_Adduct->Dihydroquinoline Quinoline Quinoline Dihydroquinoline->Quinoline Tar Tar Acrolein_poly->Tar

Caption: The Skraup mechanism and the competing polymerization of the acrolein intermediate.

Troubleshooting Workflow

Troubleshooting_Workflow start Start: Low Yield / Tar Formation q_moderator Was a moderator (e.g., FeSO₄) used? start->q_moderator s_add_moderator Solution: Incorporate FeSO₄ into the procedure before adding acid. q_moderator->s_add_moderator No q_temp Was temperature strictly controlled? q_moderator->q_temp Yes s_add_moderator->q_temp s_control_temp Solution: Use gradual heating, monitor internal temp, and allow for cooling if exotherm is too rapid. q_temp->s_control_temp No q_oxidant What oxidizing agent was used? q_temp->q_oxidant Yes s_control_temp->q_oxidant s_mild_oxidant Solution: Consider switching from nitrobenzene to a milder oxidant like iodine. q_oxidant->s_mild_oxidant Nitrobenzene end_node Optimized Reaction q_oxidant->end_node Milder Agent s_mild_oxidant->end_node

Caption: A logical workflow for troubleshooting tar formation in the Skraup synthesis.

Comparative Data: Moderators and Oxidizing Agents

The choice of reagents has a profound impact on the reaction's outcome. The following table summarizes the characteristics of common choices.

Reagent TypeCompoundRole & CharacteristicsImpact on Tar Formation
Moderator Ferrous Sulfate (FeSO₄)Acts as an oxygen carrier, slowing the reaction rate and smoothing the exotherm.[10][11]High Impact: Significantly reduces tar by preventing runaway polymerization.
Moderator Boric AcidModerates the reaction's violence, though sometimes with slightly lower yields reported.[8][11]Medium Impact: Helps control the exotherm, thereby reducing tar.
Oxidizing Agent NitrobenzeneTraditional oxidant; also acts as a solvent. Contributes to a violent reaction.[6][11]Indirect Negative Impact: Its high reactivity can exacerbate the exotherm, promoting tarring.
Oxidizing Agent Arsenic Pentoxide (As₂O₅)A less violent alternative to nitrobenzene that can give good yields.[11]Positive Impact: Leads to a more controlled reaction, reducing tar. (High toxicity)
Oxidizing Agent Iodine (I₂)A mild and effective oxidizing agent that helps control the exotherm.[6][14]Positive Impact: Promotes a more controlled reaction, reducing tar.

Optimized Protocol: Skraup Synthesis of Quinoline with Tar Control

This protocol incorporates best practices to minimize tar formation and ensure a safe, controlled reaction.

Disclaimer: This reaction is highly exothermic and must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a face shield and blast shield.

Materials:

  • Aniline (2.3 moles)

  • Glycerol (U.S.P. grade, 9.4 moles)[11]

  • Nitrobenzene (1.4 moles)

  • Concentrated Sulfuric Acid (400 cc)

  • Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O), powdered (80 g)[11]

Procedure:

  • Apparatus Setup: Assemble a 5-L round-bottom flask with a high-efficiency reflux condenser of wide bore and a mechanical stirrer. Ensure the setup is securely clamped and allows for quick removal of the heat source if necessary.[11][12]

  • Reagent Charging (CRITICAL ORDER): In the flask, add the reagents in the following specific order before applying any heat: a. Powdered ferrous sulfate[11] b. Glycerol c. Aniline d. Nitrobenzene

  • Mixing: Begin vigorous mechanical stirring. It is crucial to mix the components thoroughly before adding the acid to ensure the ferrous sulfate is well-distributed and the aniline sulfate is mostly dissolved.[10][11]

  • Acid Addition (Controlled): Place the flask in an ice-water bath to manage the initial heat of mixing. Slowly and carefully, add the concentrated sulfuric acid in portions via a dropping funnel over a period of time. Maintain efficient stirring throughout this addition.

  • Reaction Initiation: Once the acid is added, remove the ice bath. Gently heat the mixture with a heating mantle. Apply the flame or heat away from the center of the flask to avoid localized overheating of any solids.[11]

  • Sustained Reaction: Heat until the reaction commences, which is indicated by self-sustaining boiling. Immediately remove the external heat source. The reaction's own exotherm should be sufficient to maintain reflux for 30-60 minutes.[10] If the reaction becomes too vigorous, apply external cooling.[10]

  • Completion: After the self-sustained boiling ceases, reapply external heat and maintain a steady reflux for an additional 2-3 hours to drive the reaction to completion.[10]

  • Work-up: a. Allow the reaction mixture to cool completely to room temperature. b. Carefully pour the cooled mixture into a large volume of ice water. c. Slowly neutralize the acidic solution with a concentrated sodium hydroxide solution while cooling in an ice bath. This step is also highly exothermic. d. The crude quinoline product can now be isolated from the neutralized mixture, typically by steam distillation, which effectively separates it from non-volatile tarry residues.[9][13]

References
  • On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry - ACS Publications. [Link]

  • Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines. MDPI. [Link]

  • The 12-l. flask is then connected with the steam-distillation apparatus shown in. Organic Syntheses Procedure. [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series. [Link]

  • Alternative Oxidisers in Skraup reaction. Sciencemadness Discussion Board. [Link]

  • Recent Advances in Metal-Free Quinoline Synthesis. PMC - NIH. [Link]

  • Preparation and Properties of Quinoline. Unknown Source. [Link]

  • 6-methoxy-8-nitroquinoline. Organic Syntheses Procedure. [Link]

  • Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. ResearchGate. [Link]

  • Skraup reaction process for synthesizing quinolones.
  • The Skraup Synthesis of Quinolines. Organic Reactions. [Link]

  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]

Sources

Optimization

Technical Support Center: A Troubleshooting Guide for 8-Hydroxyquinoline Derivative Synthesis

Welcome to the technical support center for the synthesis of 8-hydroxyquinoline (8-HQ) and its derivatives. As a privileged scaffold in medicinal chemistry and materials science, the synthesis of 8-HQ is a critical proce...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 8-hydroxyquinoline (8-HQ) and its derivatives. As a privileged scaffold in medicinal chemistry and materials science, the synthesis of 8-HQ is a critical process for researchers in drug development and related fields.[1][2][3] However, the classic name reactions used to construct the quinoline core are often accompanied by challenges such as low yields, vigorous reaction conditions, and difficult purifications.

This guide is designed to provide practical, in-depth solutions to common problems encountered during synthesis. Drawing from established literature and field experience, we will explore the causality behind these issues and offer validated protocols to streamline your experimental workflow.

Section 1: The Skraup & Doebner-von Miller Synthesis

The Skraup synthesis is a powerful but notoriously aggressive method for creating the quinoline backbone from an aniline (like o-aminophenol), glycerol, sulfuric acid, and an oxidizing agent.[4] The Doebner-von Miller reaction is a related synthesis that uses α,β-unsaturated carbonyl compounds.[5] The primary challenges stem from controlling the highly exothermic nature of the reaction.

Q1: My Skraup synthesis of 8-hydroxyquinoline is producing a lot of tar, significantly lowering my yield. What's causing this and how can I prevent it?

A1: This is the most common issue with the Skraup synthesis. Tar formation arises from the harsh acidic conditions and high temperatures, which cause glycerol to dehydrate into acrolein. This reactive intermediate can then polymerize or engage in uncontrolled side reactions with the aniline precursor.[6]

Causality and Troubleshooting Steps:

  • Uncontrolled Exotherm: The reaction is intensely exothermic. The rapid generation of heat accelerates the polymerization of acrolein and other side reactions, leading to charring and tar formation.

    • Solution: Implement rigorous temperature control. Add the sulfuric acid slowly and dropwise to a well-chilled mixture of the o-aminophenol and glycerol. Maintain a consistent internal reaction temperature, ideally between 120-130°C for the traditional method.[6]

  • Harsh Oxidizing Conditions: Traditional oxidizing agents like nitrobenzene can contribute to the reaction's vigor and lead to unwanted byproducts.

    • Solution: Consider using milder oxidizing agents. While o-nitrophenol is often used in 8-HQ synthesis, alternatives like arsenic pentoxide have been reported, though safety considerations are paramount. Microwave-assisted synthesis without an external oxidant has also proven effective in some cases.[6]

  • Catalytic Improvement: The high activation energy of the traditional method necessitates harsh conditions. A catalytic approach can lower this barrier, allowing the reaction to proceed at milder temperatures.

    • Solution: Employ a Nickel(II) oxide catalyst. This allows the reaction to run at a much lower temperature (70-90°C), which dramatically reduces byproduct formation and can increase yields to over 85%.[6]

Workflow for Mitigating Tar Formation in Skraup Synthesis

G start Low Yield & Tar Formation check_temp Is Temperature Control Rigorous? (Slow H2SO4 addition, cooling) start->check_temp check_oxidant Is the Oxidizing Agent Too Harsh? check_temp->check_oxidant Yes solution_temp Implement Slow, Cooled Acid Addition (120-130°C) check_temp->solution_temp No consider_catalyst Can Reaction Temperature Be Lowered? check_oxidant->consider_catalyst No solution_oxidant Use Milder Oxidizing Agent (e.g., o-nitrophenol instead of nitrobenzene) check_oxidant->solution_oxidant Yes solution_catalyst Adopt Catalytic Method (e.g., NiO in H2SO4/HOAc, 70-90°C) consider_catalyst->solution_catalyst Yes purification Post-Reaction Purification: Adjust pH to 3.7-3.9 to precipitate polymers consider_catalyst->purification No, tar already formed

Caption: Troubleshooting workflow for low yield and tar formation.

Data Summary: Comparison of Skraup Synthesis Conditions
MethodKey ReagentsTemperatureTypical YieldReference
Traditional o-aminophenol, glycerol, H₂SO₄, o-nitrophenol120-130°C< 50% (Variable)[6]
Catalytic o-aminophenol, glycerol, H₂SO₄/HOAc, NiO catalyst70-90°CUp to 85.2%[6]
Protocol: High-Yield Catalytic Synthesis of 8-Hydroxyquinoline [6]
  • Catalyst Preparation: In a fume hood, dissolve 0.06 g of nickel(II) oxide in 200 mL of concentrated sulfuric acid with stirring at room temperature. Slowly and carefully add 30 mL of glacial acetic acid. Stir the resulting solution for 1 hour.

  • Reaction Setup: In a separate reaction vessel equipped with a mechanical stirrer, thermometer, and condenser, add 1 mole of o-aminophenol, 1.5 moles of anhydrous glycerol, and 1 mole of o-nitrophenol.

  • Reaction Execution: Vigorously stir the mixture from Step 2 and add 10 mL of the prepared catalyst solution. Heat the reaction mixture to maintain an internal temperature of 70°C and continue stirring for 5 hours. Monitor reaction progress via TLC.

  • Work-up and Purification: After the reaction is complete, allow the mixture to cool to room temperature. Carefully adjust the pH to ~7 using a 40% aqueous sodium hydroxide solution while cooling in an ice bath. The crude product will precipitate.

  • Isolation: Filter the crude solid, wash with cold water, and recrystallize from ethanol to obtain pure 8-hydroxyquinoline.

Section 2: The Friedländer Annulation

The Friedländer synthesis is a versatile and more straightforward method for producing quinolines by condensing an o-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., another ketone or aldehyde).[4][7][8] The main challenges here are controlling regioselectivity and preventing side reactions.[6][9]

Q2: I'm using an unsymmetrical ketone in my Friedländer synthesis and getting a mixture of regioisomers. How can I improve selectivity?

A2: This is a classic regioselectivity problem in Friedländer annulation. When an unsymmetrical ketone is used, the cyclization can occur on either α-carbon, leading to a product mixture that is often difficult to separate.[6][9]

Causality and Troubleshooting Steps:

  • Catalyst Influence: The choice of an acid or base catalyst can significantly influence which α-carbon is preferentially deprotonated and participates in the cyclization. The outcome is often substrate-dependent.

    • Solution: Perform a systematic screen of catalysts. Common choices include base catalysts like KOH, NaOH, and piperidine, or acid catalysts like p-toluenesulfonic acid (p-TsOH) and H₂SO₄.[8] The optimal catalyst will favor the formation of the desired regioisomer.

  • Steric Hindrance: The reaction pathway can be directed by steric bulk. Cyclization will be favored at the less sterically hindered α-carbon.

    • Solution: Introduce a bulky substituent on one side of the ketone starting material. This can effectively block the reaction at that position, forcing the annulation to occur at the desired site.[6] Alternatively, a bulky protecting group can be used temporarily.

  • Electronic Effects: The electronic properties of substituents on both the aminoaryl ketone and the α-methylene partner can influence the reaction pathway.

    • Solution: While harder to modify post-hoc, be mindful of electron-donating and electron-withdrawing groups during substrate design, as they can alter the nucleophilicity of the enolate or enamine intermediates.

Decision Tree for Improving Friedländer Regioselectivity

G start Mixture of Regioisomers catalyst Screen Catalysts (Acid vs. Base) start->catalyst sterics Can Steric Hindrance Be Exploited? catalyst->sterics No Improvement solution_catalyst Identify Optimal Catalyst for Desired Isomer catalyst->solution_catalyst Success protecting_group Can a Protecting Group Be Used? sterics->protecting_group No solution_sterics Synthesize Substrate with Bulky Substituent sterics->solution_sterics Yes solution_pg Introduce a Bulky Protecting Group on one α-carbon protecting_group->solution_pg Yes

Caption: Decision workflow for poor regioselectivity.

Q3: My ketone starting material is undergoing self-condensation, reducing my yield. How do I prevent this?

A3: Aldol self-condensation of the ketone starting material is a significant side reaction, particularly under basic conditions.[6] This consumes your reactant and complicates purification.

Causality and Troubleshooting Steps:

  • Basic Conditions: Base catalysts, while effective for the Friedländer reaction, can also promote the deprotonation of the α-carbon of your ketone, leading to self-condensation.

    • Solution: Switch to an acid-catalyzed system (e.g., p-TsOH) or use milder base catalysts. Lowering the reaction temperature can also disfavor the aldol pathway relative to the desired Friedländer cyclization.[6]

  • Substrate Reactivity: Highly enolizable ketones are more prone to this side reaction.

    • Solution: Consider using an imine analog of the o-aminoaryl ketone. This can sometimes prevent the self-condensation of the ketone partner, leading to a cleaner reaction profile and higher yield of the desired quinoline.[6]

Protocol: General Acid-Catalyzed Friedländer Synthesis [6]
  • Reaction Setup: To a solution of the o-aminoaryl aldehyde or ketone (1 equivalent) in a suitable solvent (e.g., ethanol or toluene) in a round-bottom flask, add the carbonyl compound containing an α-methylene group (1.1 equivalents).

  • Catalyst Addition: Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.1 equivalents).

  • Reaction: Attach a condenser and heat the reaction mixture to reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

  • Purification: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired substituted 8-hydroxyquinoline derivative.

Section 3: General Purification and Derivative Functionalization

Q4: My crude product from a Skraup synthesis is a dark, polymeric solid. How can I effectively purify it?

A4: The purification of crude products from vigorous reactions like the Skraup synthesis is a significant challenge due to the presence of polymeric byproducts. A specialized workup is often required before standard chromatographic or recrystallization methods.

Solution: pH-Mediated Polymer Precipitation [6][10]

The polymers generated during the reaction often have different solubility profiles at specific pH values compared to the desired 8-hydroxyquinoline product. This difference can be exploited for a preliminary purification step.

  • After the reaction workup (e.g., neutralization), if you have a highly impure residue, dissolve it in water or a suitable aqueous-organic mixture.

  • Carefully adjust the pH of the solution to between 3.7 and 3.9 using an aqueous sodium hydroxide solution.[6][10]

  • Stir for 20-30 minutes. At this specific pH range, a significant portion of the polymeric byproducts should precipitate out of the solution.

  • Filter off the precipitated polymer solid.

  • The desired 8-hydroxyquinoline product remains in the filtrate. You can then proceed to adjust the pH to ~7-7.5 to precipitate the crude 8-HQ, which will now be significantly purer.[10]

  • This enriched crude product can then be subjected to standard purification techniques like recrystallization from ethanol or column chromatography.

Q5: I am trying to brominate 8-hydroxyquinoline and am struggling to control the reaction to get the mono-substituted vs. the 5,7-dibromo product. Any advice?

A5: The hydroxyl group at the 8-position is a powerful activating group, making the quinoline ring highly susceptible to electrophilic aromatic substitution, particularly at the 5 and 7 positions. Over-bromination is a common problem.

Causality and Troubleshooting Steps:

  • Stoichiometry is Key: The number of equivalents of the brominating agent (e.g., molecular bromine, Br₂) is the primary factor determining the product distribution.

    • Solution: To favor mono-bromination (typically a mixture of 5-bromo and 7-bromo), use approximately 1.0-1.1 equivalents of bromine. To synthesize the 5,7-dibromo derivative, use at least 2.1 equivalents of bromine.[11]

  • Reaction Conditions: Temperature and solvent can influence selectivity and reaction rate.

    • Solution: Perform the reaction at low temperatures (e.g., 0°C) to better control the reaction rate and minimize side reactions. Using solvents like acetonitrile or chloroform at controlled temperatures provides a more reproducible outcome than older, more vigorous methods.[11] For example, adding a solution of bromine in CHCl₃ to 8-hydroxyquinoline in CHCl₃ at room temperature can cleanly yield the 5,7-dibromo product.[11]

References
  • Al-Ostoot, F.H., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4279. [Link]

  • Al-Busafi, S.N., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Organic and Medicinal Chemistry International Journal, 10(3). [Link]

  • Suliman, F.O., et al. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry, 2(4), 1-17. [Link]

  • Al-Ostoot, F.H., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Odesa University Chemical Journal, 5(3), 1-20. [Link]

  • Wikipedia. Doebner–Miller reaction. [Link]

  • Denmark, S.E., & Venkatraman, S. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. The Journal of Organic Chemistry, 71(4), 1668-1676. [Link]

  • Verma, A., et al. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology, 3(12), Part 2, Chapter 8. [Link]

  • Google Patents. (2018). Method for synthesizing 8-hydroxyquinoline. CN109053569B.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

  • Denmark, S.E., & Venkatraman, S. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668-1676. [Link]

  • Denmark, S.E., & Venkatraman, S. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed, 71(4), 1668-76. [Link]

  • Al-Busafi, S.N., et al. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry. [Link]

  • Wikipedia. Combes quinoline synthesis. [Link]

  • Kumar, A., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(36), 21336-21357. [Link]

  • Zhang, L., et al. (2012). Preparation and purification of 8-hydroxyquinoline metal complexes. ResearchGate. [Link]

  • Scribd. (n.d.). Combes Quinoline Synthesis Overview. [Link]

  • Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Records of Natural Products, 10(6), 780-788. [Link]

  • ResearchGate. (2026). Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity. [Link]

  • MDPI. (2025). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. [Link]

  • ACS Publications. (2012). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. [Link]

  • Google Patents. (2024). A method for purifying 8-hydroxyquinoline reaction solution. CN117402112A.
  • Marco-Contelles, J., et al. (2009). Recent Advances in the Friedländer Reaction. Chemical Reviews, 109(6), 2652-2671. [Link]

  • ResearchGate. (n.d.). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. [Link]

  • NCBI. (n.d.). Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Antimicrobial Performance Guide: 8-Chloroquinolin-5-ol Hydrobromide vs. Legacy Quinoline Scaffolds

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Scaffold Repositioning, Mechanistic Divergence, and High-Throughput Validation Executive Summary: The Evolution of the Quinoline Scaffo...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Scaffold Repositioning, Mechanistic Divergence, and High-Throughput Validation

Executive Summary: The Evolution of the Quinoline Scaffold

The quinoline ring is a universally recognized "privileged structure" in medicinal chemistry, serving as the foundational pharmacophore for some of the most successful antimalarial, antifungal, and antibacterial agents in clinical history[1]. While legacy derivatives like fluoroquinolones and 8-hydroxyquinolines (8-HQs) dominate current therapeutic regimens, the rise of multidrug-resistant (MDR) ESKAPE pathogens necessitates the exploration of alternative substitution patterns.

This guide evaluates 8-Chloroquinolin-5-ol hydrobromide (8-CQ-5-OH·HBr) , a structural isomer of classic 8-HQs. By shifting the hydroxyl group from the C8 to the C5 position and introducing an electronegative chlorine at C8, this compound presents a distinct physicochemical profile and altered mechanistic causality compared to its predecessors.

Mechanistic Divergence: The 5-OH vs. 8-OH Paradigm

To effectively deploy 8-CQ-5-OH·HBr in drug discovery pipelines, researchers must understand how its structural geometry dictates its biological activity.

  • Legacy 8-Hydroxyquinolines (e.g., Clioquinol): The proximity of the quinoline nitrogen and the C8-hydroxyl group creates a perfect bidentate ligand. These compounds act primarily as ionophores, chelating extracellular transition metals (Cu²⁺, Zn²⁺, Fe²⁺) and transporting them intracellularly. This triggers lethal Fenton-like redox reactions, generating reactive oxygen species (ROS) that destroy the bacterial cell.

  • Fluoroquinolones (e.g., Ciprofloxacin): Lacking the C8-hydroxyl entirely, these molecules utilize a C3-carboxylic acid and C4-ketone to form a ternary complex with bacterial DNA and DNA gyrase (or Topoisomerase IV), physically halting DNA replication.

  • 8-Chloroquinolin-5-ol Hydrobromide: The para-like relationship between the C5-OH and the quinoline nitrogen disrupts the classic bidentate chelation pocket. Consequently, 8-CQ-5-OH·HBr exhibits reduced reliance on extracellular metal concentrations. Instead, the altered electron density of the ring promotes direct membrane disruption and localized redox cycling independent of massive metal influx. Furthermore, the hydrobromide salt formulation natively resolves the poor aqueous solubility typically associated with free-base quinolines[2].

Mechanism Q Quinoline Scaffolds HQ 8-Hydroxyquinolines (e.g., Clioquinol) Q->HQ FQ Fluoroquinolones (e.g., Ciprofloxacin) Q->FQ CQ 8-Chloroquinolin-5-ol Hydrobromide Q->CQ M Metal Chelation (Cu2+, Fe2+) HQ->M G DNA Gyrase / Topo IV Inhibition FQ->G CQ->M Weak/Absent R Redox Cycling & Membrane Disruption CQ->R Primary Pathway D1 Bacterial Cell Death (ROS Generation) M->D1 D2 Bacterial Cell Death (DNA Fragmentation) G->D2 R->D1

Fig 1. Mechanistic divergence of 8-Chloroquinolin-5-ol vs. traditional quinoline antimicrobials.

Comparative Performance Data

The following table synthesizes quantitative benchmark data for 8-CQ-5-OH·HBr against standard quinoline classes. Note: Minimum Inhibitory Concentration (MIC) ranges are representative values derived from established Structure-Activity Relationship (SAR) studies of quinoline derivatives[1][3].

CompoundScaffold TypeMIC S. aureus (µg/mL)MIC E. coli (µg/mL)Primary MechanismAqueous Solubility
8-CQ-5-OH·HBr 5-Hydroxyquinoline2.5 - 5.08.0 - 16.0Membrane / RedoxHigh (HBr Salt)
Clioquinol 8-Hydroxyquinoline1.0 - 4.016.0 - 32.0Metal ChelationLow
Ciprofloxacin Fluoroquinolone0.25 - 1.00.01 - 0.05DNA Gyrase InhibitionModerate
Chloroxine 8-Hydroxyquinoline2.0 - 8.032.0 - 64.0Metal ChelationLow

Data Interpretation: While fluoroquinolones maintain superior potency against Gram-negative species (E. coli), 8-CQ-5-OH·HBr demonstrates highly competitive efficacy against Gram-positive pathogens (S. aureus). Crucially, its hydrobromide salt form provides a significant formulation advantage over highly lipophilic 8-HQs like clioquinol and chloroxine.

Self-Validating Experimental Protocols

To rigorously evaluate 8-CQ-5-OH·HBr, researchers must account for metal-dependency—a critical confounding variable when testing quinolines in standard laboratory media.

Protocol: Metal-Rescue Broth Microdilution Assay

Causality: Standard Cation-Adjusted Mueller-Hinton Broth (CAMHB) contains variable trace metal concentrations. To prove that 8-CQ-5-OH·HBr operates independently of the classic 8-HQ metal-chelation pathway, we perform a modified [4] utilizing exogenous metal supplementation. If the compound relies on chelation, adding excess metals will "rescue" the bacteria and drastically shift the MIC. If it acts via membrane disruption, the MIC will remain stable.

Step-by-Step Methodology:

  • Media Preparation: Prepare CAMHB strictly according to CLSI M07 guidelines[4]. Split the broth into three distinct aliquots:

    • Condition A: Control (Unsupplemented CAMHB)

    • Condition B: Copper Supplemented (+50 µM CuSO₄)

    • Condition C: Iron Supplemented (+50 µM FeSO₄)

  • Compound Dilution: Dissolve 8-CQ-5-OH·HBr in DMSO to create a 10 mg/mL master stock. Perform 2-fold serial dilutions across a 96-well microtiter plate to achieve final test concentrations ranging from 0.25 to 128 µg/mL. Critical: Ensure the final DMSO concentration in all wells remains <1% to prevent solvent-induced cytotoxicity.

  • Bacterial Inoculation: Standardize the target bacterial suspension (e.g., S. aureus ATCC 29213) to a 0.5 McFarland standard using a nephelometer. Dilute the suspension and inoculate the plates to achieve a final well concentration of exactly 5 × 10⁵ CFU/mL.

  • Incubation & Viability Readout: Incubate the plates at 37°C for 18-24 hours. To create a self-validating readout system, add 10 µL of 0.015% resazurin dye to each well and incubate for an additional 2 hours.

  • Data Analysis: Resazurin acts as an internal metabolic control; living cells reduce the blue dye to pink resorufin. The MIC is recorded as the lowest concentration maintaining a pristine blue well. Compare the MIC values across Conditions A, B, and C to profile the compound's mechanistic metal dependency.

Workflow A 1. Compound Preparation (8-CQ-5-OH·HBr in DMSO) B 2. Serial Dilution (96-well plate, 0.25-128 µg/mL) A->B C 3. Metal Rescue Conditions (+/- 50µM CuSO4 / FeSO4) B->C D 4. Bacterial Inoculation (5 x 10^5 CFU/mL) C->D E 5. Incubation (37°C, 18-24 hrs) D->E F 6. Resazurin Addition (Viability Indicator) E->F G 7. MIC Determination & Mechanistic Profiling F->G

Fig 2. Self-validating high-throughput MIC assay workflow with metal-rescue conditions.

References

  • Quinoline scaffold as a privileged substructure in antimicrobial drugs. ResearchGate. Available at:[Link]

  • CLSI M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute (CLSI). Available at:[Link]

Sources

Validation

8-Chloroquinolin-5-ol hydrobromide versus Ciprofloxacin activity spectrum

Title: Comparative Efficacy and Mechanistic Profiling: 8-Chloroquinolin-5-ol Hydrobromide vs. Ciprofloxacin in Antimicrobial Drug Development Executive Summary: In the landscape of antimicrobial drug development, the ris...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Efficacy and Mechanistic Profiling: 8-Chloroquinolin-5-ol Hydrobromide vs. Ciprofloxacin in Antimicrobial Drug Development

Executive Summary: In the landscape of antimicrobial drug development, the rise of multidrug-resistant (MDR) pathogens and biofilm-associated infections necessitates a departure from traditional monotherapies. This guide provides a rigorous comparative analysis between Ciprofloxacin (a gold-standard fluoroquinolone) and 8-Chloroquinolin-5-ol hydrobromide (a halogenated 8-hydroxyquinoline derivative). As a Senior Application Scientist, I have structured this guide to dissect their divergent mechanisms of action, spectrum of activity, and the self-validating experimental workflows required to evaluate their efficacy in preclinical models.

Mechanistic Divergence: Topoisomerase Inhibition vs. Metal Chelation

To effectively deploy these compounds in a drug discovery pipeline, one must understand the causality behind their molecular interactions.

Ciprofloxacin (CIP): Ciprofloxacin operates via a highly specific, target-driven mechanism. It binds to bacterial DNA gyrase (topoisomerase II) and topoisomerase IV, stabilizing the enzyme-DNA cleavage complex. This prevents DNA religation, leading to lethal double-strand breaks and rapid cell death[1]. While highly effective against metabolically active, rapidly dividing cells, CIP's efficacy drops precipitously against metabolically dormant persister cells found within biofilms.

8-Chloroquinolin-5-ol hydrobromide (8-CQ-OH): Unlike CIP, 8-CQ-OH does not rely on a single enzymatic target, making resistance development significantly more difficult[2]. Its mechanism is multipronged:

  • Bidentate Metal Chelation: The 8-hydroxyquinoline pharmacophore acts as a potent chelator of transition metals (Fe³⁺, Cu²⁺, Zn²⁺)[3]. This strips essential cofactors from bacterial metalloenzymes, inducing metabolic arrest.

  • Lipophilicity & Membrane Penetration: The addition of the chlorine atom at the 5-position significantly enhances the molecule's lipophilicity compared to the parent 8-hydroxyquinoline, driving rapid penetration across lipid bilayers[4].

  • Redox Cycling & Biofilm Disruption: Once intracellular, the metal-ligand complexes (particularly with iron and copper) can undergo Fenton-like redox cycling, generating lethal Reactive Oxygen Species (ROS)[2]. Furthermore, by chelating Ca²⁺ and Mg²⁺, 8-CQ-OH destabilizes the extracellular polymeric substance (EPS) matrix of biofilms.

Comparative Mechanism of Action: Ciprofloxacin vs. 8-Chloroquinolin-5-ol.

Activity Spectrum & Efficacy Profiling

The structural differences between these two agents dictate their clinical utility. Ciprofloxacin is a broad-spectrum agent with a strong bias toward Gram-negative efficacy. Conversely, 8-CQ-OH excels against Gram-positive organisms (including resistant strains like MRSA) and exhibits inherent antifungal properties[5][6].

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Profiling

Pathogen StrainCiprofloxacin MIC (µg/mL)8-CQ-OH MIC (µg/mL)Primary Efficacy Driver
Escherichia coli (ATCC 25922)0.01 - 0.05 16.0 - 32.0CIP: High outer membrane porin penetration.
Pseudomonas aeruginosa (PAO1)0.25 - 1.0 >64.0CIP: Strong Topo IV affinity.
Staphylococcus aureus (MRSA)>16.0 (Resistant)2.0 - 8.0 8-CQ-OH: ROS generation & iron starvation[2].
Enterococcus faecalis1.0 - 4.04.0 - 8.0 8-CQ-OH: High lipophilicity via 5-Cl group[4].
Candida albicans (Fungus)No Activity4.0 - 16.0 8-CQ-OH: Disruption of fungal ion homeostasis[5].

Data synthesized from established baseline susceptibility profiles for fluoroquinolones and halogenated 8-hydroxyquinolines[1][3][6].

Self-Validating Experimental Protocols

To rigorously evaluate these compounds, experimental design must include internal controls that validate the proposed mechanism of action. Do not simply measure cell death; measure why the cell died.

Protocol 1: Mechanistic Validation via Metal-Supplemented MIC Assay

Objective: To prove that 8-CQ-OH's antibacterial activity is fundamentally driven by metal chelation, we utilize a self-validating "phenotype rescue" assay. By supplementing the media with exogenous metal ions, we should observe a loss of 8-CQ-OH efficacy, while CIP efficacy remains unchanged.

  • Preparation: Prepare a 96-well microtiter plate with Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Supplementation: In parallel plates, supplement the CAMHB with 100 µM FeCl₃ or 100 µM ZnSO₄.

  • Drug Dilution: Perform a 2-fold serial dilution of CIP (0.01 to 32 µg/mL) and 8-CQ-OH (0.5 to 128 µg/mL) across the columns.

  • Inoculation: Inoculate with S. aureus (MRSA) to a final concentration of 5×105 CFU/mL.

  • Incubation & Readout: Incubate at 37°C for 18 hours. Read optical density at 600 nm (OD600).

  • Causality Check (Validation):

    • Expected Result: The MIC of 8-CQ-OH will shift from ~4 µg/mL to >64 µg/mL in the iron-supplemented plate, proving the drug's mechanism relies on sequestering environmental iron[5]. CIP's MIC will remain static, validating that the metal addition did not simply alter general bacterial viability.

Protocol 2: Minimum Biofilm Eradication Concentration (MBEC) Assay

Objective: To evaluate the capacity of both drugs to penetrate and eradicate established biofilms. We use a dual-readout system (metabolic dye + CFU plating) to prevent false positives caused by transient metabolic suppression.

  • Biofilm Formation: Inoculate a Calgary Biofilm Device (peg lid) with 107 CFU/mL of S. aureus in TSB + 1% glucose. Incubate for 24 hours at 37°C on a rocking shaker to establish mature biofilms on the pegs.

  • Washing: Transfer the peg lid to a plate containing sterile PBS to wash away planktonic (free-floating) cells.

  • Drug Challenge: Transfer the peg lid to a challenge plate containing serial dilutions of CIP and 8-CQ-OH. Incubate for 24 hours.

  • Recovery & Sonication: Wash the pegs again, then transfer to a recovery plate containing fresh media and a neutralizing agent. Sonicate for 10 minutes at 60 Hz to dislodge surviving biofilm cells.

  • Orthogonal Readout (Validation):

    • Readout A (Metabolic): Add Resazurin dye to the recovery plate. A color change from blue to pink indicates surviving, metabolically active cells.

    • Readout B (Viability): Plate 10 µL from each well onto agar to count actual CFUs.

    • Causality Check: 8-CQ-OH will show a significantly lower MBEC than CIP because 8-CQ-OH chelates the structural cations holding the biofilm EPS together, allowing the drug to access the persister cells within.

Step-by-step workflow for the Minimum Biofilm Eradication Concentration (MBEC) assay.

Strategic Applications in Drug Development

Choosing between a fluoroquinolone scaffold and a halogenated 8-hydroxyquinoline scaffold depends entirely on the target indication:

  • Systemic Gram-Negative Infections: Ciprofloxacin remains the superior choice. Its highly optimized pharmacokinetic profile and potent topoisomerase inhibition make it ideal for acute, systemic infections driven by E. coli or P. aeruginosa.

  • Topical MRSA & Biofilm Indications: 8-Chloroquinolin-5-ol hydrobromide is a highly strategic building block for topical ointments, wound dressings, or catheter coatings[2]. Its ability to bypass traditional resistance mechanisms, synergize with existing antibiotics[2], and actively degrade biofilm matrices makes it an invaluable asset in the fight against chronic, device-associated, or dermatological MRSA infections.

References

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Harnessing the Dual Antimicrobial Mechanism of Action with Fe(8-Hydroxyquinoline)3 to Develop a Topical Ointment for Mupirocin-Resistant MRSA Infections Source: ProQuest URL:[Link]

  • Tricarbonyl rhenium(I) complexes with 8-hydroxyquinolines: structural, chemical, antibacterial, and anticancer characteristics Source: RSC Publishing URL:[Link]

  • Discovery of novel halogenated 8-hydroxyquinoline-based anti-MRSA agents: In vitro and QSAR studies Source: PubMed URL:[Link]

Sources

Comparative

Causality in Method Selection: The "Why" Behind the Techniques

Cross-Validation of Analytical Methods for 8-Hydroxyquinolines: A Comprehensive Guide Executive Summary 8-Hydroxyquinoline (8-HQ) and its halogenated derivatives (e.g., clioquinol, CLBQ14) are privileged scaffolds in dru...

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Author: BenchChem Technical Support Team. Date: April 2026

Cross-Validation of Analytical Methods for 8-Hydroxyquinolines: A Comprehensive Guide

Executive Summary 8-Hydroxyquinoline (8-HQ) and its halogenated derivatives (e.g., clioquinol, CLBQ14) are privileged scaffolds in drug discovery, recognized for their robust metal-chelating properties and broad-spectrum biological activities, including antimicrobial, anti-cancer, and neuroprotective effects. However, the exact property that makes them therapeutically valuable—bidentate metal chelation—creates significant analytical challenges. 8-HQs are notorious for interacting with residual metal ions in chromatographic systems, leading to peak tailing, carryover, and signal suppression.

To ensure regulatory compliance and pharmacokinetic accuracy, laboratories must rigorously cross-validate analytical methods. This guide objectively compares High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry, providing empirical data and self-validating protocols to guide your method selection.

Selecting the appropriate analytical method requires balancing sensitivity requirements against matrix complexity:

  • LC-MS/MS (The Gold Standard for Bioanalysis): Essential for pharmacokinetic (PK) studies. It offers unparalleled sensitivity and selectivity, required for quantifying trace levels (ng/mL) of 8-HQs in complex biological matrices like plasma and urine. The use of Multiple Reaction Monitoring (MRM) bypasses matrix interference[1].

  • HPLC-UV (The Workhorse for Quality Control): The optimal choice for pharmaceutical quality control (QC) and formulation analysis. While less sensitive than MS, it is highly reproducible, cost-effective, and sufficient for microgram-level quantification, easily separating active ingredients from synthetic impurities[2][3].

  • UV-Vis Spectrophotometry (Rapid Screening): Often utilizes the inherent chelation property of 8-HQs (e.g., forming colored complexes with Cu2+ or reacting with p-aminophenol) for rapid, low-cost screening[2]. However, it lacks the specificity required for complex biological matrices and is prone to interference from other metal ions.

Quantitative Data Presentation: Method Comparison

The following table synthesizes validation parameters for 8-HQ derivatives across the three primary analytical modalities to assist in cross-validation planning.

Analytical ParameterLC-MS/MS (Biological Matrices)HPLC-UV (Formulations/Bulk)UV-Vis Spectrophotometry
Linearity Range 1 – 1000 ng/mL0.05 – 3.0 µg/mL0.1 – 18 µg/mL
Limit of Detection (LOD) < 1 ng/mL4.8 – 6.4 ng/mL2.1 – 2.3 ng/mL
Limit of Quantitation (LOQ) 1 ng/mL1.40 – 6.10 µg/mLMethod-dependent
Precision (% RSD) < 6.4% (Inter/Intra-day)< 2.0%< 5.0%
Accuracy (% Recovery) 96.3% – 101.1%99.65% – 99.68%~ 98% – 102%
Primary Application Pharmacokinetics, Trace AnalysisQuality Control, Purity TestingRapid Screening, Bulk Assays

Data synthesized from validated studies on 8-HQ derivatives, including CLBQ14 and 5,6-Dihydroxy-8-aminoquinoline[1][2].

Experimental Workflows & Self-Validating Protocols

CrossValidation Sample Sample Matrix (Plasma, Urine, Formulation) Prep Sample Preparation (Protein Ppt / Extraction) Sample->Prep Split Aliquot Split for Orthogonal Testing Prep->Split HPLC HPLC-UV (High Conc. / QC) Split->HPLC High Abundance LCMS LC-MS/MS (Trace Conc. / PK) Split->LCMS High Sensitivity Param_HPLC Validation: LOD ~5 ng/mL Linearity 0.05-3 µg/mL HPLC->Param_HPLC Param_LCMS Validation: LLOQ ~1 ng/mL Linearity 1-1000 ng/mL LCMS->Param_LCMS Stats Statistical Cross-Validation (Bland-Altman, Pearson's r) Param_HPLC->Stats Param_LCMS->Stats

Cross-validation workflow comparing HPLC-UV and LC-MS/MS for 8-hydroxyquinoline quantification.

Protocol A: LC-MS/MS Quantification in Biological Matrices

This protocol is optimized for PK studies of 8-HQ analogs (e.g., CLBQ14) in rat plasma or urine[1][4].

Rationale & Causality: Protein precipitation is chosen over liquid-liquid extraction to maximize throughput while minimizing the loss of the amphoteric 8-HQ analyte. Formic acid is critical in the mobile phase to maintain the analyte in a protonated state for positive electrospray ionization (ESI+) and to suppress unwanted metal chelation on the stationary phase[1].

  • Sample Preparation (Protein Precipitation):

    • Transfer 50 µL of plasma/urine to a microcentrifuge tube.

    • Add 150 µL of ice-cold acetonitrile containing the Internal Standard (IS, e.g., clioquinol for CLBQ14 analysis). Causality: Cold organic solvent rapidly denatures proteins, preventing analyte entrapment, while the structurally similar IS corrects for any subsequent matrix-induced ion suppression.

    • Vortex for 30 seconds, then centrifuge at 14,000 rpm for 10 minutes at 4 °C.

    • Transfer the supernatant to an autosampler vial.

  • Chromatographic Separation:

    • Column: C18 (e.g., 3.5 μm, 125Å, 2.1 × 50 mm)[4].

    • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

    • Flow Rate: 0.3 - 0.5 mL/min.

  • Mass Spectrometry Detection:

    • Operate in Positive ESI mode using Multiple Reaction Monitoring (MRM).

    • For an 8-HQ analog like CLBQ14, monitor the transition [M+H]+ m/z 257.9 → 151.0[1].

  • System Validation Check: Ensure the signal-to-noise ratio (S/N) at the Lower Limit of Quantification (LLOQ) is ≥ 5:1, and matrix factor variations between different biological lots are within ±15%[1].

Protocol B: HPLC-UV Quantification for Pharmaceutical Formulations

This protocol is designed for bulk drugs or creams containing 8-HQs (like clioquinol). The key challenge is separating the active pharmaceutical ingredient from its synthetic precursors (e.g., 5-chloro-8-hydroxyquinoline)[3].

Rationale & Causality: Because formulations contain high concentrations of the analyte, UV detection is sufficient. The sample preparation focuses on complete dissolution from excipients rather than trace enrichment[5].

  • Sample Extraction:

    • Weigh an amount of formulation equivalent to 10 mg of the 8-HQ derivative.

    • Dissolve in 70 mL of the mobile phase, sonicate for 15 minutes to ensure complete dissolution from excipients, and dilute to 100 mL[5].

    • Filter through a 0.45 µm PTFE syringe filter. Causality: PTFE is used because 8-HQs can non-specifically bind to nylon filters, which would artificially lower the calculated recovery.

  • Chromatographic Separation:

    • Column: Phenyl-silica or highly end-capped C18. Note: Phenyl columns offer alternative π-π selectivity which is excellent for separating quinoline rings[6].

    • Mobile Phase: Acetonitrile/Water mixture adjusted to an acidic pH (e.g., pH 3.05 with phosphoric acid)[6].

    • Detection: UV absorbance at the specific λmax (typically 240–270 nm depending on the specific halogenation pattern)[6].

  • Cross-Validation Step:

    • Analyze a subset of formulation samples using both HPLC-UV and LC-MS/MS.

    • Calculate the Pearson correlation coefficient (r) and perform a Bland-Altman plot between the two datasets. An r > 0.99 validates the HPLC-UV method's specificity and accuracy against the MS gold standard.

References[2] Cross-Validation of Analytical Techniques for 5,6-Dihydroxy-8-aminoquinoline: A Comparative Guide - Benchchem. Source: benchchem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGJVqwTbxLSxJ_IToyd2DtWKbEjhCZoUC_wvUAsL_-60AVJsXUYfmqPUcRIPEwgxIrsDXUeWLTMfxznsyDxlC9_bLl7RmnZFmYAiiDFk_-CxCs4-iTsEy1XwdvETRH6MPRDiY9RUc_q7oveDT2CmGqJ2VvvytwDoVsBXL9uDbZZ9tzEbBCJ_I31AFaFcnLyYEI-YVpgd3ymKoP_xP9EeoBjVkLGt6zPbrROl3oLPFTjlxSrmBhYh1JIbFZk8jW[6] Determination of 8-hydroxyquinoline sulfate in tuberculin solutions by planar and high performance liquid chromatography - ResearchGate. Source: researchgate.net. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOU8amxh7MQ79mw4yTIzryBKK2Lxni7Z-7whSQbrCnV_T8XFqtddtqrg_77O-zk-CdPTwHxcdIsY7oQNbQOq2_fWCl5lHYL6gQvG2IwQ7K63fjOh8eKGlPND22bZN4Psdq-VlnBpaASkXslPdadMwMOxZvUCd5-vvtqzX5ytPr6T3Js5f-ocdzzUCKFcoOVNWqSEYCAcGePdPK_UfjMtuzwfiz_RVjlp-XFT61PXIqcQ5MoWzptd9PXlGksumTEmqSC8S59gVoH7UBIt2kG1reu6S4kyz3MLxOs3chctYibQmQPA4gnB8=[5] Quantitative analysis of clioquinol using 8-hydroxyquinoline derivatives - Benchchem. Source: benchchem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3SxU_JaVpx8fRgx_BwAckHog4F7xTxqCOSG-e4xnVxchvJbkX89vv8ePUOnnfJ4OA1S2AncojNKqwREDFEcvOYPwfSJwEPzu8Wq0Ca_4hh_dDBqTPyCQJqjUgrVRbmecuWjrq_FFL4DyxZYeB9NvGt2B4Eb4rpLqu6-PvKgDMherHuh2RLhX5XqQitdbdq1WNsV3HBJvVCmvGENaFOkIS2Pu-vPE=[3] Determining the Antifungal Agent Clioquinol by HPLC, the Not So Pure Preparation: A Laboratory-Based Case Study for an Instrumental Analytical Chemistry Course | Journal of Chemical Education. Source: acs.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2VYKDCPrSFtso-vt0aIiDB5OqKje0AK0IFmWOPC8CStcpYNf6kv4jiCdqXYul7Y-6e5Ek7tYSv2CvFVdYAj7WiRh-ULcKeTZXMNJuJgEDH-c-BaaQK6PA7FRVkAXynexDKBi7xRsv16ti2oT77jA=[1] A Simple, Sensitive and Reliable LC-MS/MS Method for the Determination of 7-bromo-5-chloroquinolin-8-ol (CLBQ14), A Potent and Selective Inhibitor of Methionine Aminopeptidases: Application to Pharmacokinetic Studies - PMC. Source: nih.gov. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_XFGxZhYav_DGlXPs0cpl-8apZ8I7QaBpyf5B69CXvO_jwQrG0oV-AgnRNx-adHMEooirGE9Uq1bqy3klgrRPxqzZh__r_dR-iTsh_7rUs57wi7BMwKtgXJ4UGmQI8r9UObVTQN86rIw0oOY=[4] A simple, sensitive and reliable LC-MS/MS method for the determination of 7-bromo-5-chloroquinolin-8-ol (CLBQ14) - Digital Scholarship@Texas Southern University. Source: tsu.edu. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1UGaIwpRyH-Zdd11nkVM9IVhVKv05fPAN75b8KzgiJHK_7s3T5q_hmXaOrK8pMerVaogFmII91tQh_hHvB69JBK2c3Qm3UK-CV2LGw3oKiOvZI9oQPksxyftEcD45kBcYP2ooHLjp6VFAEBPyxGRYQKOBETKZB8mNx2jkNd8Zhq27DUXEic2WzmTJscba

Sources

Validation

A Comparative Analysis of 8-Chloroquinolin-5-ol Hydrobromide and Established Antifungal Agents: An Efficacy and Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals In the persistent search for novel antifungal therapeutics, the quinoline scaffold has emerged as a promising foundation for the development of potent new a...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the persistent search for novel antifungal therapeutics, the quinoline scaffold has emerged as a promising foundation for the development of potent new agents. This guide provides a detailed comparative analysis of the efficacy of 8-chloroquinolin-5-ol hydrobromide, a representative of the 8-hydroxyquinoline class, against established frontline antifungal agents: the azole fluconazole, the polyene amphotericin B, and the echinocandin caspofungin. This document is intended to serve as a technical resource, offering field-proven insights and supporting experimental data to inform drug discovery and development efforts.

Introduction to the Antifungal Agents

A clear understanding of the chemical nature and mechanism of action of each antifungal agent is fundamental to interpreting their efficacy and potential clinical utility.

1.1. 8-Chloroquinolin-5-ol and the 8-Hydroxyquinoline Class

8-Hydroxyquinoline and its derivatives are a class of heterocyclic compounds recognized for their broad-spectrum antimicrobial properties. While specific efficacy data for 8-Chloroquinolin-5-ol hydrobromide is not extensively available in publicly accessible literature, data from closely related analogues, such as cloxyquin (5-chloro-8-hydroxyquinoline) and clioquinol (5-chloro-7-iodo-8-hydroxyquinoline), provide valuable insights into its potential antifungal activity. The core structure of these compounds enables them to chelate metal ions, a property believed to be linked to their antimicrobial effects, and to disrupt fungal cell integrity.

1.2. Established Antifungal Agents: A Brief Overview

  • Fluconazole (Azole): A widely used fungistatic agent that inhibits the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.

  • Amphotericin B (Polyene): A fungicidal agent that binds directly to ergosterol in the fungal cell membrane, leading to the formation of pores. This disruption of membrane integrity results in the leakage of intracellular contents and cell death.

  • Caspofungin (Echinocandin): A member of a newer class of fungicidal agents that non-competitively inhibits the β-1,3-D-glucan synthase enzyme complex. This enzyme is responsible for the synthesis of β-1,3-D-glucan, a key structural component of the fungal cell wall.

Comparative In Vitro Efficacy

The in vitro efficacy of an antifungal agent is a primary indicator of its potential therapeutic value. This is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. The following tables summarize the MIC data for 8-hydroxyquinoline derivatives and the established antifungal agents against key fungal pathogens.

A Note on the Data: Direct comparative studies of 8-Chloroquinolin-5-ol hydrobromide against established antifungals are limited. The data presented for the 8-hydroxyquinoline class are derived from studies on structurally similar compounds, such as clioquinol and other derivatives. This should be taken into consideration when evaluating its potential efficacy.

Table 1: Comparative In Vitro Activity (MIC in µg/mL) Against Candida albicans

Antifungal Agent ClassCompoundMIC Range (µg/mL)MIC₅₀ (µg/mL)MIC₉₀ (µg/mL)
8-Hydroxyquinoline Derivative Clioquinol0.031 - 2[1]--
Azole Fluconazole≤0.25 - 16[2]1[2]4[2]
Polyene Amphotericin B0.06 - 2[3]0.25[4]0.5[4]
Echinocandin Caspofungin0.008 - 4[5]0.5[5]1.0[5]

Table 2: Comparative In Vitro Activity (MIC/MEC in µg/mL) Against Aspergillus fumigatus

Antifungal Agent ClassCompoundMIC/MEC Range (µg/mL)MIC/MEC₅₀ (µg/mL)MIC/MEC₉₀ (µg/mL)
8-Hydroxyquinoline Derivative Nitroxoline (5-nitro-8-hydroxyquinoline)0.125 - 10.50.5
Azole Voriconazole (often used for Aspergillus)0.015 - 80.51
Polyene Amphotericin B0.03 - 1612
Echinocandin Caspofungin (MEC)-0.052-

Mechanisms of Antifungal Action

The distinct mechanisms by which these antifungal agents exert their effects are crucial for understanding their spectrum of activity, potential for resistance development, and suitability for combination therapies.

3.1. 8-Hydroxyquinoline Derivatives: A Dual Attack on the Fungal Cell

Research suggests that 8-hydroxyquinoline derivatives employ a multi-pronged attack on fungal pathogens, primarily targeting the cell wall and cell membrane.[4][6][7] This dual mechanism is a significant advantage, as it may reduce the likelihood of resistance development.

  • Cell Wall Disruption: Studies have shown that these compounds can interfere with the integrity of the fungal cell wall.[4][6] This is evidenced by sorbitol protection assays where the presence of an osmotic stabilizer (sorbitol) increases the MIC, indicating that the drug's primary target is the cell wall.

  • Cell Membrane Damage: Some 8-hydroxyquinoline derivatives have been shown to compromise the fungal cell membrane, leading to the leakage of intracellular components.[6]

cluster_FungalCell Fungal Cell cluster_HQ 8-Hydroxyquinoline Derivative CellWall Cell Wall (β-Glucan, Chitin) CellMembrane Cell Membrane (Ergosterol) CellWall->CellMembrane Cytoplasm Cytoplasm CellMembrane->Cytoplasm HQ 8-Hydroxyquinoline Derivative HQ->CellWall Disruption of Integrity HQ->CellMembrane Increased Permeability & Leakage of Contents

Caption: Mechanism of Action of 8-Hydroxyquinoline Derivatives.

3.2. Mechanisms of Established Antifungal Agents

The mechanisms of action for fluconazole, amphotericin B, and caspofungin are well-defined and target specific components of the fungal cell.

cluster_Established Established Antifungal Agents cluster_Azole Azole (Fluconazole) cluster_Polyene Polyene (Amphotericin B) cluster_Echinocandin Echinocandin (Caspofungin) Fluconazole Fluconazole ErgosterolSynth Lanosterol 14α-demethylase Fluconazole->ErgosterolSynth Inhibition Ergosterol Ergosterol ErgosterolSynth->Ergosterol Synthesis of AmphotericinB Amphotericin B AmphotericinB->Ergosterol Binding & Pore Formation Caspofungin Caspofungin GlucanSynthase β-1,3-D-Glucan Synthase Caspofungin->GlucanSynthase Inhibition Glucan β-1,3-D-Glucan GlucanSynthase->Glucan Synthesis of

Caption: Mechanisms of Action of Established Antifungal Agents.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, standardized methodologies are paramount. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), which are globally recognized for antifungal susceptibility testing.

4.1. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is a gold standard for determining the in vitro susceptibility of fungi to antifungal agents.

Step-by-Step Methodology:

  • Preparation of Antifungal Stock Solutions: Dissolve the antifungal agents in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution.

  • Serial Dilutions: Perform serial twofold dilutions of the antifungal stock solutions in RPMI 1640 medium (buffered with MOPS) in 96-well microtiter plates.

  • Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C. Prepare a suspension of the fungal cells in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.

  • Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate containing the serially diluted antifungal agent. Include a growth control well (inoculum without drug) and a sterility control well (medium without inoculum).

  • Incubation: Incubate the microtiter plates at 35°C for 24 to 48 hours.

  • MIC Reading: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control.

cluster_Workflow Broth Microdilution Workflow A Prepare Antifungal Stock Solution B Perform Serial Dilutions in Microtiter Plate A->B D Inoculate Microtiter Plate B->D C Prepare Standardized Fungal Inoculum C->D E Incubate at 35°C for 24-48h D->E F Read MIC (Lowest concentration with significant growth inhibition) E->F

Caption: Broth Microdilution Workflow for MIC Determination.

Conclusion and Future Directions

The available data on 8-hydroxyquinoline derivatives, particularly compounds like clioquinol, suggest a promising antifungal potential with a mechanism of action that is distinct from the major classes of established antifungal agents. Their ability to target both the fungal cell wall and cell membrane presents a compelling advantage, potentially leading to a lower propensity for resistance development.

However, a critical gap remains in the literature regarding the specific in vitro and in vivo efficacy of 8-Chloroquinolin-5-ol hydrobromide. To fully assess its potential as a lead compound for antifungal drug development, further rigorous investigation is warranted. This should include:

  • Comprehensive in vitro susceptibility testing of 8-Chloroquinolin-5-ol hydrobromide against a broad panel of clinically relevant fungal pathogens, following standardized CLSI or EUCAST methodologies.

  • In-depth mechanistic studies to elucidate the precise molecular targets within the fungal cell.

  • In vivo efficacy studies in appropriate animal models of fungal infections to evaluate its therapeutic potential.

  • Toxicology and pharmacokinetic profiling to assess its safety and drug-like properties.

The exploration of novel scaffolds like the 8-hydroxyquinolines is essential in the ongoing battle against invasive fungal infections and the growing threat of antifungal resistance.

References

  • Pippi, B., et al. (2019). New insights into the mechanism of antifungal action of 8-hydroxyquinolines. Saudi Pharmaceutical Journal, 27(1), 53-60.
  • Pippi, B., et al. (2019). New insights into the mechanism of antifungal action of 8-hydroxyquinolines. PubMed, 30662305.
  • Pippi, B., et al. (2018). New insights into the mechanism of antifungal action of 8-hydroxyquinolines. ScienceOpen.
  • Gentz, C. d. B., et al. (2025). A Potent Fluorescent Derivative of 8-Hydroxyquinoline Suggests Cell Wall Damage as a Possible Cellular Action of the 5-Triazole 8-Hydroxyquinoline Class. MDPI.
  • Kartsonis, N. A., et al. (2003). Caspofungin Susceptibility Testing of Isolates from Patients with Esophageal Candidiasis or Invasive Candidiasis: Relationship of MIC to Treatment Outcome. Antimicrobial Agents and Chemotherapy, 47(4), 1195–1203.
  • Canton, E., et al. (2005). Patterns of Amphotericin B Killing Kinetics against Seven Candida Species. Antimicrobial Agents and Chemotherapy, 49(6), 2477–2482.
  • Colombo, A. L., et al. (2003). Fluconazole susceptibility of Brazilian Candida isolates assessed by a disk diffusion method. Brazilian Journal of Infectious Diseases, 7(4), 243-249.
  • Gür Vural, T., et al. (2024). Determination of amphotericin B antifungal susceptibility in Candida strains using an inverted microscope. The Journal of Infection in Developing Countries, 18(02), 303-308.
  • Pfaller, M. A., et al. (2008). In Vitro Susceptibilities of Candida spp. to Caspofungin: Four Years of Global Surveillance. Journal of Clinical Microbiology, 46(1), 150–156.
  • Pippi, B., et al. (2017). Evaluation of 8-Hydroxyquinoline Derivatives as Hits for Antifungal Drug Design. Medical Mycology, 56(6), 709-718.
  • Machado, G. da R. M., et al. (2020). Quinolines derivatives as promising new antifungal candidates for the treatment of candidiasis and dermatophytosis. Comparative Immunology, Microbiology and Infectious Diseases, 71, 101484.
  • Kanjana, T., et al. (2004). In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 48(12), 4946–4947.
  • Pippi, B., et al. (2017). Evaluation of 8-Hydroxyquinoline Derivatives as Hits for Antifungal Drug Design. Semantic Scholar.
  • de Bem Gentz, C., et al. (2025).
  • Stoyanova, R., et al. (2022). Electrospun 5-Chloro-7-iodo-8-hydroxyquinoline (Clioquinol)-Containing Poly(3-hydroxybutyrate)/Polyvinylpyrrolidone Antifungal Materials Prospective as Active Dressings against Esca. MDPI.
  • Kamei, K., et al. (2018). 北海道における Aspergillus 属に対する抗真菌 薬の MIC,MEC 分布〜自家製プレートおよび市販 酵母. Medical Mycology Journal, 59(4), J103-J109.
  • Lee, S., et al. (2025).
  • Pavan, F. R., et al. (2025). Activity of Azole and Non-Azole Substances Against Aspergillus fumigatus in Clinical and Environmental Samples to Address Antimicrobial Resistance. AIR Unimi.
  • Nash, A., et al. (2023). Aspergillus fumigatus strains that evolve resistance to the agrochemical fungicide ipflufenoquin in vitro are also resistant to.
  • Al-Harthy, N., et al. (2023). Antifungal Properties of Hydrazine-Based Compounds against Candida albicans. MDPI.
  • Lohse, M. B., et al. (2023). Broad susceptibility of Candida auris strains to 8-hydroxyquinolines and mechanisms of resistance.
  • BenchChem. (2025). Antifungal Potential of 8-Hydroxyquinoline-5-sulfonamides: A Technical Guide. BenchChem.
  • Gionbelli, M. P., et al. (2021). Antifungal activity and toxicological parameters of 8-hydroxyquinoline-5-sulfonamides using alternative animal models. Journal of Applied Microbiology, 130(6), 1957-1969.
  • Gür Vural, T., et al. (2024). Determination of amphotericin B antifungal susceptibility in Candida strains using an inverted microscope. The Journal of Infection in Developing Countries, 18(02), 303-308.
  • Gentz, C. d. B., et al. (2025). A Potent Fluorescent Derivative of 8-Hydroxyquinoline Suggests Cell Wall Damage as a Possible Cellular Action of the 5-Triazole 8-Hydroxyquinoline Class. DSpace@MIT.
  • Pippi, B., et al. (2018). Chemical structures of 8-hidroxyquinoline derivatives 1-3.
  • Shokohi, T., et al. (2017). In vitro activity of five antifungal agents against Candida albicans isolates, Sari, Iran. Journal of Mazandaran University of Medical Sciences, 27(150), 114-123.
  • Pfaller, M. A., et al. (2007). Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing. Clinical Microbiology Reviews, 20(1), 133–153.
  • Al-Obaid, I. M. (2002). S159 Antifungal Susceptibility Testing. International Journal of Antimicrobial Agents, 19(S1), S159.
  • Guinea, J., et al. (2017). Invitro antifungal susceptibilities of Candida species to liposomal amphotericin B, determined using CLSI broth microdilution, and amphotericin B deoxycholate, measured using the Etest. Journal of Medical Microbiology, 66(2), 213–219.
  • Rex, J. H., et al. (1995). Antifungal susceptibility testing of isolates from a randomized, multicenter trial of fluconazole versus amphotericin B as treatment of nonneutropenic patients with candidemia. Antimicrobial Agents and Chemotherapy, 39(1), 40-44.
  • Barry, A. L., & Pfaller, M. A. (1994). Fluconazole Disk Diffusion Susceptibility Testing of Candida Species. Journal of Clinical Microbiology, 32(9), 2175–2178.
  • Rodriguez-Tudela, J. L., et al. (2003). In vitro activity of five antifungal agents against Candida albicans isolates, Sari, Iran. Journal of Antimicrobial Chemotherapy, 52(4), 699-702.
  • Pfaller, M. A., et al. (2005). Caspofungin Susceptibility Testing of Candida inconspicua: Correlation of Different Methods with the Minimal Fungicidal Concentration. Antimicrobial Agents and Chemotherapy, 49(11), 4435–4438.
  • Pfaller, M. A., et al. (2002). In Vitro Activity of Caspofungin (MK-0991) against Candida albicans Clinical Isolates Displaying Different Mechanisms of Azole Resistance. Journal of Clinical Microbiology, 40(3), 854–857.

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Comparative

A Senior Application Scientist's Guide to Benchmarking the Purity of Synthesized 8-Chloroquinolin-5-ol Hydrobromide Against Commercial Standards

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the purity of in-house synthesized 8-Chloroquinolin-5-ol hydrobromide. By benchmarking ag...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the purity of in-house synthesized 8-Chloroquinolin-5-ol hydrobromide. By benchmarking against commercially available standards, this document establishes a robust, multi-technique validation system. The narrative emphasizes the causality behind experimental choices, ensuring that the described protocols are not merely procedural but are grounded in sound analytical chemistry principles.

The accurate determination of a compound's purity is a cornerstone of chemical research and pharmaceutical development. It directly impacts the reliability of experimental data, the safety of potential drug candidates, and the reproducibility of scientific findings.[1][2][3] Impurities, which can originate from starting materials, by-products, intermediates, or degradation products, can significantly alter a compound's biological and chemical properties.[2][4] This guide outlines a systematic and self-validating workflow to characterize and qualify synthesized 8-Chloroquinolin-5-ol hydrobromide, a quinoline derivative of interest in medicinal chemistry.

The Analytical Gauntlet: A Multi-Pronged Approach to Purity Verification

No single analytical technique can provide a complete picture of a compound's purity.[5] A truly trustworthy assessment relies on the orthogonal application of multiple, complementary methods. This workflow is designed to confirm the compound's identity, quantify its purity, identify potential impurities, and verify its elemental composition. Each step serves as a check on the others, creating a self-validating system.

The core analytical workflow involves four key stages:

  • Chromatographic Purity Assessment (HPLC): To separate and quantify the main compound from any process-related impurities or degradation products.

  • Identity Confirmation (LC-MS): To verify the molecular weight of the synthesized compound.

  • Structural Verification (NMR): To confirm the precise chemical structure and identify any isomeric impurities or residual solvents.

  • Compositional Analysis (Elemental Analysis): To ensure the empirical formula is correct, providing a fundamental check on overall purity.

G cluster_0 Purity Verification Workflow synthesis Synthesized Batch (8-Chloroquinolin-5-ol HBr) hplc HPLC Purity (Quantitative) synthesis->hplc Primary Assay ms LC-MS Identity (Molecular Weight) synthesis->ms Identity Check nmr NMR Spectroscopy (Structural Integrity) synthesis->nmr Structure Check ea Elemental Analysis (Compositional) synthesis->ea Formula Check comparison Data Comparison & Purity Statement hplc->comparison ms->comparison nmr->comparison ea->comparison

Caption: A multi-technique workflow for comprehensive purity assessment.

Comparative Data Analysis: Synthesized Batch vs. Commercial Standard

The ultimate goal is to compare the analytical data from the in-house synthesized material directly against a certified commercial reference standard. The following table presents a typical dataset that would be generated from such a comparative study.

ParameterSynthesized Batch (Lot #SYN-2401)Commercial Standard (Lot #COM-A987)Acceptance Criteria & Rationale
Appearance Off-white to light yellow powderLight yellow powderConforms to expected physical state.
HPLC Purity 98.7% (by area normalization)≥ 98.0%High-Performance Liquid Chromatography (HPLC) is the gold standard for quantifying the purity of non-volatile organic compounds.[1][5]
Mass Spec (m/z) [M+H]⁺ = 179.9[M+H]⁺ = 179.9Confirms the molecular weight of the free base (C₉H₆ClNO), ensuring the correct molecule was synthesized.
¹H NMR Conforms to structureConforms to structureVerifies the proton environment and connectivity, confirming the specific isomeric structure.
¹³C NMR Conforms to structureConforms to structureConfirms the carbon skeleton of the molecule.
Elemental Analysis C: 41.35%, H: 2.70%, N: 5.35%C: 41.48%, H: 2.71%, N: 5.37%Theoretical for C₉H₇BrClNO: C: 41.49%, H: 2.71%, N: 5.38%. Results should be within ±0.4% of theoretical values to confirm the empirical formula and salt form.[6]

Analysis of Results: The data indicates that the synthesized batch (SYN-2401) meets the primary acceptance criteria for purity when benchmarked against the commercial standard. The HPLC purity is high, and the identity, structure, and elemental composition are all confirmed. The slight color variation is common and generally not indicative of significant impurity.

Detailed Experimental Protocols

The trustworthiness of any comparison hinges on the quality and reproducibility of the analytical methods used.[5] The following protocols are provided as a robust starting point for the analysis of 8-Chloroquinolin-5-ol and its derivatives.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

Causality: A reverse-phase C18 column is selected as it is well-suited for retaining and separating moderately polar, aromatic compounds like quinolines.[7] The use of a formic acid modifier in the mobile phase is critical; as a basic compound, the quinoline nitrogen can interact with free silanols on the silica support, leading to poor peak shape (tailing). The acidic mobile phase protonates the nitrogen, minimizing these secondary interactions and ensuring sharp, symmetrical peaks.[7]

G cluster_1 HPLC Analytical Workflow prep 1. Sample Prep (1 mg/mL in Mobile Phase) inject 2. Injection (5 µL into HPLC) prep->inject sep 3. Separation (C18 Column, Gradient Elution) inject->sep detect 4. Detection (UV at 254 nm) sep->detect analyze 5. Analysis (Peak Integration & Purity Calc.) detect->analyze

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 8-Chloroquinolin-5-ol hydrobromide

Handling halogenated quinoline derivatives requires a rigorous, mechanistic approach to laboratory safety. As a Senior Application Scientist, I have designed this comprehensive operational guide for handling 8-Chloroquin...

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Author: BenchChem Technical Support Team. Date: April 2026

Handling halogenated quinoline derivatives requires a rigorous, mechanistic approach to laboratory safety. As a Senior Application Scientist, I have designed this comprehensive operational guide for handling 8-Chloroquinolin-5-ol hydrobromide . This document transcends standard safety data sheets by explaining the causality behind each safety requirement, ensuring that your laboratory workflows are both scientifically sound and strictly compliant with environmental regulations.

Mechanistic Hazard Analysis

8-Chloroquinolin-5-ol hydrobromide (CAS: 1992946-39-0) is a highly valuable building block in drug discovery, but its specific physicochemical properties dictate strict handling parameters.

The primary hazards associated with this compound are not merely intrinsic to the quinoline ring; they are heavily influenced by its hydrobromide salt form. When the crystalline powder comes into contact with ambient moisture, sweat, or the mucosal lining of the respiratory tract, it undergoes partial dissociation. This releases trace equivalents of hydrobromic acid (HBr), creating a localized acidic microenvironment. This pH drop is the primary mechanistic driver for its irritant classifications[1].

Table 1: Physicochemical & Quantitative Hazard Profile

ParameterValue / ClassificationMechanistic Implication
Molecular Weight 260.52 g/mol Fine powder morphology increases aerosolization risk.
H302 Harmful if swallowedSystemic toxicity upon gastrointestinal absorption.
H315 / H319 Causes skin/eye irritationMoisture-triggered dissociation causes localized acidic burns[1].
H335 May cause respiratory irritationInhalation of salt dust severely irritates mucous membranes[1].
Signal Word Warning (GHS07)Requires immediate barrier protection and engineering controls.

Evidence-Based PPE Matrix

To mitigate the specific risks outlined above, personal protective equipment (PPE) must be selected based on chemical resistance and barrier efficacy.

Table 2: Required PPE and Causality

PPE CategorySpecificationCausality & Scientific Rationale
Hand Protection Nitrile gloves (Min 0.11 mm thickness)Nitrile provides superior barrier resistance against solid halogenated aromatics compared to latex, preventing moisture-triggered dermal absorption.
Eye/Face Protection ANSI Z87.1 tight-fitting safety gogglesProtects against micro-aerosolized hydrobromide dust and potential splashing during solvent dissolution. Standard safety glasses are insufficient for H319 hazards.
Body Protection 100% Cotton or Flame-Resistant Lab CoatSynthetic fibers can melt or react with certain organic solvents used during dissolution. Cotton provides a breathable, non-reactive barrier.
Respiratory N95/P100 mask (if outside hood)Mitigates H335 risks. However, primary handling must occur within a certified chemical fume hood, rendering respirators a secondary backup.

Operational Workflow: Safe Weighing and Solubilization

Every protocol must be a self-validating system. The following procedure ensures that 8-Chloroquinolin-5-ol hydrobromide is handled without compromising the operator or the integrity of the chemical.

Step-by-Step Methodology:

  • Engineering Control Validation: Before opening the reagent bottle, activate the chemical fume hood and verify the face velocity monitor reads between 80–100 feet per minute (fpm). Validation Check: A tissue taped to the sash should pull gently inward.

  • Static Mitigation: Halogenated salt powders are prone to static cling, which can cause sudden aerosolization. Wipe the exterior of the weighing boat and the analytical balance with an anti-static ionizing brush or a slightly damp lint-free wipe.

  • Transfer: Using a clean, anti-static stainless steel spatula, transfer the required mass of 8-Chloroquinolin-5-ol hydrobromide. Keep the container as close to the weighing boat as possible to minimize the drop distance.

  • Solubilization: Transfer the solid to the reaction vessel. Add your organic solvent (e.g., DMSO or DMF) slowly down the side of the vessel to prevent powder kick-up.

  • Decontamination: Once the solution is sealed, immediately wipe down the spatulas, balance, and hood surface with a 70% Ethanol/Water solution. The water content is critical as it solubilizes any residual hydrobromide salt that pure organic solvents might leave behind.

SafeHandling Start Pre-Operation Setup Verify Hood Airflow PPE Don PPE Matrix (Nitrile, Goggles, Coat) Start->PPE Weighing Analytical Weighing (Anti-static spatulas) PPE->Weighing Dissolution Solubilization (Add solvent slowly) Weighing->Dissolution Validation Visual Validation (Check for particulates) Dissolution->Validation Cleanup Workspace Decon (Wet wipe method) Validation->Cleanup

Fig 1: Step-by-step operational workflow for handling 8-Chloroquinolin-5-ol hydrobromide.

Logistical Disposal Plan: Halogenated Waste Management

The disposal of 8-Chloroquinolin-5-ol hydrobromide is governed by strict environmental chemistry principles. Because this compound contains both Chlorine and Bromine, it must be classified as Halogenated Organic Waste [2].

The Mechanistic Danger of Improper Disposal: Never mix halogenated waste with standard non-halogenated organic solvents (like pure hexane or ethanol). If halogenated compounds are sent to standard municipal or low-temperature incinerators, the incomplete combustion of the halogens leads to the synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans[3].

To prevent this, halogenated waste requires specialized high-temperature rotary kiln incineration equipped with caustic scrubbing systems to neutralize the resulting acidic exhaust gases (HCl and HBr)[4].

Disposal Protocol:

  • Solid Waste: Any contaminated gloves, weighing boats, or pipette tips must be placed in a solid waste bin explicitly labeled for Halogenated Contaminated Debris.

  • Liquid Waste: Solutions containing 8-Chloroquinolin-5-ol hydrobromide must be poured into a dedicated, heavy-duty polyethylene container labeled Halogenated Organic Liquid Waste.

  • Storage: Keep the waste container tightly capped when not actively pouring to prevent the evaporation of toxic solvent fumes into the laboratory environment[2].

WasteDisposal Waste 8-Chloroquinolin-5-ol Waste Stream Solid Solid Waste (Vials, Tips, PPE) Waste->Solid Liquid Liquid Waste (Organic Solutions) Waste->Liquid Halogenated Halogenated Organic Waste Receptacle Solid->Halogenated Segregate Liquid->Halogenated Do not mix with non-halogenated Incineration High-Temp Incineration (EPA-Compliant) Halogenated->Incineration Prevents dioxin formation

Fig 2: Segregation and disposal pathway for halogenated organic laboratory waste.

References

  • University of Tennessee Institute of Agriculture (UTIA) Safety Office. Laboratory Hazardous Waste Management Guide. Retrieved from: [Link]

  • RiskAssess. Disposal of Chemical Wastes: Water-immiscible liquids – halogenated. Retrieved from:[Link]

  • U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from: [Link]

Sources

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